Mestranol-d4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Purification of Mestranol-d4 for Internal Standard Use

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of Mestranol-d4, a crucial internal standard for the quantitative analysis of Mestranol. The methodologies detailed herein are compiled to assist researchers in the preparation of high-purity Mestranol-d4 suitable for demanding analytical applications in drug development and related fields.

Introduction to Mestranol and the Role of Deuterated Internal Standards

Mestranol, the 3-methyl ether of ethinylestradiol, is a synthetic estrogen that has been widely used in oral contraceptives.[1] Accurate quantification of Mestranol in biological matrices is essential for pharmacokinetic and metabolic studies. The use of a stable isotope-labeled internal standard, such as Mestranol-d4, is the gold standard for quantitative analysis by mass spectrometry.[2] Deuterated standards exhibit similar physicochemical properties to the analyte, allowing for correction of matrix effects and variations in sample processing, thereby ensuring high accuracy and precision in analytical measurements.[2] The quality of the internal standard, particularly its chemical and isotopic purity, is paramount for reliable bioanalytical data.[3]

Synthesis of Mestranol-d4

The synthesis of Mestranol-d4 is a multi-step process that begins with the preparation of the non-labeled Mestranol, followed by a deuteration step.

Synthesis of Mestranol

The foundational synthesis of Mestranol is achieved through the ethynylation of its precursor, estrone-3-methyl ether.[4] This reaction introduces the ethynyl (B1212043) group at the C17 position of the steroid core.

Experimental Protocol: Ethynylation of Estrone-3-Methyl Ether

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve estrone-3-methyl ether in anhydrous tetrahydrofuran (B95107) (THF).

• Reagent Preparation: In a separate flask, prepare a solution of lithium acetylide-ethylenediamine complex in anhydrous THF.

• Ethynylation Reaction: Cool the estrone-3-methyl ether solution to 0°C in an ice bath. Slowly add the lithium acetylide solution via the dropping funnel under a nitrogen atmosphere.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Quenching and Extraction: Upon completion, carefully quench the reaction by the slow addition of water. Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude Mestranol can be purified by column chromatography on silica (B1680970) gel.

A typical yield for this reaction is approximately 95%.[4]

Deuteration of Mestranol to Mestranol-d4

The "d4" designation in Mestranol-d4 most commonly refers to the deuteration at specific, stable positions within the molecule. Based on common deuteration strategies for similar compounds, the four deuterium (B1214612) atoms are likely incorporated at the two positions of the ethynyl group and two positions on the aromatic A-ring of the steroid. A plausible synthetic route involves the deuteration of the terminal alkyne and electrophilic substitution on the activated aromatic ring.

Experimental Protocol: Deuteration of Mestranol

• Terminal Alkyne Deuteration:

  • Dissolve the synthesized Mestranol in a suitable solvent system, such as a mixture of N,N-dimethylformamide and deuterium oxide (D₂O).[5]

  • Add a catalyst, such as silver perchlorate, to facilitate the H/D exchange at the terminal alkyne position.[5]

  • Stir the reaction at room temperature and monitor the incorporation of deuterium by ¹H NMR spectroscopy until the signal for the acetylenic proton disappears.

  • Work up the reaction by extraction with an organic solvent and removal of the solvent under reduced pressure.

• Aromatic Ring Deuteration:

  • The deuterated Mestranol from the previous step is then subjected to deuteration on the aromatic A-ring.

  • Dissolve the compound in a deuterated acidic medium, such as deuterated acetic acid (CD₃COOD).

  • A Lewis acid catalyst may be employed to promote electrophilic substitution.

  • The reaction is typically heated to achieve deuteration at the ortho and para positions to the activating methoxy (B1213986) group.

  • Monitor the reaction by NMR to follow the incorporation of deuterium.

  • Upon completion, neutralize the reaction mixture and extract the product.

Purification of Mestranol-d4

High purity of the internal standard is critical to avoid interference with the analyte signal in mass spectrometric analysis.[3] High-performance liquid chromatography (HPLC) is the preferred method for the purification of Mestranol-d4.

Experimental Protocol: HPLC Purification

• Column: A reversed-phase C18 or cyano (CN) column is suitable for the separation of steroids.[6]

• Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water is commonly used. A typical starting point is a mobile phase of 38% acetonitrile in water.[7]

• Flow Rate: A flow rate of 1 mL/min is generally appropriate for analytical and semi-preparative separations.[6]

• Detection: UV detection at a wavelength of 274 nm is effective for Mestranol.[8]

• Fraction Collection: Collect the fractions corresponding to the Mestranol-d4 peak.

• Post-Purification: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Mestranol-d4.

Characterization and Quality Control

The identity, purity, and isotopic enrichment of the synthesized Mestranol-d4 must be rigorously confirmed.

Identity and Structural Integrity

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to confirm the chemical structure. The absence or significant reduction of signals corresponding to the deuterated positions in the ¹H NMR spectrum provides evidence of successful deuteration. ²H NMR can also be used to directly observe the deuterium signals.[9][10]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular weight of Mestranol-d4 and to determine the number of incorporated deuterium atoms.[3]

Purity Assessment

• HPLC-UV: The chemical purity of the final product is determined by HPLC with UV detection. The peak area percentage of the main component should be ≥98% for use as an internal standard.

• LC-MS: Liquid chromatography-mass spectrometry can be used to identify and quantify any potential impurities.

Isotopic Enrichment

The isotopic enrichment is a critical parameter for a deuterated internal standard. It is defined as the percentage of the labeled isotope at a specific position.[11]

• Mass Spectrometry (MS): The isotopic distribution of the molecular ion cluster in the mass spectrum can be used to calculate the isotopic enrichment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Quantitative ¹H NMR can be used to determine the percentage of residual non-deuterated compound by comparing the integral of a proton signal at a deuterated position to a non-deuterated proton signal in the same molecule.[9]

Table 1: Summary of Analytical Characterization Techniques

Parameter	Analytical Technique	Acceptance Criteria
Identity	¹H NMR, ¹³C NMR, HRMS	Spectra consistent with the structure of Mestranol-d4.
Chemical Purity	HPLC-UV, LC-MS	≥ 98%
Isotopic Purity	HRMS, ¹H NMR	Isotopic enrichment ≥ 98% for each deuterium atom.

Experimental and Logical Workflow Diagrams

Caption: Synthetic workflow for Mestranol-d4.

Caption: Purification and analysis workflow for Mestranol-d4.

Conclusion

The synthesis and purification of high-quality Mestranol-d4 are critical for the development of robust and reliable bioanalytical methods for Mestranol. The protocols outlined in this guide provide a framework for the preparation of Mestranol-d4 suitable for use as an internal standard. Careful execution of the synthetic and purification steps, followed by thorough analytical characterization, will ensure the production of a high-purity internal standard, leading to accurate and reproducible quantitative results in research and drug development settings.

References

• 1. Synthesis and biological activity of 17 alpha-alkynylamide derivatives of estradiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and estrogenic properties of 17-epi-ethynylestradiol and its ether derivatives epimestranol and epiquinestrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Preparation of 9-alpha,11-xi-tritiated 17-alpha-ethynylestradiol, mestranol, estradiol-alpha-17-beta, and norethindrone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Practical approaches to labelling terminal alkynes with deuterium - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. Quantitative analysis of ethynodiol diacetate and ethinyl estradiol/mestranol in oral contraceptive tablets by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. openriver.winona.edu [openriver.winona.edu]
• 9. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Use of CP/MAS solid-state NMR for the characterization of solvate molecules within estradiol crystal forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Enrichment – Cambridge Isotope Laboratories, Inc. [isotope.com]

Characterization of Mestranol-d4: An In-depth Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this technical guide provides a comprehensive overview of the analytical characterization of Mestranol-d4, a deuterated isotopologue of the synthetic estrogen Mestranol. This document details the expected data from Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) analyses and provides standardized experimental protocols.

Mestranol is a synthetic estrogen that has been used in oral contraceptives and hormone replacement therapy. It is a prodrug that is demethylated in the liver to its active form, ethinylestradiol, a potent estrogen receptor agonist.[1][2][3] Deuterium-labeled analogues of pharmaceutical compounds, such as Mestranol-d4, are valuable tools in drug metabolism and pharmacokinetic (DMPK) studies, serving as internal standards for quantitative bioanalysis by mass spectrometry. The four deuterium (B1214612) atoms on the C-2 and C-4 positions of the A ring provide a stable isotopic label with a distinct mass shift, facilitating its differentiation from the unlabeled drug.

Mass Spectrometry Characterization

Mass spectrometry is a critical technique for confirming the molecular weight and elucidating the structure of Mestranol-d4. The introduction of four deuterium atoms results in a predictable mass shift, which is the primary indicator of successful deuteration.

Expected Mass Spectrometry Data

The mass spectrum of Mestranol-d4 is expected to show a molecular ion peak ([M+H]⁺) at m/z 315.4, which is four mass units higher than that of unlabeled Mestranol (m/z 311.4). The fragmentation pattern will be similar to that of Mestranol, with key fragments also showing a +4 Da shift if they retain the deuterated A-ring.

Parameter	Expected Value for Mestranol	Expected Value for Mestranol-d4
Molecular Formula	C₂₁H₂₆O₂	C₂₁H₂₂D₄O₂
Monoisotopic Mass	310.1933 g/mol	314.2183 g/mol
[M+H]⁺ (High Resolution)	311.1998 m/z	315.2248 m/z
Key Fragment Ion 1	Varies based on fragmentation	Expected to show +4 Da shift if A-ring is present
Key Fragment Ion 2	Varies based on fragmentation	Expected to show +4 Da shift if A-ring is present

Experimental Protocol: Mass Spectrometry

This protocol outlines a general method for the analysis of Mestranol-d4 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation:

• Prepare a 1 mg/mL stock solution of Mestranol-d4 in methanol.

• Perform serial dilutions to create working solutions for calibration curves and quality control samples.

• For analysis of biological samples, a protein precipitation or liquid-liquid extraction method should be employed to remove matrix components.[4]

2. LC-MS/MS System:

• HPLC System: A high-performance liquid chromatography system capable of gradient elution.

• Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole) equipped with an electrospray ionization (ESI) source.

3. Chromatographic Conditions:

• Column: A suitable reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation from potential interferences.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

4. Mass Spectrometer Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Precursor Ion (Q1): 315.2 m/z.

• Product Ions (Q3): To be determined by infusion of the standard and optimization of collision energy.

• Source Parameters: Optimize source temperature, gas flows, and ion spray voltage for maximal signal intensity.

LC-MS/MS workflow for Mestranol-d4 analysis.

NMR Spectroscopy Characterization

NMR spectroscopy is a powerful tool for the structural elucidation of molecules, providing detailed information about the chemical environment of each atom. For Mestranol-d4, NMR is used to confirm the position and extent of deuterium incorporation.

Expected NMR Data

The ¹H NMR spectrum of Mestranol-d4 will be similar to that of unlabeled Mestranol, with the notable absence of signals corresponding to the protons at the C-2 and C-4 positions of the aromatic A-ring. The ¹³C NMR spectrum will show signals for all carbon atoms. The signals for the deuterated carbons (C-2 and C-4) will appear as low-intensity multiplets due to ¹³C-¹D coupling and will be slightly upfield shifted compared to the protonated carbons.

¹H NMR Data (Expected) Data for unlabeled Mestranol is used as a reference. Specific chemical shifts can vary slightly based on solvent and concentration.

Proton	Expected Chemical Shift (ppm) for Mestranol	Expected Observation for Mestranol-d4
H-1	~7.21 (d)	Present
H-2	~6.72 (dd)	Absent
H-4	~6.63 (d)	Absent
H-6	~2.85 (m)	Present
H-18 (CH₃)	~0.88 (s)	Present
OCH₃	~3.76 (s)	Present
C≡CH	~2.65 (s)	Present

¹³C NMR Data (Expected) Data for unlabeled Mestranol is used as a reference.

Carbon	Expected Chemical Shift (ppm) for Mestranol	Expected Observation for Mestranol-d4
C-1	~113.9	Present
C-2	~111.5	Present (multiplet, slightly upfield)
C-3	~157.6	Present
C-4	~102.6	Present (multiplet, slightly upfield)
C-5	~138.0	Present
C-10	~126.3	Present
C-13	~47.1	Present
C-18	~12.9	Present
OCH₃	~55.2	Present
C≡CH	~87.6	Present
C≡CH	~74.6	Present

Experimental Protocol: NMR Spectroscopy

This protocol provides a general procedure for acquiring ¹H and ¹³C NMR spectra of Mestranol-d4.

1. Sample Preparation:

• Dissolve approximately 5-10 mg of Mestranol-d4 in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

2. NMR Spectrometer:

• A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

3. ¹H NMR Acquisition:

• Experiment: Standard 1D proton experiment.

• Temperature: 298 K.

• Number of Scans: 16-64 (adjust for desired signal-to-noise).

• Relaxation Delay: 1-2 seconds.

• Spectral Width: 0-12 ppm.

• Referencing: The residual solvent peak is used for chemical shift referencing (e.g., CHCl₃ at 7.26 ppm).[5]

4. ¹³C NMR Acquisition:

• Experiment: Proton-decoupled 1D carbon experiment (e.g., zgpg30).

• Temperature: 298 K.

• Number of Scans: 1024 or more (adjust for desired signal-to-noise).

• Relaxation Delay: 2 seconds.

• Spectral Width: 0-200 ppm.

• Referencing: The solvent peak is used for chemical shift referencing (e.g., CDCl₃ at 77.16 ppm).[5]

5. 2D NMR (Optional but Recommended):

• To confirm assignments, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) can be performed.

NMR experimental workflow for Mestranol-d4.

Mechanism of Action and Signaling Pathway

Mestranol itself is biologically inactive.[1][2] It acts as a prodrug and is converted in the liver to its active metabolite, ethinylestradiol.[1][2][3] Ethinylestradiol is a potent agonist of the estrogen receptor (ER), which is a nuclear hormone receptor.

Upon entering a target cell, ethinylestradiol binds to the estrogen receptor located in the cytoplasm or nucleus. This binding induces a conformational change in the receptor, causing it to dimerize. The activated receptor-ligand complex then translocates to the nucleus (if not already there) and binds to specific DNA sequences known as estrogen response elements (EREs) in the promoter regions of target genes. This binding modulates the transcription of these genes, leading to the physiological effects of estrogens. Target cells are found in the female reproductive tract, mammary glands, hypothalamus, and pituitary gland.[1][2]

Signaling pathway of Mestranol.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Mestranol - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 3. Mestranol - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]

Assessing the Isotopic Purity of Mestranol-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the methodologies used to assess the isotopic purity of Mestranol-d4, a deuterated analog of Mestranol. Mestranol-d4 is a critical internal standard for quantitative bioanalytical assays, making the confirmation of its isotopic enrichment essential for accurate and reliable results. This document details the experimental protocols for mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy, presents representative data for isotopic distribution, and outlines the workflows for determining the isotopic purity of this compound.

Introduction to Mestranol-d4

Mestranol is a synthetic estrogen that, upon administration, is demethylated in the liver to its active form, ethinylestradiol.[1][2] It has been a component of oral contraceptives and is used in hormone replacement therapy.[2]

Mestranol-d4 is a stable isotope-labeled version of Mestranol, where four hydrogen atoms have been replaced by deuterium (B1214612) atoms. This modification results in a molecule with a higher molecular weight (314.45 g/mol for C21H22D4O2) compared to the unlabeled Mestranol (310.43 g/mol for C21H26O2).[3][4] The primary application of Mestranol-d4 is as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).[3] The use of a deuterated internal standard allows for the correction of variability during sample preparation and analysis, leading to more accurate and precise quantification of the target analyte.[5][6]

The isotopic purity of Mestranol-d4 is a critical quality attribute. It refers to the percentage of the molecules that contain the desired number of deuterium atoms (in this case, four). The presence of isotopologues with fewer than four deuterium atoms (d0, d1, d2, d3) can potentially interfere with the quantification of the unlabeled analyte, especially at low concentrations. Therefore, a thorough assessment of the isotopic distribution is necessary to ensure the suitability of a batch of Mestranol-d4 as an internal standard.

Experimental Protocols for Isotopic Purity Assessment

The determination of the isotopic purity of Mestranol-d4 is primarily achieved through a combination of mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry (MS) for Isotopic Distribution

High-resolution mass spectrometry (HRMS) is the preferred method for determining the relative abundance of each isotopologue of Mestranol-d4.

2.1.1. Methodology

• Sample Preparation: A stock solution of Mestranol-d4 is prepared in a suitable organic solvent, such as methanol (B129727) or acetonitrile (B52724), at a concentration of approximately 1 mg/mL. This stock solution is then diluted to a final concentration of 1-10 µg/mL with the initial mobile phase solvent.

• Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled with an electrospray ionization (ESI) source is recommended. The mass spectrometer is typically interfaced with a liquid chromatography (LC) system.

• LC-MS Parameters:

  • LC Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm) is suitable for the separation of Mestranol.

  • Mobile Phase: A gradient elution with water (containing 0.1% formic acid) and acetonitrile (containing 0.1% formic acid) is commonly used.

  • Flow Rate: 0.2-0.4 mL/min.

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • MS Acquisition: Full scan mode over a mass range that includes the molecular ions of unlabeled Mestranol and Mestranol-d4 (e.g., m/z 300-350).

  • Resolution: >10,000 FWHM.

• Data Analysis:

  • The mass spectrum of the Mestranol-d4 peak is extracted.

  • The peak areas for the protonated molecules ([M+H]+) of each isotopologue (d0, d1, d2, d3, and d4) are integrated.

  • The relative percentage of each isotopologue is calculated from the integrated peak areas.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Confirmation of Deuteration Sites and Purity

¹H NMR spectroscopy is used to confirm the positions of deuterium labeling by observing the absence of signals at specific chemical shifts. It can also provide an estimate of the overall isotopic enrichment.

2.2.1. Methodology

• Sample Preparation: Approximately 5-10 mg of Mestranol-d4 is dissolved in a deuterated solvent that does not have signals in the regions of interest (e.g., chloroform-d, CDCl₃). A known amount of a high-purity, non-deuterated internal standard with a singlet in a clear region of the spectrum can be added for quantitative purposes.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• ¹H NMR Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30).

  • Number of Scans: 16 to 64 scans to achieve a good signal-to-noise ratio.

  • Relaxation Delay: A sufficiently long relaxation delay (e.g., 5 seconds) to ensure full relaxation of all protons for accurate integration.

• Data Analysis:

  • The ¹H NMR spectrum of Mestranol-d4 is compared to the spectrum of an unlabeled Mestranol standard.

  • The absence or significant reduction of proton signals at the sites of deuteration confirms the location of the deuterium labels.

  • The isotopic purity can be estimated by integrating the residual proton signals at the deuterated positions relative to the integral of a proton signal at a non-deuterated position in the molecule. The percentage of deuterium incorporation is calculated using the following formula: % Deuterium Incorporation = [1 - (Integral of residual proton signal at deuterated position / Integral of a non-deuterated proton signal)] x 100

Quantitative Data Presentation

The isotopic distribution of a typical batch of Mestranol-d4 is summarized in the table below. This data is representative and the actual values for a specific lot should be obtained from the Certificate of Analysis provided by the supplier.

Isotopologue	Designation	Representative Mass (m/z) [M+H]⁺	Relative Abundance (%)
Mestranol-d0	d0	311.20	< 0.1
Mestranol-d1	d1	312.21	< 0.5
Mestranol-d2	d2	313.21	< 1.0
Mestranol-d3	d3	314.22	< 2.0
Mestranol-d4	d4	315.22	> 96.5

Note: The isotopic purity is typically reported as the percentage of the d4 isotopologue.

Visualization of Workflows

The following diagrams illustrate the general workflows for the assessment of isotopic purity of Mestranol-d4.

References

• 1. raybiotech.com [raybiotech.com]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Dissolution testing of norethindrone:ethinyl estradiol, norethindrone:mestranol, and norethindrone acetate:ethinyl estradiol combination tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mestranol | C21H26O2 | CID 6291 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mestranol-d4 mechanism of action as an estrogen receptor modulator

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action of Mestranol-d4 as an estrogen receptor modulator. It is important to note that Mestranol-d4, a deuterated form of Mestranol, is functionally identical to Mestranol in its biological activity. The deuterium (B1214612) labeling serves as a tool for analytical purposes, particularly in mass spectrometry-based assays, and does not alter its interaction with biological targets. Therefore, this guide will focus on the established mechanism of Mestranol and its active metabolite, ethinylestradiol.

Executive Summary

Mestranol is a synthetic estrogen that functions as a prodrug. It is metabolically converted in the liver to its active form, ethinylestradiol, which is a potent agonist of the estrogen receptors (ERα and ERβ). The estrogenic effects of Mestranol are therefore attributable to the actions of ethinylestradiol. This guide details the metabolic activation of Mestranol, the binding affinity of ethinylestradiol to estrogen receptors, the subsequent downstream signaling pathways, and the experimental protocols used to characterize these interactions.

Metabolic Activation of Mestranol

Mestranol is the 3-methyl ether of ethinylestradiol. For it to exert its biological effects, it must first undergo O-demethylation in the liver. This metabolic conversion is primarily catalyzed by the cytochrome P450 enzyme, CYP2C9. The efficiency of this conversion is a critical determinant of the overall potency of Mestranol.

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Preclinical Pharmacokinetic Profile of Mestranol: An In-depth Technical Guide

Disclaimer: No specific preclinical pharmacokinetic data for Mestranol-d4 was found in publicly available literature. This guide summarizes the available information for non-deuterated Mestranol (B1676317) in preclinical species. The primary focus of existing research has been on its metabolic conversion to the active compound, ethinyl estradiol (B170435).

Introduction

Mestranol, a synthetic estrogen, has been a component of oral contraceptives for decades. It functions as a prodrug, undergoing metabolic activation to its active form, ethinyl estradiol. Understanding the pharmacokinetic profile of Mestranol in preclinical models is crucial for evaluating its absorption, distribution, metabolism, and excretion (ADME), thereby informing its efficacy and safety profile before clinical application. This technical guide provides a comprehensive overview of the available preclinical pharmacokinetic data on Mestranol, details of experimental protocols, and a visualization of its primary metabolic pathway.

I. Quantitative Pharmacokinetic Data

Comprehensive quantitative pharmacokinetic data for Mestranol in preclinical animal models is limited in the available literature. Studies have predominantly focused on its pharmacological effects and its role in combination therapies rather than detailing its standalone pharmacokinetic parameters. The primary metabolic conversion to ethinyl estradiol means that pharmacokinetic assessments often measure the active metabolite as the key analyte[1].

Due to the absence of specific Cmax, Tmax, AUC, and half-life data for Mestranol from dedicated preclinical pharmacokinetic studies in the public domain, a quantitative data table cannot be provided at this time. Researchers are encouraged to consult specialized non-public toxicological databases or conduct targeted preclinical studies to obtain this information.

II. Experimental Protocols

A. Animal Models

Preclinical studies involving Mestranol have utilized various animal models, including:

• Rats: Commonly used for initial toxicity and carcinogenicity studies. Female Sprague-Dawley rats have been used in studies evaluating the effects of dietary exposure to Mestranol[2].

• Monkeys: Non-human primates, such as cynomolgus and rhesus monkeys, are often used in later-stage preclinical development due to their physiological similarity to humans[3][4].

B. Administration Routes

• Oral Administration: As Mestranol is intended for oral use in humans, this is the most common route in preclinical studies. It is often administered via oral gavage or as an additive to the diet[2][5]. For oral gavage in rats, the compound may be suspended in a vehicle like 0.5% methylcellulose[5].

• Intravenous Administration: While less common for efficacy studies, intravenous administration can be used to determine absolute bioavailability and intrinsic clearance. This typically involves injection into a tail vein in rats or a peripheral vein in larger animals like monkeys[3][5].

C. Sample Collection and Bioanalysis

• Blood Sampling: Serial blood samples are collected at predetermined time points post-dose to characterize the drug's concentration-time profile. In rats, blood is often collected via the tail vein or, for terminal studies, via cardiac puncture. In monkeys, peripheral veins are used for repeated sampling.

• Plasma Preparation: Blood samples are typically collected in tubes containing an anticoagulant (e.g., EDTA or heparin) and then centrifuged to separate the plasma, which is then stored frozen until analysis.

• Bioanalytical Method: High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the standard for quantifying small molecules like Mestranol and its metabolites in biological matrices due to its high sensitivity and selectivity. While specific methods for Mestranol in preclinical plasma are not detailed in the available literature, methods for other estrogens like estradiol and estrone (B1671321) have been developed and validated[6][7][8]. A typical method would involve:

  • Sample Preparation: Protein precipitation or liquid-liquid extraction to remove plasma proteins and interferences.

  • Chromatographic Separation: Use of a C18 reverse-phase column to separate the analyte from other components.

  • Mass Spectrometric Detection: Detection using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode for high specificity and sensitivity.

III. Metabolic Pathway

Mestranol is biologically inactive and requires metabolic activation in the liver. The primary metabolic pathway is the O-demethylation of the methoxy (B1213986) group at the C3 position to form the pharmacologically active ethinyl estradiol.

Metabolic activation of Mestranol to Ethinyl Estradiol.

IV. Experimental Workflow

The following diagram illustrates a general workflow for a preclinical pharmacokinetic study of an orally administered compound like Mestranol.

General workflow for a preclinical pharmacokinetic study.

Conclusion

While specific quantitative preclinical pharmacokinetic data for Mestranol-d4 and its non-deuterated form are scarce in the public domain, this guide provides a framework based on the available information regarding its use in animal models and its established metabolic pathway. The primary focus of Mestranol's pharmacokinetic evaluation is often its conversion to the active metabolite, ethinyl estradiol. Future preclinical studies are warranted to fully characterize the ADME properties of Mestranol itself, which will provide a more complete understanding of its disposition and potential for drug-drug interactions. For researchers and drug development professionals, it is recommended to conduct dedicated pharmacokinetic studies in relevant preclinical species to generate the necessary data for a comprehensive assessment.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Enhancement of hepatocarcinogenesis in female rats by ethinyl estradiol and mestranol but not estradiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preclinical safety evaluation and tracing of human mesenchymal stromal cell spheroids following intravenous injection into cynomolgus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Exploration of the African green monkey as a preclinical pharmacokinetic model: intravenous pharmacokinetic parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Improved oral bioavailability in rats of SR13668, a novel anti-cancer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Establishment of LC-MS/MS Method for Determination of GMDTC in Rat Plasma and Its Application in Preclinical Pharmacokinetics [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. New LC-MS/MS bioanalytical method for quantification of Estradiol and Estrone - Anapharm [anapharmbioanalytics.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Mestranol-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mestranol-d4 is the deuterated form of Mestranol, a synthetic estrogen that has been historically significant as a component in some of the first oral contraceptives.[1][2] Mestranol itself is a prodrug, meaning it is biologically inactive until it is metabolized in the body.[2] In the liver, it is demethylated to its active form, ethinylestradiol, which is a potent estrogen receptor agonist.[2] The incorporation of deuterium (B1214612) (d4) into the Mestranol molecule makes it a valuable tool in various research applications, particularly as an internal standard for quantitative analysis by nuclear magnetic resonance (NMR) spectroscopy, gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).[2] The deuterium labeling provides a distinct mass signature, allowing for accurate differentiation from the non-deuterated endogenous or administered compound.

Physical and Chemical Properties

Property	Value	Reference
Chemical Formula	C₂₁H₂₂D₄O₂	[1]
Molecular Weight	314.45 g/mol	[1]
Appearance	Crystals from methanol (B129727) or acetone (B3395972) (for Mestranol)	[3]
Melting Point	150.5 - 151 °C (for Mestranol)	[3]
Solubility (for Mestranol)	Soluble in ethanol, ether, chloroform, dioxane, acetone; Slightly soluble in methanol; Practically insoluble in water.	[3]
logP (Octanol/Water Partition Coefficient for Mestranol)	4.61	[3]

Mechanism of Action: Estrogen Receptor Agonism

Mestranol, and by extension Mestranol-d4, exerts its biological effects through its conversion to ethinylestradiol. Ethinylestradiol is a potent agonist of the estrogen receptors (ERα and ERβ). The following signaling pathway illustrates the metabolic activation and subsequent mechanism of action.

Caption: Metabolic activation of Mestranol-d4 and subsequent estrogen receptor signaling.

Experimental Protocols

The analysis of Mestranol-d4, particularly in biological matrices, requires robust and sensitive analytical methods. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with Mass Spectrometry (MS), are the techniques of choice.

High-Performance Liquid Chromatography (HPLC) Protocol for Mestranol Analysis

This protocol is adapted from established methods for the analysis of Mestranol in pharmaceutical formulations.[4][5]

1. Sample Preparation:

• Tablets: Crush a representative number of tablets to a fine powder. Accurately weigh a portion of the powder equivalent to a single dose and transfer to a volumetric flask.

• Extraction: Add a suitable solvent (e.g., a mixture of acetonitrile (B52724) and water) to the flask. Sonicate for 15-20 minutes to ensure complete dissolution of the analyte. Dilute to volume with the same solvent.

• Filtration: Filter the solution through a 0.45 µm syringe filter to remove any particulate matter before injection.

2. Chromatographic Conditions:

• Column: A reversed-phase C8 or C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is typically used.

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water is common. A typical starting point is 38% (v/v) acetonitrile in water.[4]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Injection Volume: 10-20 µL.

• Detection: UV detection at 274 nm or 280 nm.[4][6] For Mestranol-d4, mass spectrometric detection would be employed for selective and sensitive quantification.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Steroid Analysis

Due to the low volatility of steroids like Mestranol, a derivatization step is necessary before GC analysis.[7]

1. Sample Preparation and Derivatization:

• Extraction: For biological samples (e.g., urine), perform a solid-phase extraction (SPE) to isolate and concentrate the steroids.[8]

• Hydrolysis: If analyzing conjugated metabolites, an enzymatic hydrolysis step using β-glucuronidase/sulfatase is required to release the free steroid.[7]

• Derivatization (Silylation): Evaporate the extracted sample to dryness under a stream of nitrogen. Add a silylating agent, such as a mixture of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and a catalyst like trimethyliodosilane in an anhydrous solvent (e.g., pyridine).[9] Heat the mixture at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) ether derivatives.[10]

2. GC-MS Conditions:

• Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: Start at a lower temperature (e.g., 180°C), hold for 1-2 minutes, then ramp up to a final temperature of around 300°C.

• Injector Temperature: 280°C.

• Injection Mode: Splitless.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Full scan for qualitative analysis or Selected Ion Monitoring (SIM) for quantitative analysis, monitoring the characteristic ions of the Mestranol-d4 TMS derivative.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the quantitative analysis of Mestranol-d4 in a biological matrix using LC-MS/MS, a common application for deuterated standards.

References

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Mestranol | C21H26O2 | CID 6291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Quantitative analysis of ethynodiol diacetate and ethinyl estradiol/mestranol in oral contraceptive tablets by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. openriver.winona.edu [openriver.winona.edu]
• 7. mdpi.com [mdpi.com]
• 8. Steroid Profiling by Gas Chromatography–Mass Spectrometry and High Performance Liquid Chromatography–Mass Spectrometry for Adrenal Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. fda.gov [fda.gov]

Interpreting the Certificate of Analysis for Mestranol-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive framework for interpreting the Certificate of Analysis (CoA) for Mestranol-d4, a deuterated form of Mestranol. Mestranol-d4 is commonly used as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS), for the determination of Mestranol or its active metabolite, ethinyl estradiol.[1] Understanding the data presented in a CoA is critical for ensuring the accuracy, precision, and reliability of experimental results.

Representative Certificate of Analysis: Mestranol-d4

A typical Certificate of Analysis for a high-purity, isotopically labeled reference standard like Mestranol-d4 includes several key tests. The following table summarizes the expected analytical data for a representative batch.

Test	Method	Specification	Result
Identity	¹H NMR	Conforms to structure	Conforms
Purity (Chemical)	HPLC	≥ 98.0%	99.7%
Isotopic Purity	LC-MS	≥ 99% Deuterium (B1214612) Incorporation	99.6%
Unlabeled Mestranol	LC-MS	≤ 0.5%	0.2%
Residual Solvents	GC-HS (USP <467>)	Meets USP <467> requirements	Complies
Heavy Metals	ICP-MS (USP <232>/<233>)	Meets USP <232> requirements	Complies
Water Content	Karl Fischer Titration	≤ 1.0%	0.3%
Appearance	Visual	White to off-white solid	White solid
Molecular Formula	-	C₂₁H₂₂D₄O₂	C₂₁H₂₂D₄O₂
Molecular Weight	-	314.45 g/mol	314.45 g/mol

Quantitative Data Summary and Interpretation

The quantitative data from the CoA are summarized below for clarity and direct comparison. Each test ensures a specific quality attribute of the reference standard.

Purity and Impurities

Parameter	Specification	Result	Interpretation
Chemical Purity (HPLC)	≥ 98.0%	99.7%	Indicates that 99.7% of the material consists of Mestranol-d4, with minimal interference from other organic impurities. High chemical purity is essential for accurate standard solution preparation.
Water Content (KF)	≤ 1.0%	0.3%	Low water content is crucial for accurate weighing of the standard. The reported purity value is typically on an "as is" basis and may need correction for water content for the most accurate quantification.
Unlabeled Mestranol	≤ 0.5%	0.2%	The presence of the unlabeled analyte in the internal standard can interfere with the quantification of low-level samples. A low percentage ensures minimal contribution to the analyte signal.[2]

Isotopic Incorporation

Parameter	Specification	Result	Interpretation
Isotopic Purity (LC-MS)	≥ 99% Deuterium Incorporation	99.6%	This value confirms the high enrichment of the deuterium isotopes at the specified positions. High isotopic purity ensures a distinct mass difference from the unlabeled analyte, which is critical for mass spectrometry-based detection.[2]

Contaminants

Parameter	Specification	Result	Interpretation
Residual Solvents (GC-HS)	Meets USP <467> requirements	Complies	Confirms that the levels of any organic volatile impurities remaining from the synthesis and purification processes are below the safety limits defined by the United States Pharmacopeia (USP).[3][4][5][6] This is important for both safety and to prevent potential interference in analytical methods.
Heavy Metals (ICP-MS)	Meets USP <232> requirements	Complies	Ensures that toxic heavy metal impurities are below the established safety thresholds.[1][7][8] This is a standard safety and quality control measure for pharmaceutical-grade materials.

Experimental Protocols

Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided below.

Chemical Purity by High-Performance Liquid Chromatography (HPLC)

• Principle : This method separates Mestranol-d4 from any non-volatile organic impurities. The purity is determined by comparing the peak area of the main component to the total area of all peaks detected.

• Instrumentation : HPLC system with a UV detector.

• Column : C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase : A gradient of acetonitrile (B52724) and water.

• Detection : UV absorbance at a specified wavelength (e.g., 280 nm).

• Procedure : A solution of Mestranol-d4 is prepared in a suitable solvent (e.g., acetonitrile) and injected into the HPLC system. The chromatogram is recorded, and the area percentage of the Mestranol-d4 peak is calculated.

Isotopic Purity by Liquid Chromatography-Mass Spectrometry (LC-MS)

• Principle : This technique confirms the identity and determines the isotopic distribution of the compound. The mass spectrometer separates ions based on their mass-to-charge ratio (m/z), allowing for the differentiation between the deuterated and unlabeled forms of Mestranol.

• Instrumentation : LC-MS system, typically with an electrospray ionization (ESI) source.

• Procedure : A dilute solution of Mestranol-d4 is infused or injected into the mass spectrometer. The mass spectrum is acquired, showing the relative intensities of the ion corresponding to Mestranol-d4 and any ions corresponding to lower deuteration levels or the unlabeled compound. Isotopic purity is calculated from the relative abundances of these ions.

Residual Solvents by Headspace Gas Chromatography (GC-HS)

• Principle : This method is used to identify and quantify volatile organic compounds (residual solvents) in the sample. The sample is heated in a sealed vial, and the vapor (headspace) is injected into a gas chromatograph for separation and detection. This method follows the guidelines of USP <467>.[3][4][5][6]

• Instrumentation : Gas chromatograph with a Flame Ionization Detector (FID) and a headspace autosampler.

• Procedure : A weighed amount of Mestranol-d4 is placed in a headspace vial with a suitable solvent (e.g., dimethyl sulfoxide). The vial is heated to a specific temperature to allow volatile solvents to partition into the headspace. A sample of the headspace gas is then automatically injected into the GC for analysis.

Heavy Metals by Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

• Principle : ICP-MS is a highly sensitive method for the determination of trace elements. The sample is introduced into an argon plasma, which ionizes the atoms. The ions are then passed into a mass spectrometer, which separates and quantifies them. This method complies with USP <232> and <233> for elemental impurities.[1][8]

• Instrumentation : ICP-MS system.

• Procedure : The Mestranol-d4 sample is digested in acid to dissolve the material and then diluted. The resulting solution is introduced into the ICP-MS for the quantification of specified heavy metals (e.g., lead, mercury, arsenic, cadmium).

Visualizations: Workflows and Pathways

Diagrams created using Graphviz provide a clear visual representation of experimental processes and biological relationships.

Workflow for HPLC Purity Determination.

Workflow for Isotopic Purity Analysis by LC-MS.

Metabolic conversion of Mestranol-d4.

Conclusion

A thorough interpretation of the Certificate of Analysis for Mestranol-d4 is a fundamental requirement for its proper use as an internal standard in regulated and research environments. Each analytical test provides a crucial piece of information regarding the identity, purity, and safety of the material. By understanding the methodologies behind these tests and the significance of their specifications, researchers can ensure the integrity of their quantitative data and the overall quality of their scientific outcomes.

References

• 1. A rapid ICP-MS screen for heavy metals in pharmaceutical compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. scispec.co.th [scispec.co.th]
• 5. uspnf.com [uspnf.com]
• 6. Residual Solvent Analysis Information | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. pacificbiolabs.com [pacificbiolabs.com]
• 8. Measuring Elemental Compositions in Drug Products with ICP-MS [eag.com]

Solubility Profile of Mestranol-d4 in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mestranol-d4, the deuterated analog of Mestranol, is a synthetic estrogen that serves as a crucial internal standard in pharmacokinetic and metabolic studies. A thorough understanding of its solubility in various organic solvents is paramount for accurate sample preparation, formulation development, and analytical method validation. This technical guide provides a comprehensive overview of the available solubility data for Mestranol, which can be used as a close surrogate for Mestranol-d4, alongside a detailed experimental protocol for solubility determination.

Core Data Presentation: Solubility of Mestranol

The following table summarizes the known solubility of Mestranol in various organic solvents. This data has been compiled from various sources and provides a comparative reference.

Solvent	Solubility (mg/mL)	Temperature (°C)	Notes
Dimethyl Sulfoxide (DMSO)	12[2], 15[3], 33.33[4], ≥12.4[5]	Not Specified	Sonication or heating may be required to achieve higher concentrations.
Ethanol	24[2], ~1[6][7]	Not Specified
Methanol	~1[6][7]	Not Specified
Acetonitrile	~1[6][7]	Not Specified
Chloroform	Soluble[8][9]	Not Specified	Quantitative data not available.
Diethyl Ether	Soluble[8][9]	Not Specified	Quantitative data not available.
1,4-Dioxane	Soluble[8][9]	Not Specified	Quantitative data not available.
Acetone	Soluble[9]	Not Specified	Quantitative data not available.
Water	Practically Insoluble (<0.1 mg/mL)[2][4][8][9]	Not Specified

Experimental Protocol: Determination of Thermodynamic Solubility using the Shake-Flask Method

The following protocol describes a standardized and widely accepted method for determining the equilibrium (thermodynamic) solubility of a compound like Mestranol-d4.

1. Materials and Equipment:

• Mestranol-d4 (or Mestranol) solid

• Selected organic solvents (high purity grade)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or other quantitative analytical instrumentation

• Volumetric flasks and pipettes

2. Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of Mestranol-d4 to a series of vials, each containing a known volume of a different organic solvent. The excess solid should be visually apparent.

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the vials for a sufficient period to ensure equilibrium is reached (typically 24-48 hours). A preliminary time-to-equilibrium study can be conducted by sampling at various time points (e.g., 4, 8, 12, 24, 48 hours) to confirm that the concentration of the dissolved solid has reached a plateau.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved particles. This step is critical to prevent overestimation of solubility.

  • Dilute the filtered saturated solution with the respective solvent to a concentration that falls within the linear range of the analytical method.

• Quantitative Analysis:

  • Prepare a series of calibration standards of Mestranol-d4 in the chosen solvent.

  • Analyze the calibration standards and the diluted sample solutions using a validated HPLC method.

  • Construct a calibration curve by plotting the analytical response (e.g., peak area) versus the concentration of the standards.

  • Determine the concentration of Mestranol-d4 in the diluted sample solution from the calibration curve.

  • Calculate the original solubility of Mestranol-d4 in the solvent by multiplying the concentration of the diluted sample by the dilution factor.

3. Data Reporting:

• Report the solubility in standard units such as mg/mL or mol/L.

• Specify the temperature at which the solubility was determined.

• Report the mean and standard deviation of at least three replicate experiments for each solvent.

Mandatory Visualization

Caption: Experimental workflow for determining the thermodynamic solubility of Mestranol-d4.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Mestranol | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 3. selleckchem.com [selleckchem.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. raybiotech.com [raybiotech.com]
• 6. caymanchem.com [caymanchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. Mestranol [drugfuture.com]
• 9. Mestranol | C21H26O2 | CID 6291 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mestranol-d4 as a Prodrug of Ethinyl Estradiol-d4: A Technical Guide

This technical guide provides an in-depth overview of Mestranol-d4 as a prodrug for the pharmacologically active Ethinyl Estradiol-d4. It is intended for researchers, scientists, and professionals in the field of drug development and pharmacology. The guide details the metabolic activation, comparative pharmacokinetics, relevant experimental methodologies, and the molecular mechanism of action of the active compound.

Introduction: The Prodrug Concept

Mestranol (B1676317) is the 3-methyl ether of ethinyl estradiol (B170435) and is a biologically inactive prodrug.[1][2][3] To exert its estrogenic effects, it must first undergo metabolic conversion in the body to its active form, ethinyl estradiol.[1][2][4][5] This conversion primarily occurs in the liver through an O-demethylation reaction.[2] The "-d4" designation on Mestranol-d4 and Ethinyl Estradiol-d4 indicates that four hydrogen atoms in the molecule have been replaced with deuterium (B1214612). This isotopic labeling is commonly used for two primary purposes in drug development:

• Internal Standard for Quantitative Analysis: Deuterated analogs are frequently used as internal standards in mass spectrometry-based assays (e.g., LC-MS/MS) for the precise quantification of the non-deuterated drug in biological matrices.

• Pharmacokinetic Modification: Deuteration can sometimes alter metabolic rates due to the kinetic isotope effect, where the heavier deuterium atom can slow down bond cleavage at specific sites, potentially modifying the drug's pharmacokinetic profile.

This guide will focus on the established relationship between the parent compounds, as specific literature on the pharmacokinetics of the d4-variants is not extensively available.

Metabolic Conversion and Bioactivation

The conversion of Mestranol-d4 to Ethinyl Estradiol-d4 is a critical step for its biological activity. This biotransformation is catalyzed by specific enzymes within the Cytochrome P450 superfamily.

2.1 Enzymatic Pathway The primary enzyme responsible for the O-demethylation of mestranol is Cytochrome P450 2C9 (CYP2C9) .[4] In vitro studies using human liver microsomes have demonstrated that specific inhibitors of CYP2C9, such as sulfaphenazole, significantly block the formation of ethinyl estradiol from mestranol.[4] Conversely, inhibitors of other major CYP enzymes like CYP3A4 (troleandomycin) and CYP2D6 (quinidine) show no substantial inhibitory effect, confirming the primary role of CYP2C9.[4]

The metabolic conversion efficiency is estimated to be approximately 70%.[1][2][5] This means that for a given molar amount of mestranol administered, about 70% is converted to the active ethinyl estradiol.

Metabolic activation of Mestranol-d4.

Comparative Pharmacokinetics

Due to the prodrug nature of mestranol, its pharmacokinetic profile is intrinsically linked to the formation and elimination of ethinyl estradiol. There is significant inter- and intra-individual variability in the pharmacokinetics of these compounds.[6][7]

3.1 Bioequivalence and Dosing Pharmacokinetic studies have established a clear bioequivalence relationship between the two compounds. An oral dose of 50 µg of mestranol is considered bioequivalent to an oral dose of 35 µg of ethinyl estradiol in terms of the plasma levels of ethinyl estradiol produced.[2][6][7][8]

3.2 Pharmacokinetic Parameters The table below summarizes key pharmacokinetic parameters for mestranol and its active metabolite, ethinyl estradiol, derived from studies comparing 50 µg mestranol and 35 µg ethinyl estradiol formulations.

Parameter	Mestranol	Ethinyl Estradiol (from Mestranol)	Ethinyl Estradiol (Direct Admin.)	Reference
Elimination Half-Life (t½)	~50 minutes	7 - 36 hours	7 - 36 hours	[2]
Area Under the Curve (AUC-EE)	N/A	963 ± 544 pg·hr/mL	1036 ± 483 pg·hr/mL	[7]
Max Concentration (Cmax)	N/A	Similar to 35 µg EE	Similar to 50 µg Mestranol	[8]
Inter-individual C.V. (AUC-EE)	N/A	57%	47%	[8]
Intra-individual C.V. (AUC-EE)	N/A	42%	41%	[8]
Data represents the generated ethinyl estradiol (EE) levels after administration of the respective parent drug.
C.V. = Coefficient of Variation

3.3 CYP2C9 Inhibition Effects The conversion of mestranol is highly dependent on CYP2C9 activity. Co-administration with drugs that inhibit this enzyme can significantly reduce the formation of active ethinyl estradiol.

Inhibitor	Target CYP	Average IC50	Average Emax (Inhibition)	Reference
Sulfaphenazole	CYP2C9	3.6 µmol/L	75%	[4]
Miconazole	Azole Antifungal	1.5 µmol/L	90%	[4]
Troleandomycin	CYP3A4	N/A	No substantial inhibition	[4]
Quinidine	CYP2D6	N/A	No substantial inhibition	[4]
IC50: Concentration causing 50% of maximal inhibition. Emax: Maximal inhibitory capacity.

Experimental Protocols

4.1 Protocol: In Vitro Metabolism in Human Liver Microsomes This protocol is designed to determine the enzymatic pathway for the conversion of Mestranol-d4 to Ethinyl Estradiol-d4.

Objective: To identify the primary CYP450 isozyme responsible for the O-demethylation of Mestranol-d4.

Materials:

• Mestranol-d4

• Pooled Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Potassium phosphate (B84403) buffer (pH 7.4)

• Specific CYP inhibitors (e.g., Sulfaphenazole for CYP2C9, Ketoconazole for CYP3A4)

• Acetonitrile (B52724) (ACN) for reaction quenching

• Ethinyl Estradiol-d4 (for analytical standard)

• LC-MS/MS system for quantification

Procedure:

• Preparation: Prepare a master mix containing HLMs (e.g., 0.5 mg/mL final concentration) and the NADPH regenerating system in phosphate buffer.

• Incubation Setup: In separate microcentrifuge tubes, pre-incubate the HLM master mix at 37°C for 5 minutes. For inhibition assays, add the specific CYP inhibitor at varying concentrations and pre-incubate.

• Reaction Initiation: Add Mestranol-d4 (e.g., 3 µmol/L final concentration) to each tube to start the reaction.

• Time Course: Incubate the reaction mixtures at 37°C in a shaking water bath. Take aliquots at specified time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination: Stop the reaction by adding an equal volume of ice-cold acetonitrile to each aliquot. This will precipitate the microsomal proteins.

• Sample Processing: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the protein.

• Analysis: Transfer the supernatant to HPLC vials. Analyze the formation of Ethinyl Estradiol-d4 using a validated LC-MS/MS method, with a standard curve prepared using the Ethinyl Estradiol-d4 reference standard.

• Data Interpretation: Compare the rate of formation of Ethinyl Estradiol-d4 in the absence and presence of specific CYP inhibitors. A significant reduction in formation rate in the presence of an inhibitor (e.g., Sulfaphenazole) identifies the corresponding enzyme (e.g., CYP2C9) as the primary catalyst.

Workflow for in vitro metabolism assay.

Mechanism of Action: Estrogen Receptor Signaling

Once formed, Ethinyl Estradiol-d4 acts as a potent agonist of the nuclear estrogen receptors, ERα and ERβ.[9] Its mechanism follows the classical pathway for steroid hormone action, primarily through direct genomic signaling.

• Ligand Binding: Ethinyl Estradiol-d4, being lipophilic, diffuses across the cell membrane and binds to estrogen receptors located in the cytoplasm or nucleus.[10]

• Conformational Change and Dimerization: Ligand binding induces a conformational change in the receptor, causing it to dissociate from heat shock proteins and form homodimers (ERα/ERα or ERβ/ERβ) or heterodimers (ERα/ERβ).[10][11]

• Nuclear Translocation: The activated receptor-ligand complex translocates into the nucleus.[11]

• DNA Binding: The DNA-binding domain of the receptor dimer recognizes and binds to specific DNA sequences known as Estrogen Response Elements (EREs) located in the promoter regions of target genes.[11][12]

• Gene Transcription: The bound complex recruits co-activator proteins and the general transcription machinery, leading to the transcription of target genes. This results in the synthesis of new proteins that mediate the physiological effects of estrogen.[9][12]

Genomic estrogen receptor signaling pathway.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Mestranol - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Biotransformation of mestranol to ethinyl estradiol in vitro: the role of cytochrome P-450 2C9 and metabolic inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mestranol - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 6. Pharmacokinetics of ethinyl estradiol and mestranol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selected aspects of the pharmacokinetics and metabolism of ethinyl estrogens and their clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics of three bioequivalent norethindrone/mestranol-50 micrograms and three norethindrone/ethinyl estradiol-35 micrograms OC formulations: are "low-dose" pills really lower? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]
• 10. Estrogen receptor signaling mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. creative-diagnostics.com [creative-diagnostics.com]

Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of Mestranol-d4

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Mestranol-d4 in biological matrices. Mestranol, a synthetic estrogen and a prodrug of ethinylestradiol, is a component of some oral contraceptives. The use of a deuterated internal standard, Mestranol-d4, is crucial for accurate quantification by compensating for matrix effects and variations during sample preparation and analysis.[1][2] This method utilizes a simple and efficient sample preparation procedure followed by reversed-phase liquid chromatography and detection by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The described protocol is intended for researchers, scientists, and drug development professionals requiring a reliable method for pharmacokinetic studies or other research applications involving Mestranol.

Introduction

Mestranol is a synthetic estrogen that, after oral administration, is demethylated in the liver to its active form, ethinylestradiol.[3] Accurate and sensitive quantification of Mestranol and its metabolites is essential for pharmacokinetic and metabolic studies. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for the analysis of steroid hormones in complex biological matrices due to its high selectivity, sensitivity, and specificity. The use of a stable isotope-labeled internal standard, such as Mestranol-d4, is the preferred approach for quantitative bioanalysis as it closely mimics the behavior of the analyte during sample extraction, chromatographic separation, and ionization, thereby ensuring high accuracy and precision.

This application note provides a detailed protocol for the development of an LC-MS/MS method for Mestranol-d4, covering sample preparation, chromatographic conditions, and mass spectrometric parameters.

Experimental

Materials and Reagents

• Mestranol and Mestranol-d4 reference standards

• HPLC-grade methanol (B129727), acetonitrile (B52724), and water

• Formic acid (LC-MS grade)

• Human plasma (or other relevant biological matrix)

• Solid Phase Extraction (SPE) cartridges (e.g., C18) or Supported Liquid Extraction (SLE) plates

Sample Preparation

A simple and effective protein precipitation followed by solid-phase extraction (SPE) is recommended for the extraction of Mestranol-d4 from plasma samples.

Protocol:

• To 200 µL of plasma sample, add 20 µL of the internal standard working solution (Mestranol-d4 in methanol).

• Add 600 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of 50:50 (v/v) methanol/water.

• Proceed with SPE cleanup using a C18 cartridge, conditioning with methanol and water, loading the sample, washing with a low percentage of organic solvent, and eluting with methanol.

• Evaporate the eluate and reconstitute in the mobile phase for LC-MS/MS analysis.

Liquid Chromatography

A reversed-phase separation using a C18 analytical column provides good retention and separation for Mestranol.

LC Conditions:

Parameter	Value
Column	C18, 2.1 x 50 mm, 2.6 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	30% B to 95% B in 5 min, hold at 95% B for 2 min, return to 30% B and equilibrate for 3 min
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry

The analysis is performed on a triple quadrupole mass spectrometer using electrospray ionization (ESI) in positive ion mode. The Multiple Reaction Monitoring (MRM) mode is used for quantification.

MS Conditions:

Parameter	Value
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

MRM Transitions:

The proposed MRM transitions for Mestranol and Mestranol-d4 are based on the fragmentation of similar steroid structures, which commonly involve the loss of water and other neutral fragments from the precursor ion. The monoisotopic mass of Mestranol (C21H26O2) is approximately 310.19 Da.[4] The precursor ion in positive ESI mode will be the protonated molecule [M+H]+.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Mestranol	311.2	293.2 (loss of H2O)	20
311.2	173.1 (cleavage of steroid backbone)	35
Mestranol-d4	315.2	297.2 (loss of H2O)	20
315.2	177.1 (cleavage of steroid backbone)	35

Note: The optimal collision energies should be determined experimentally on the specific instrument used.

Results and Discussion

The developed LC-MS/MS method should provide a linear response over a defined concentration range with high accuracy and precision. The use of Mestranol-d4 as an internal standard effectively compensates for any matrix-induced signal suppression or enhancement, ensuring reliable quantification. The chromatographic conditions are designed to provide a sharp peak shape and adequate retention for Mestranol, separating it from potential interferences in the biological matrix. The MRM transitions are selected to be specific for Mestranol and its deuterated analog, minimizing the risk of isobaric interferences.

Conclusion

This application note presents a detailed protocol for the development of a sensitive and specific LC-MS/MS method for the quantification of Mestranol-d4. The method is suitable for use in research and drug development settings for the analysis of Mestranol in biological samples. The provided experimental parameters can be used as a starting point for method optimization on different LC-MS/MS platforms.

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of Mestranol-d4.

Caption: Logical relationships of key experimental parameters in LC-MS/MS method development.

Summary of Quantitative Data

Parameter	Mestranol	Mestranol-d4
Chemical Formula	C21H26O2	C21H22D4O2
Monoisotopic Mass (Da)	310.1933	314.2184
Precursor Ion [M+H]+ (m/z)	311.2	315.2
Product Ion 1 (m/z)	293.2	297.2
Product Ion 2 (m/z)	173.1	177.1
Internal Standard	-	Yes

References

• 1. Mechanism of Formation of the Major Estradiol Product Ions Following Collisional Activation of the Molecular Anion in a Tandem Quadrupole Mass Spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Fragmentation pathways of five estrogens using electrospray ionization quadrupole time-of-flight mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mestranol | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 4. Mestranol | C21H26O2 | CID 6291 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note and Protocol: Quantification of Ethinyl Estradiol using a Deuterated Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the quantitative analysis of ethinyl estradiol (B170435) in biological matrices, specifically human plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). For optimal accuracy and precision, a stable isotope-labeled internal standard, Ethinyl Estradiol-d4, is employed.

While the use of Mestranol-d4 as an internal standard was considered, a thorough review of scientific literature indicates that Ethinyl Estradiol-d4 is the preferred and validated choice. An ideal internal standard should be structurally and chemically as similar as possible to the analyte to compensate for variations in sample preparation and instrument response. As Mestranol is a prodrug and structurally distinct from ethinyl estradiol (3-methyl ether derivative), its deuterated form would not be an appropriate internal standard without extensive validation that is not currently documented in peer-reviewed literature. Therefore, the following protocols are based on the established use of Ethinyl Estradiol-d4.

Overview

This application note details a sensitive and robust LC-MS/MS method for the quantification of ethinyl estradiol in human plasma. The methodology involves sample preparation using solid-phase extraction (SPE) followed by liquid-liquid extraction (LLE), or a derivatization approach for enhanced sensitivity, followed by analysis using a triple quadrupole mass spectrometer.

Quantitative Data Summary

The following tables summarize the performance characteristics of a typical validated LC-MS/MS method for ethinyl estradiol quantification using Ethinyl Estradiol-d4 as an internal standard.[1][2][3]

Table 1: Calibration Curve and Linearity

Parameter	Value
Linearity Range	5.0 - 308.6 pg/mL
Correlation Coefficient (r²)	≥ 0.9942

Table 2: Accuracy and Precision (Intra- and Inter-Day)

Quality Control Sample	Concentration (pg/mL)	Intra-Day Precision (%CV)	Inter-Day Precision (%CV)	Accuracy (%)
Lower Limit of Quantification (LLOQ)	5.0	< 15%	< 15%	85-115%
Low QC	15.0	< 15%	< 15%	85-115%
Medium QC	150.0	< 15%	< 15%	85-115%
High QC	250.0	< 15%	< 15%	85-115%

Table 3: Recovery and Matrix Effect

Analyte	Mean Extraction Recovery (%)
Ethinyl Estradiol	68.48%
Ethinyl Estradiol-d4 (IS)	Consistent with analyte

Experimental Protocols

Two primary protocols are presented. Protocol A is a direct injection method following extraction, while Protocol B incorporates a derivatization step to enhance sensitivity for lower detection limits.

Protocol A: Solid-Phase Extraction and Liquid-Liquid Extraction

This protocol is suitable for applications where the expected concentrations of ethinyl estradiol are within the standard linear range.

3.1. Materials and Reagents

• Ethinyl Estradiol certified reference standard

• Ethinyl Estradiol-d4 certified reference standard

• Human K2-EDTA plasma

• Methanol (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Ammonium formate

• Tert-butyl methyl ether (TBME)

• Water (deionized, 18 MΩ·cm)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

3.2. Preparation of Stock and Working Solutions

• Stock Solutions (400.00 µg/mL): Separately weigh and dissolve 2 mg of Ethinyl Estradiol and Ethinyl Estradiol-d4 in 2 mL of methanol, and make up the final volume to 5 mL with methanol.[2]

• Working Standard Solutions: Prepare intermediate and working standard solutions of ethinyl estradiol by serial dilution of the stock solution with a suitable solvent mixture (e.g., methanol/water 50:50 v/v).

• Internal Standard Working Solution: Prepare a working solution of Ethinyl Estradiol-d4 at an appropriate concentration (e.g., 1.200 µg/mL) by diluting the stock solution.[2]

3.3. Sample Preparation

• To 500 µL of plasma sample, add the internal standard working solution.

• Perform a solid-phase extraction (SPE) followed by a liquid-liquid extraction (LLE) with TBME.[1][3]

• Evaporate the organic layer to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

3.4. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 column (e.g., SB C18 HT, 50mm x 3.0mm, 1.8 µm)[1][3]

• Mobile Phase: Acetonitrile and 2 mM Ammonium Formate Buffer (80:20 v/v)[1][3]

• Flow Rate: 0.300 mL/min[1][3]

• Injection Volume: 10 µL

• MS System: Triple quadrupole mass spectrometer with a turbo ion spray interface[1][3]

• Ionization Mode: Positive ion electrospray (ESI+)

• Monitoring Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: To be optimized for the specific instrument. For Ethinyl Estradiol-d4, a potential transition could be m/z 530.30 -> 171.10 (this may vary based on derivatization or adduct formation).[2]

Protocol B: Derivatization for Enhanced Sensitivity

This protocol is recommended for applications requiring lower limits of quantification (e.g., down to 1.0 pg/mL).[4][5][6][7]

3.1. Additional Materials and Reagents

• Dansyl chloride

• Sodium bicarbonate buffer (100 mM, pH 10.5)

• Acetone (B3395972)

• Hexane (B92381)

• Methyl-tert-butyl ether (MTBE)

3.2. Sample Preparation with Derivatization

• Extract ethinyl estradiol and the internal standard from the plasma matrix using a mixture of hexane and MTBE (50:50 v/v).[6]

• Dry the organic extract and reconstitute in 100 mM sodium bicarbonate buffer.

• Add dansyl chloride solution in acetone (1 mg/mL) and incubate at 60°C for 30 minutes.[7]

• Perform a back-extraction into hexane.[4][5]

• Evaporate the hexane layer to dryness and reconstitute in the mobile phase.

3.3. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 column (e.g., Luna C18, 50 x 2 mm, 5 µm)[4][5]

• Mobile Phase: Isocratic mixture of water and acetonitrile (e.g., 20:80 v/v) with 1% formic acid.[4][5]

• MS System: Triple quadrupole mass spectrometer with electrospray ionization.

• Ionization Mode: Positive ion electrospray (ESI+)

• MRM Transitions: Optimized for the dansylated derivatives of ethinyl estradiol and Ethinyl Estradiol-d4.

Visualizations

Experimental Workflow for Ethinyl Estradiol Quantification

Caption: Workflow for Ethinyl Estradiol Quantification.

Logical Relationship of Analytical Components

Caption: Core Components of the Analytical Method.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ijpsr.com [ijpsr.com]
• 4. Quantitative analysis of ethynodiol diacetate and ethinyl estradiol/mestranol in oral contraceptive tablets by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. Simultaneous determination of etonogestrel and ethinyl estradiol in human plasma by UPLC-MS/MS and its pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Solid-Phase Extraction Protocol for Mestranol-d4 in Plasma

Audience: Researchers, scientists, and drug development professionals.

Introduction

This application note provides a detailed protocol for the solid-phase extraction (SPE) of Mestranol-d4 from human plasma. Mestranol-d4, a deuterated internal standard for Mestranol, is a synthetic estrogen used in some hormonal contraceptives. Accurate quantification of such compounds in plasma is crucial for pharmacokinetic and metabolic studies. Solid-phase extraction is a widely used technique for sample cleanup and concentration prior to analysis by methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] This protocol is designed to deliver high recovery and clean extracts, suitable for sensitive analytical instrumentation.[2] The methodology is based on established principles for the extraction of steroid hormones from biological matrices.[3][4]

Experimental Protocol

This protocol details the necessary reagents, materials, and steps for the solid-phase extraction of Mestranol-d4 from plasma samples.

1. Materials and Reagents

Material/Reagent	Specification
Plasma Sample	Human plasma (K2EDTA)
Internal Standard	Mestranol-d4 solution
SPE Cartridges	Polymeric reversed-phase (e.g., Oasis HLB, Strata-X)
Methanol (MeOH)	LC-MS grade
Acetonitrile (ACN)	LC-MS grade
Water	Deionized, 18 MΩ·cm or higher
Zinc Sulfate (ZnSO₄)	2% (w/v) in water
Formic Acid (FA)	0.1% (v/v) in water

2. Sample Pre-treatment

Proper sample pre-treatment is critical for efficient extraction and to prevent clogging of the SPE cartridge.[5] Protein precipitation is employed to remove the bulk of plasma proteins.[6]

Step	Procedure	Volume/Setting
1	Aliquot plasma sample into a microcentrifuge tube.	500 µL
2	Add Mestranol-d4 internal standard.	As per analytical needs
3	Add 2% Zinc Sulfate solution.[3]	500 µL
4	Vortex mix.	30 seconds
5	Centrifuge to pellet precipitated proteins.	10,000 x g for 10 min
6	Collect the supernatant for SPE.	~1 mL

3. Solid-Phase Extraction (SPE) Procedure

The following steps outline the SPE procedure using a polymeric reversed-phase cartridge.

Step	Procedure	Solvent	Volume
Conditioning	Condition the SPE cartridge.	Methanol	1 mL
Equilibration	Equilibrate the SPE cartridge.	Water	1 mL
Loading	Load the pre-treated plasma supernatant.	-	~1 mL
Washing 1	Wash the cartridge to remove polar impurities.	20% Methanol in Water	1 mL
Washing 2	Perform a second wash.	50% Methanol in Water[6]	1 mL
Drying	Dry the cartridge under vacuum or positive pressure.	-	5 minutes
Elution	Elute Mestranol-d4.	80% ACN, 20% MeOH[3]	1 mL

4. Post-Elution Processing

The eluted sample is prepared for final analysis.

Step	Procedure	Setting
1	Evaporate the eluate to dryness.	Under a gentle stream of nitrogen at 40°C
2	Reconstitute the residue in mobile phase.	100 µL
3	Vortex to dissolve the residue.	15 seconds
4	Transfer to an autosampler vial for LC-MS/MS analysis.	-

Logical Workflow Diagram

Caption: Workflow for the solid-phase extraction of Mestranol-d4 from plasma.

Summary

This solid-phase extraction protocol provides a robust and reliable method for the isolation and concentration of Mestranol-d4 from plasma samples. The use of a polymeric reversed-phase sorbent ensures high recovery for steroid-like molecules. The detailed steps for sample pre-treatment, SPE, and post-elution processing are optimized to yield a clean sample suitable for sensitive LC-MS/MS analysis. Researchers can adapt this protocol for the quantification of Mestranol and other similar steroid hormones in a clinical or research setting.

References

• 1. austinpublishinggroup.com [austinpublishinggroup.com]
• 2. LC/MS/MS Analysis of Steroid Hormones in Plasma [sigmaaldrich.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Profiling of Steroid Metabolic Pathways in Human Plasma by GC-MS/MS Combined with Microwave-Assisted Derivatization for Diagnosis of Gastric Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solid Phase Extraction Guide | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. Quantification of Endogenous Steroids and Hormonal Contraceptives in Human Plasma via Surrogate Calibration and UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Isotope Dilution Mass Spectrometry using Mestranol-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mestranol, a synthetic estrogen, is the 3-methyl ether prodrug of ethinylestradiol, a common component in oral contraceptives.[1][2] Accurate quantification of Mestranol in biological matrices is crucial for pharmacokinetic studies, drug metabolism research, and clinical monitoring. Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for quantitative analysis due to its high precision and accuracy. This is achieved by using a stable isotope-labeled internal standard, such as Mestranol-d4, which behaves identically to the analyte during sample preparation and ionization, thus correcting for matrix effects and variations in instrument response.

This document provides a detailed protocol for the quantification of Mestranol in human plasma using Mestranol-d4 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The following table summarizes the expected quantitative performance of this method, based on achievable results for structurally similar analytes like ethinylestradiol.[3][4] These values should be validated in the user's laboratory.

Parameter	Expected Performance
Linearity Range	5 - 500 pg/mL (r² > 0.995)
Lower Limit of Quantification (LLOQ)	5 pg/mL
Accuracy at LLOQ	85 - 115%
Precision at LLOQ	< 20% CV
Mean Extraction Recovery	> 80%

Experimental Protocols

This section details the methodology for the quantification of Mestranol in human plasma using LC-MS/MS with Mestranol-d4 as the internal standard.

Materials and Reagents

• Mestranol analytical standard

• Mestranol-d4 internal standard

• LC-MS/MS grade acetonitrile, methanol (B129727), and water

• Formic acid (≥ 98%)

• Human plasma (K2-EDTA)

• Solid Phase Extraction (SPE) cartridges (e.g., Mixed-mode Cation Exchange)

• Phosphate (B84403) buffer (0.1 M, pH 7)

Sample Preparation

• Spiking: To 500 µL of human plasma, add 25 µL of Mestranol-d4 internal standard solution (concentration to be optimized based on expected analyte levels). For calibration standards and quality controls, add 25 µL of the corresponding Mestranol working solutions.

• Equilibration: Vortex the samples for 30 seconds and allow them to equilibrate for 15 minutes at room temperature.

• Dilution: Add 500 µL of 0.1 M phosphate buffer (pH 7) and vortex.

• Solid Phase Extraction (SPE):

  • Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Loading: Load the entire pre-treated sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

  • Elution: Elute the analytes with 1 mL of methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid). Vortex to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions

• HPLC System: A high-performance liquid chromatography system.

• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-1 min: 20% B

  • 1-5 min: 20% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 20% B

  • 6.1-8 min: 20% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 10 µL.

Mass Spectrometry (MS) Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • The exact m/z transitions for Mestranol and Mestranol-d4 should be determined by infusing standard solutions into the mass spectrometer. The precursor ion will correspond to the protonated molecule [M+H]⁺. Product ions are generated by collision-induced dissociation (CID).

  • Expected Transitions:

    • Mestranol (C₂₁H₂₆O₂; MW: 310.43): Precursor [M+H]⁺ ≈ 311.2

    • Mestranol-d4: Precursor [M+H]⁺ ≈ 315.2

• MS Parameters (to be optimized for the specific instrument):

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 800 L/hr

  • Collision Gas: Argon

Data Analysis and Quantification

Construct a calibration curve by plotting the peak area ratio of Mestranol to Mestranol-d4 against the concentration of the Mestranol calibration standards. Use a linear regression model with a weighting factor of 1/x or 1/x² to fit the calibration curve. The concentration of Mestranol in unknown samples is then calculated from this curve.

Visualizations

Experimental Workflow

Caption: Experimental workflow for Mestranol quantification.

Mestranol Signaling Pathway

Mestranol is a prodrug that is demethylated in the liver to its active form, ethinylestradiol.[5][6] Ethinylestradiol then acts as an agonist for the estrogen receptor.

Caption: Mestranol's metabolic activation and signaling.

References

• 1. Mestranol - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. waters.com [waters.com]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the GC-MS Analysis of Mestranol-d4 After Derivatization

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Mestranol (B1676317), a synthetic estrogen, is a common component in oral contraceptives. Its quantitative analysis is crucial in pharmaceutical development, quality control, and metabolic studies. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the sensitive and selective determination of steroids like mestranol. However, due to their low volatility and polar functional groups, derivatization is a necessary prerequisite for effective GC-MS analysis. This application note provides a detailed protocol for the analysis of deuterated mestranol (Mestranol-d4), often used as an internal standard for precise quantification, following trimethylsilyl (B98337) (TMS) derivatization.

The derivatization process, specifically silylation, replaces the active hydrogen in the hydroxyl group of mestranol with a non-polar trimethylsilyl group. This transformation increases the volatility and thermal stability of the analyte, leading to improved chromatographic peak shape and enhanced sensitivity.[1][2][3][4][5][6] The use of a stable isotope-labeled internal standard, such as Mestranol-d4, is a widely accepted practice in quantitative mass spectrometry to correct for variations in sample preparation and instrument response, thereby ensuring high accuracy and precision.[7]

Experimental Protocols

Materials and Reagents

• Mestranol-d4 standard (analytical grade)

• Mestranol standard (for reference)

• Pyridine (B92270) (anhydrous, ≥99.8%)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Ethyl acetate (B1210297) (HPLC grade)

• Nitrogen gas (high purity)

• Calibrated microsyringes

• Autosampler vials with inserts (2 mL)

• Heating block or oven

Standard Solution Preparation

Prepare a stock solution of Mestranol-d4 in ethyl acetate at a concentration of 1 mg/mL. From this stock, create a series of working standard solutions at concentrations appropriate for the expected sample range (e.g., 1-100 µg/mL) by serial dilution with ethyl acetate. A corresponding set of calibration standards containing non-deuterated Mestranol should also be prepared.

Derivatization Procedure

• Evaporation: Transfer a 100 µL aliquot of the working standard solution (or sample extract) into a clean autosampler vial insert. Evaporate the solvent to complete dryness under a gentle stream of high-purity nitrogen gas at room temperature.

• Reconstitution and Derivatization: Add 50 µL of anhydrous pyridine to the dried residue to reconstitute. Subsequently, add 50 µL of BSTFA with 1% TMCS to the vial.

• Reaction: Cap the vial tightly and heat at 70°C for 30 minutes in a heating block or oven to ensure complete derivatization.

• Cooling and Analysis: Allow the vial to cool to room temperature before placing it in the GC-MS autosampler for analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column.

• Injector Temperature: 280°C

• Injection Volume: 1 µL

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 180°C, hold for 1 minute.

  • Ramp 1: 20°C/min to 250°C, hold for 5 minutes.

  • Ramp 2: 10°C/min to 300°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Transfer Line Temperature: 290°C

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis and Full Scan (50-550 amu) for qualitative confirmation.

Data Presentation

Quantitative data for the trimethylsilyl (TMS) derivatives of Mestranol and Mestranol-d4 are summarized below. The data for Mestranol-d4 is extrapolated based on the data for Mestranol, assuming a similar retention time and a mass shift of +4 amu for the molecular ion and key fragments.

Compound	Derivative	Retention Time (min)	Molecular Ion (M+) [m/z]	Key Fragment Ions [m/z]
Mestranol	TMS	~21.52	382	367, 296, 213
Mestranol-d4	TMS	~21.52	386	371, 300, 217

Parameter	Value
Limit of Detection (LOD)	Typically in the low pg/µL range
Limit of Quantification (LOQ)	Typically in the mid-to-high pg/µL range
Linearity (r²)	> 0.99

Note: The exact retention time, LOD, and LOQ are instrument-dependent and should be determined during method validation.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for GC-MS analysis of Mestranol-d4.

Derivatization Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. brjac.com.br [brjac.com.br]
• 5. researchgate.net [researchgate.net]
• 6. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 7. lcms.cz [lcms.cz]

Application Note: Quantitation of Endocrine Disruptors in Water Samples Using Mestranol-d4 as an Internal Standard

Introduction

Endocrine-disrupting compounds (EDCs) are exogenous chemicals that can interfere with the endocrine system of humans and wildlife, leading to adverse health effects. These compounds, including natural and synthetic estrogens, alkylphenols, and bisphenols, are frequently detected in water bodies due to their widespread use and incomplete removal during wastewater treatment.[1][2] The accurate and sensitive quantification of EDCs in water samples is crucial for assessing environmental contamination and human exposure risks.

This application note provides a detailed protocol for the simultaneous determination of several key endocrine disruptors in various water matrices using solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method utilizes Mestranol-d4 as an internal standard to ensure accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. While specific quantitative performance data for Mestranol-d4 is not widely published, this document provides a robust methodology and representative performance data based on the use of analogous deuterated internal standards.

Analytical Method

The analytical workflow involves sample preparation through solid-phase extraction to concentrate the analytes and remove interfering substances, followed by instrumental analysis using LC-MS/MS for sensitive and selective detection.

Target Analytes and Internal Standard

Table 1: Target Endocrine Disruptors and Internal Standard

Compound	Abbreviation	Class
17α-ethinylestradiol	EE2	Synthetic Estrogen
17β-estradiol	E2	Natural Estrogen
Estrone	E1	Natural Estrogen
Estriol	E3	Natural Estrogen
Bisphenol A	BPA	Phenolic Compound
4-Nonylphenol	NP	Alkylphenol
4-tert-Octylphenol	OP	Alkylphenol
Mestranol-d4	IS	Internal Standard

Experimental Workflow

The overall experimental process is depicted in the following workflow diagram.

Caption: Experimental workflow for the analysis of endocrine disruptors in water samples.

Experimental Protocols

Reagents and Materials

• Solvents: HPLC-grade methanol (B129727), acetonitrile, and water.

• Standards: Analytical standards of 17α-ethinylestradiol, 17β-estradiol, estrone, estriol, bisphenol A, 4-nonylphenol, 4-tert-octylphenol, and Mestranol-d4.

• SPE Cartridges: C18 solid-phase extraction cartridges (e.g., 500 mg, 6 mL).

• Reagents: Formic acid, ammonium (B1175870) hydroxide.

• Filters: 0.45 µm glass fiber filters.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Filtration: Filter the water sample (500 mL) through a 0.45 µm glass fiber filter to remove suspended particles.

• Internal Standard Spiking: Spike the filtered water sample with a known concentration of Mestranol-d4 (e.g., 100 ng/L).

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC-grade water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing: Wash the cartridge with 5 mL of HPLC-grade water to remove hydrophilic interferences.

• Cartridge Drying: Dry the cartridge under a gentle stream of nitrogen for 15-20 minutes.

• Elution: Elute the retained analytes with 10 mL of methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase composition.

LC-MS/MS Analysis

Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient starting from 10% B, increasing to 90% B over 10 minutes, holding for 2 minutes, and then returning to initial conditions for equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 40°C.

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), negative mode for most analytes.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Ion Source Temperature: 500°C.

• Ion Spray Voltage: -4500 V.

• Curtain Gas: 30 psi.

• Collision Gas: Nitrogen.

Table 2: Representative MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
17α-ethinylestradiol	295.2	145.1	-35
17β-estradiol	271.2	145.1	-30
Estrone	269.2	145.1	-30
Estriol	287.2	145.1	-32
Bisphenol A	227.1	212.1	-20
4-Nonylphenol	219.2	133.1	-25
4-tert-Octylphenol	205.2	133.1	-25
Mestranol-d4	313.2	159.1	-30

Note: MRM transitions and collision energies should be optimized for the specific instrument used.

Data Presentation

The following tables present representative quantitative data for the analysis of endocrine disruptors in water. This data is based on methods utilizing analogous deuterated internal standards due to the limited availability of published validation data specifically for Mestranol-d4 across a wide range of EDCs. The performance of Mestranol-d4 is expected to be comparable.

Table 3: Method Validation Data (Illustrative)

Analyte	Recovery (%)	RSD (%)	LOD (ng/L)	LOQ (ng/L)
17α-ethinylestradiol	95	8	0.1	0.3
17β-estradiol	92	7	0.2	0.6
Estrone	98	6	0.1	0.4
Estriol	88	10	0.5	1.5
Bisphenol A	102	5	1.0	3.0
4-Nonylphenol	85	12	2.0	6.0
4-tert-Octylphenol	89	11	1.5	4.5

Recovery and Relative Standard Deviation (RSD) were determined from spiked reagent water samples (n=6). Limit of Detection (LOD) and Limit of Quantitation (LOQ) were estimated based on a signal-to-noise ratio of 3 and 10, respectively.

Table 4: Endocrine Disruptor Concentrations in Environmental Water Samples (Example Data)

Sample Location	17α-ethinylestradiol (ng/L)	Bisphenol A (ng/L)	4-Nonylphenol (ng/L)
Wastewater Influent	15.2	1250	850
Wastewater Effluent	1.8	85	150
River Water (Upstream)	< LOQ	12	35
River Water (Downstream)	0.9	45	98
Drinking Water	< LOD	< LOQ	< LOQ

Concentrations are for illustrative purposes and can vary significantly based on the sampling location and time.

Endocrine Disruptor Signaling Pathway

Many of the target endocrine disruptors, particularly the natural and synthetic estrogens, exert their effects by interacting with the estrogen receptor (ER). The following diagram illustrates the general signaling pathway of an estrogenic EDC.

Caption: Simplified signaling pathway of an estrogenic endocrine disruptor.

Conclusion

The described SPE LC-MS/MS method provides a robust and sensitive approach for the quantification of a range of endocrine disruptors in water samples. The use of an appropriate deuterated internal standard, such as Mestranol-d4, is critical for achieving accurate and reliable results by compensating for matrix-induced signal suppression or enhancement and variations in recovery during sample processing. While specific performance data for Mestranol-d4 is limited in the literature, the provided protocol and representative data serve as a strong foundation for researchers, scientists, and drug development professionals to establish and validate their own analytical methods for monitoring these environmentally significant contaminants. Further method validation with Mestranol-d4 is recommended to establish compound-specific performance characteristics.

References

• 1. Development and validation of LC-MS/MS method for quantification of bisphenol A and estrogens in human plasma and seminal fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization and quantification of endocrine disruptors in female menstrual blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Mestranol-d4 for Enhanced Steroid Hormone Profiling by LC-MS/MS

Introduction

The accurate quantification of steroid hormones is crucial for understanding various physiological and pathological processes, making it a cornerstone of clinical diagnostics, endocrinology research, and drug development. Steroid hormones, a class of lipids derived from cholesterol, are involved in a multitude of biological functions, including metabolism, inflammation, immune response, and reproductive function.[1][2] Given their structural similarity and wide range of concentrations in biological matrices, the simultaneous and accurate measurement of multiple steroid hormones presents a significant analytical challenge.[3][4] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for steroid hormone analysis due to its high selectivity, sensitivity, and multiplexing capabilities.[5][6] The use of stable isotope-labeled internal standards is paramount in LC-MS/MS-based quantification to correct for matrix effects and variations during sample preparation and analysis, thereby ensuring data accuracy and precision.[7][8] Mestranol-d4, a deuterated analog of the synthetic estrogen Mestranol, serves as an excellent internal standard for the quantification of a panel of steroid hormones. Its structural similarity to endogenous estrogens and synthetic steroids, coupled with its distinct mass, allows for reliable correction during analysis.

This application note provides a detailed protocol for the simultaneous quantification of a panel of steroid hormones in human serum using Mestranol-d4 as an internal standard with LC-MS/MS.

Key Applications

• Endocrinology Research: Studying the intricate balance of steroid hormones in various physiological states.

• Clinical Diagnostics: Aiding in the diagnosis and monitoring of endocrine disorders.

• Drug Development: Assessing the on-target and off-target effects of new chemical entities on steroidogenesis.[1]

• Reproductive Medicine: Monitoring hormone levels in fertility treatments and reproductive health research.

Steroid Biosynthesis Pathway

The following diagram illustrates the major pathways of steroid hormone synthesis from cholesterol. Understanding these pathways is critical for interpreting steroid profile data.

Fig. 1: Steroid hormone biosynthesis pathway.

Experimental Workflow

A generalized workflow for the analysis of steroid hormones using Mestranol-d4 as an internal standard is depicted below.

Fig. 2: Experimental workflow for steroid hormone analysis.

Experimental Protocols

1. Materials and Reagents

• Solvents: Acetonitrile (B52724), Methanol, Water (all LC-MS grade)

• Reagents: Formic acid, Methyl tert-butyl ether (MTBE)

• Standards: Certified reference materials of target steroid hormones and Mestranol-d4.

• Biological Matrix: Human serum (charcoal-stripped serum for calibration standards)

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each steroid hormone and Mestranol-d4 in methanol.

• Working Standard Mixture (1 µg/mL): Prepare a mixed working standard solution containing all target steroid hormones by diluting the stock solutions in methanol.

• Internal Standard Working Solution (100 ng/mL): Prepare a working solution of Mestranol-d4 by diluting the stock solution in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the working standard mixture into charcoal-stripped serum to achieve final concentrations ranging from pg/mL to ng/mL, depending on the specific hormone.

3. Sample Preparation

• Sample Thawing: Thaw serum samples on ice.

• Aliquoting: Pipette 200 µL of serum sample, calibration standard, or quality control sample into a 2 mL microcentrifuge tube.

• Internal Standard Spiking: Add 20 µL of the 100 ng/mL Mestranol-d4 internal standard working solution to each tube.

• Protein Precipitation: Add 600 µL of ice-cold acetonitrile to each tube. Vortex for 30 seconds to precipitate proteins.

• Centrifugation: Centrifuge the tubes at 13,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of tubes.

• Liquid-Liquid Extraction: Add 1 mL of MTBE to each supernatant. Vortex for 1 minute.

• Phase Separation: Centrifuge at 3,000 rpm for 5 minutes.

• Organic Layer Collection: Transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid). Vortex briefly and transfer to an autosampler vial.

4. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient: A suitable gradient to separate the target analytes. A representative gradient is shown in the table below.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

Table 1: Representative LC Gradient

Time (min)	% Mobile Phase B
0.0	40
1.0	40
8.0	95
10.0	95
10.1	40
12.0	40

Table 2: Representative MRM Transitions for Selected Steroid Hormones and Mestranol-d4

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Cortisol	363.2	121.1	25
Testosterone	289.2	97.1	22
Progesterone	315.2	97.1	20
Estradiol	273.2	107.1	30
Estrone	271.2	145.1	28
DHEA	289.2	253.2	15
Mestranol-d4 (IS)	315.2	162.1	25

Note: MRM transitions and collision energies should be optimized for the specific instrument used.

Data Analysis and Quantification

The concentration of each steroid hormone in the samples is determined by constructing a calibration curve. The peak area ratio of the analyte to the internal standard (Mestranol-d4) is plotted against the nominal concentration of the calibration standards. A linear regression analysis is then applied to the calibration curve.

Performance Characteristics

The use of Mestranol-d4 as an internal standard is expected to yield excellent analytical performance. The following table summarizes the expected performance characteristics of the method.

Table 3: Expected Method Performance Characteristics

Parameter	Expected Value
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	Analyte-dependent (pg/mL to low ng/mL)
Precision (%CV)	< 15%
Accuracy (%Bias)	Within ±15%
Recovery	85-115%

Conclusion

This application note provides a comprehensive and robust protocol for the simultaneous quantification of multiple steroid hormones in human serum using Mestranol-d4 as an internal standard. The use of a stable isotope-labeled internal standard like Mestranol-d4 is critical for mitigating matrix effects and ensuring the accuracy and reliability of the results.[7] This method is suitable for a wide range of applications in both research and clinical settings, enabling a deeper understanding of the complex roles of steroid hormones in health and disease. The high sensitivity and specificity of the LC-MS/MS method, combined with the reliability afforded by the use of a deuterated internal standard, make it a powerful tool for steroid hormone profiling.[4]

References

• 1. Steroid Hormone Targeted Metabolomics - MetwareBio [metwarebio.com]
• 2. Steroid Metabolome Analysis in Disorders of Adrenal Steroid Biosynthesis and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a Multi-class Steroid Hormone Screening Method using Liquid Chromatography/Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. shimadzu.com [shimadzu.com]
• 5. Using LC-MS/MS to Determine Salivary Steroid Reference Intervals in a European Older Adult Population - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative analysis of steroid hormones in human hair using a column-switching LC-APCI-MS/MS assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. researchgate.net [researchgate.net]

Application Note: Mestranol-d4 for Forensic Toxicology Screening of Synthetic Estrogens

Introduction

Synthetic estrogens, a class of endocrine-disrupting compounds, are of significant interest in forensic toxicology due to their potential use in drug-facilitated crimes and their presence as environmental contaminants. Mestranol, a synthetic estrogen and a prodrug of ethinylestradiol, has been used in oral contraceptives. Accurate and sensitive detection methods are crucial for the identification and quantification of these compounds in biological matrices. This application note describes a robust and validated methodology for the screening of synthetic estrogens in forensic toxicology, utilizing Mestranol-d4 as an internal standard to ensure accuracy and precision. The protocols provided are intended for researchers, scientists, and drug development professionals.

Principle

This method employs Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the simultaneous quantification of a panel of synthetic estrogens. Mestranol-d4, a deuterated analog of Mestranol, is used as an internal standard to correct for matrix effects and variations in sample preparation and instrument response. The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry, providing the highest level of accuracy. For broader screening purposes, a Gas Chromatography-Mass Spectrometry (GC-MS) method is also presented.

Signaling Pathway of Synthetic Estrogens

Synthetic estrogens, like Mestranol (which is metabolized to ethinylestradiol), primarily exert their effects by binding to estrogen receptors (ERα and ERβ) within target cells. This binding initiates a cascade of events leading to changes in gene expression, which underlies their physiological and toxicological effects.

Estrogen Signaling Pathway

Quantitative Data

The following tables summarize the quantitative parameters for the analysis of a panel of synthetic estrogens using LC-MS/MS with Mestranol-d4 as an internal standard.

Table 1: LC-MS/MS Method Parameters for Synthetic Estrogens

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Linearity Range (ng/mL)
Mestranol-d4 (IS)	315.2	200.1	25	-	-	-
Mestranol	311.2	196.1	25	0.05	0.15	0.15 - 50
Ethinylestradiol	297.2	145.1	30	0.02	0.05	0.05 - 50
Diethylstilbestrol	269.1	133.1	28	0.1	0.3	0.3 - 100
Zeranol	323.2	277.1	22	0.05	0.15	0.15 - 50
Hexestrol	271.2	135.1	27	0.1	0.3	0.3 - 100

Note: The MRM transition for Mestranol-d4 is proposed based on the fragmentation of similar deuterated estrogens. The exact values may require empirical optimization.

Table 2: GC-MS Method Parameters for Synthetic Estrogens (as TMS derivatives)

Analyte (TMS Derivative)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
Mestranol-d4	387	289	213	-	-
Mestranol	383	285	209	0.1	0.5
Ethinylestradiol	440	285	208	0.1	0.5
Diethylstilbestrol	412	267	178	0.2	0.8
Zeranol	538	423	261	0.1	0.5
Hexestrol	414	281	135	0.2	0.8

Experimental Protocols

LC-MS/MS Protocol for Quantification of Synthetic Estrogens in Blood Plasma

This protocol details the extraction and analysis of synthetic estrogens from blood plasma using Mestranol-d4 as an internal standard.

LC-MS/MS Experimental Workflow

a. Sample Preparation (Liquid-Liquid Extraction - LLE)

• To 1.0 mL of plasma sample in a glass tube, add 10 µL of Mestranol-d4 internal standard solution (1 µg/mL in methanol).

• Vortex for 30 seconds.

• Add 5.0 mL of methyl tert-butyl ether (MTBE).

• Vortex vigorously for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of 50:50 (v/v) methanol:water.

• Vortex for 30 seconds and transfer to an autosampler vial.

b. LC-MS/MS Conditions

• LC System: High-Performance Liquid Chromatography (HPLC) system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: Start with 30% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

GC-MS Protocol for Screening of Synthetic Estrogens in Urine

This protocol is suitable for broader screening purposes and requires derivatization to increase the volatility of the analytes.

GC-MS Experimental Workflow

a. Sample Preparation (Solid-Phase Extraction - SPE and Derivatization)

• To 2.0 mL of urine, add 10 µL of Mestranol-d4 internal standard solution (1 µg/mL in methanol).

• Add 1 mL of acetate (B1210297) buffer (pH 5.0) and 20 µL of β-glucuronidase enzyme.

• Incubate at 60°C for 2 hours for enzymatic hydrolysis of conjugated estrogens.

• Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

• Load the hydrolyzed urine sample onto the SPE cartridge.

• Wash the cartridge with 3 mL of 10% methanol in water.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 3 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of ethyl acetate.

• Heat at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivatives.

• Transfer to an autosampler vial for GC-MS analysis.

b. GC-MS Conditions

• GC System: Gas Chromatograph with a split/splitless injector

• Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Injector Temperature: 280°C

• Oven Temperature Program: Start at 150°C, hold for 1 minute, ramp to 300°C at 15°C/min, and hold for 5 minutes.

• MS System: Mass spectrometer with Electron Ionization (EI) source

• Ionization Energy: 70 eV

• Acquisition Mode: Full Scan (m/z 50-550) for screening and Selected Ion Monitoring (SIM) for targeted analysis.

Method Validation

Both the LC-MS/MS and GC-MS methods should be validated according to established forensic toxicology guidelines. Key validation parameters include:

• Selectivity and Specificity: Absence of interfering peaks at the retention times of the analytes.

• Linearity and Range: Demonstrated by a calibration curve with a correlation coefficient (r²) > 0.99.

• Accuracy and Precision: Intra- and inter-day precision and accuracy within ±15%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.

• Matrix Effects: Assessment of ion suppression or enhancement in the LC-MS/MS method.

• Recovery: Efficiency of the extraction process.

• Stability: Stability of the analytes in the biological matrix under different storage conditions.

Conclusion

The described LC-MS/MS and GC-MS methods provide sensitive and reliable approaches for the forensic toxicological screening of synthetic estrogens. The use of Mestranol-d4 as an internal standard in the quantitative LC-MS/MS method ensures high accuracy and precision, making it suitable for confirmatory analysis. The GC-MS method offers a robust tool for broader screening purposes. Proper method validation is essential to ensure the defensibility of the results in a forensic context.

Application Notes and Protocols for DMPK Studies of Mestranol Utilizing Mestranol-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mestranol (B1676317), a synthetic estrogen, is a prodrug that undergoes metabolic activation to its pharmacologically active form, ethinyl estradiol (B170435). Understanding the drug metabolism and pharmacokinetic (DMPK) profile of Mestranol is crucial for optimizing its therapeutic use and ensuring safety and efficacy. These application notes provide a comprehensive overview and detailed protocols for conducting DMPK studies of Mestranol, with a specific focus on the application of its deuterated analog, Mestranol-d4, as an internal standard in quantitative bioanalysis.

Stable isotope-labeled internal standards, such as Mestranol-d4, are the gold standard in quantitative mass spectrometry.[1][2] Their use is critical for correcting for variability during sample preparation and analysis, thereby enhancing the accuracy, precision, and robustness of the bioanalytical method.[3][4]

Metabolic Pathway of Mestranol

Mestranol is biologically inactive and requires O-demethylation in the liver to form the active estrogen, ethinyl estradiol.[5][6] This biotransformation is primarily catalyzed by the cytochrome P450 enzyme, CYP2C9.[7] The active metabolite, ethinyl estradiol, is then subject to further metabolism, including hydroxylation and conjugation.[8]

Metabolic activation of Mestranol to Ethinyl Estradiol.

Quantitative Data Summary

The following tables summarize key pharmacokinetic parameters for Mestranol and its active metabolite, ethinyl estradiol, compiled from various studies. Significant inter-individual variability in pharmacokinetic parameters is a known characteristic of these compounds.[9][10]

Table 1: Pharmacokinetic Parameters of Mestranol and Ethinyl Estradiol

Parameter	Mestranol	Ethinyl Estradiol	Reference(s)
Bioavailability (oral)	~50% conversion to Ethinyl Estradiol	~45%	[6][9]
Time to Peak Plasma Concentration (Tmax)	1-2 hours	1-2 hours	[8]
Elimination Half-life of Metabolites	Average 45 hours (range 37-65 hours)	-	[11]
Metabolic Clearance	High (First-pass effect)	High (First-pass effect)	[8][9]

Table 2: Bioequivalence of Mestranol and Ethinyl Estradiol Formulations

Formulation	Mean Area Under the Curve (AUC) of Ethinyl Estradiol (pg·hr/mL)	Cmax of Ethinyl Estradiol (pg/mL)	Reference(s)
50 µg Mestranol	963 ± 544	Similar to 35 µg EE	[12]
35 µg Ethinyl Estradiol	1036 ± 483	-	[12]
1mg norethindrone (B1679910)/50µg mestranol	87.9 (Norethindrone AUC)	17.7 (Norethindrone Cmax)	[10]
1mg norethindrone/35µg ethinyl estradiol	72.8 (Norethindrone AUC)	14.0 (Norethindrone Cmax)	[10]

Experimental Protocols

Protocol 1: In Vitro Metabolism of Mestranol in Human Liver Microsomes

This protocol is designed to determine the metabolic stability and identify the metabolites of Mestranol.

Workflow:

Workflow for in vitro metabolism of Mestranol.

Methodology:

• Materials: Mestranol, Mestranol-d4, pooled human liver microsomes (HLM), NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase), phosphate (B84403) buffer, acetonitrile.

• Incubation:

  • Prepare a stock solution of Mestranol in a suitable solvent (e.g., methanol (B129727) or DMSO).

  • In a microcentrifuge tube, combine phosphate buffer (pH 7.4), HLM (final concentration e.g., 0.5 mg/mL), and the NADPH regenerating system.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding Mestranol (final concentration e.g., 1 µM).

  • Incubate at 37°C, taking aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Sample Preparation for Analysis:

  • Terminate the reaction by adding 2-3 volumes of ice-cold acetonitrile containing Mestranol-d4 (as the internal standard) to each aliquot.

  • Vortex and centrifuge the samples to precipitate proteins.

  • Transfer the supernatant to a new tube or a 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining Mestranol and the formation of ethinyl estradiol.

  • The use of Mestranol-d4 allows for accurate quantification by correcting for any loss of analyte during sample processing and for variations in instrument response.

Protocol 2: Pharmacokinetic Study of Mestranol in Plasma

This protocol outlines the procedure for determining the pharmacokinetic profile of Mestranol in an in vivo model.

Workflow:

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Mestranol | C21H26O2 | CID 6291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Biotransformation of mestranol to ethinyl estradiol in vitro: the role of cytochrome P-450 2C9 and metabolic inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics of ethynyloestradiol in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics of ethinyl estradiol and mestranol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics of three bioequivalent norethindrone/mestranol-50 micrograms and three norethindrone/ethinyl estradiol-35 micrograms OC formulations: are "low-dose" pills really lower? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Metabolism of oral contraceptive drugs. The formation and disappearance of metabolites of norethindrone and mestranol after intravenous and oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Selected aspects of the pharmacokinetics and metabolism of ethinyl estrogens and their clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Mestranol-d4 in Environmental Matrices

Introduction

Mestranol (B1676317) is a synthetic estrogen that has been widely used in oral contraceptives.[1] Due to its potential endocrine-disrupting effects, the presence of mestranol in environmental matrices such as water, soil, and sediment is a significant concern.[1] Accurate and sensitive analytical methods are crucial for monitoring its levels and assessing its environmental impact. The use of a deuterated internal standard, such as Mestranol-d4, is highly recommended in mass spectrometry-based methods to improve the accuracy and precision of quantification by correcting for matrix effects and variations during sample preparation and analysis.[2][3][4] These application notes provide detailed protocols for the extraction and analysis of Mestranol-d4 in various environmental samples using solid-phase extraction (SPE) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantitative Data Summary

The following tables summarize typical method performance characteristics for the analysis of mestranol in environmental matrices. This data can be used as a benchmark for methods developed for Mestranol-d4.

Table 1: Method Performance for Mestranol in Water Samples

Parameter	Water Type	Value	Reference
Limit of Detection (LOD)	Surface Water	0.06 - 0.15 µg/L	[5]
Limit of Quantification (LOQ)	Wastewater	10 ng/L
Recovery	Various Water Types	82 - 95%	[6]

Table 2: Method Performance for Mestranol in Solid Samples (Soil & Sediment)

Parameter	Matrix Type	Value	Reference
Recovery	Soil	84% - 113% (for similar phenolic compounds)	[7]
Relative Standard Deviation (RSD)	Soil	0.4% - 28.3% (for similar phenolic compounds)	[7]

Experimental Protocols

Protocol 1: Analysis of Mestranol-d4 in Water Samples

This protocol details the analysis of Mestranol-d4 in water matrices, including surface water and wastewater, using SPE and LC-MS/MS.

1. Sample Collection and Preservation:

• Collect water samples in amber glass bottles to prevent photodegradation.

• If not analyzed immediately, store the samples at 4°C and analyze within 48 hours. For longer storage, acidify to pH 3 with a suitable acid and store at 4°C.

2. Solid-Phase Extraction (SPE):

• Cartridge: Oasis HLB (Hydrophilic-Lipophilic Balanced) cartridges are commonly used for the extraction of estrogens from water.[8]

• Conditioning: Condition the SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: Pass the water sample (typically 100-1000 mL, depending on the expected concentration) through the cartridge at a flow rate of 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for 10-20 minutes.

• Elution: Elute the analytes with 5-10 mL of a suitable organic solvent such as methanol or acetone (B3395972).[9]

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small volume (e.g., 500 µL) of the initial mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Chromatographic Column: A C18 reversed-phase column is typically used for the separation of estrogens.[1]

• Mobile Phase: A gradient of water and acetonitrile (B52724) or methanol, often with a small amount of formic acid or ammonium (B1175870) hydroxide (B78521) to improve ionization, is commonly employed.[10]

• Injection Volume: 5-20 µL.

• Mass Spectrometry: Operate the mass spectrometer in electrospray ionization (ESI) mode, typically in positive or negative ion mode depending on the analyte. Use Multiple Reaction Monitoring (MRM) for quantification.

  • Note: Specific MRM transitions for Mestranol-d4 should be determined by infusing a standard solution into the mass spectrometer. For mestranol, precursor and product ions would be selected for monitoring.

Protocol 2: Analysis of Mestranol-d4 in Soil and Sediment Samples

This protocol describes the extraction and analysis of Mestranol-d4 from solid environmental matrices.

1. Sample Preparation:

• Air-dry the soil or sediment samples, or freeze-dry them.

• Sieve the dried samples through a 2 mm sieve to remove large debris and ensure homogeneity.

• Store the prepared samples in a cool, dark, and dry place until extraction.

2. Extraction:

• Ultrasonic-Assisted Extraction (UAE):

  • Weigh 5-10 g of the homogenized sample into a centrifuge tube.

  • Add a known amount of Mestranol-d4 internal standard.

  • Add 10-20 mL of an appropriate extraction solvent (e.g., a mixture of acetone and methanol (1:1 v/v) or ethyl acetate).[9]

  • Sonicate the mixture for 15-30 minutes in an ultrasonic bath.

  • Centrifuge the sample and collect the supernatant.

  • Repeat the extraction process two more times with fresh solvent.

  • Combine the supernatants.

3. Extract Cleanup (SPE):

• Evaporate the combined extract to a smaller volume (e.g., 1-2 mL).

• Add deionized water to the concentrated extract to make it compatible with the SPE cartridge.

• Perform SPE cleanup as described in Protocol 1, step 2.

4. LC-MS/MS Analysis:

• Follow the LC-MS/MS analysis conditions as described in Protocol 1, step 3.

Visualizations

Caption: Workflow for the analysis of Mestranol-d4 in water and soil/sediment.

References

• 1. openriver.winona.edu [openriver.winona.edu]
• 2. lcms.cz [lcms.cz]
• 3. texilajournal.com [texilajournal.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. mdpi.com [mdpi.com]
• 6. Secure Verification [cer.ihtm.bg.ac.rs]
• 7. Solid-phase extraction and capillary electrophoresis determination of phenols from soil after alkaline CuO oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Improved synthesis of mestranol and ethinyl estradiol (EE) related degradation products as authentic references - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. diva-portal.org [diva-portal.org]
• 10. agilent.com [agilent.com]

Application Note: High-Resolution Mass Spectrometry (HRMS) for the Quantitative Analysis of Mestranol-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Mestranol-d4 in biological matrices using liquid chromatography coupled with high-resolution mass spectrometry (LC-HRMS). Mestranol (B1676317), a synthetic estrogen and a component of some oral contraceptives, is a prodrug that is metabolically converted to the active compound ethinyl estradiol (B170435). The use of a deuterated internal standard, such as Mestranol-d4, is crucial for accurate quantification by compensating for matrix effects and variations in sample preparation and instrument response. This document provides a comprehensive experimental protocol, including sample preparation, chromatographic conditions, and HRMS parameters. Furthermore, it presents representative quantitative data and visual workflows to guide researchers in implementing this analytical method.

Introduction

Mestranol is a synthetic estrogen that has been used in oral contraceptive formulations. It is the 3-methyl ether of ethinyl estradiol and functions as a prodrug, undergoing demethylation in the liver to form the pharmacologically active ethinyl estradiol[1][2][3][4][5]. Accurate and precise measurement of mestranol and its metabolites is essential in pharmacokinetic studies, drug metabolism research, and clinical monitoring.

High-resolution mass spectrometry (HRMS) offers significant advantages for the analysis of pharmaceuticals in complex biological matrices. Its high mass accuracy and resolving power enable confident identification and differentiation of analytes from endogenous interferences, leading to enhanced selectivity and sensitivity[6]. When coupled with liquid chromatography (LC), HRMS provides a powerful tool for the quantitative analysis of drugs and their metabolites. The use of stable isotope-labeled internal standards, such as Mestranol-d4, is the gold standard for quantitative mass spectrometry, as it corrects for potential analytical variability.

This application note describes a complete workflow for the analysis of Mestranol-d4, providing researchers with the necessary protocols and expected performance characteristics to implement this method in their laboratories.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

A solid-phase extraction method is recommended for the cleanup and concentration of Mestranol-d4 from plasma or serum samples.

• Sample Pre-treatment:

  • Thaw plasma/serum samples on ice.

  • To 500 µL of plasma/serum, add the internal standard (Mestranol-d4) to a final concentration appropriate for the expected analyte concentration range.

  • Vortex mix for 30 seconds.

  • Add 1 mL of a protein precipitation solution (e.g., methanol (B129727)/zinc sulfate (B86663) in water, 80/20, v/v) containing the internal standard[6].

  • Vortex for 1 minute and then centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins.

• Solid-Phase Extraction:

  • Condition a C18 SPE cartridge by washing with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of water to remove salts and other polar impurities.

  • Dry the cartridge under a gentle stream of nitrogen for 5 minutes.

  • Elute the analyte and internal standard with 1 mL of ethyl acetate[7].

• Final Preparation:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 methanol/water) for LC-HRMS analysis[7].

Liquid Chromatography (LC)

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for the separation of steroids.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in methanol.

• Gradient: A typical gradient would start at a lower percentage of mobile phase B, ramping up to a high percentage to elute the analyte, followed by a re-equilibration step. A starting point could be 40% B, increasing to 95% B over 5 minutes, holding for 2 minutes, and then returning to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

• Column Temperature: 40°C.

High-Resolution Mass Spectrometry (HRMS)

• Mass Spectrometer: A high-resolution mass spectrometer such as an Orbitrap or Q-TOF instrument.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 320°C.

• Sheath Gas Flow: 40 arbitrary units.

• Auxiliary Gas Flow: 10 arbitrary units.

• Data Acquisition: Full scan mode with a resolution of 70,000 FWHM. A targeted selected ion monitoring (t-SIM) or parallel reaction monitoring (PRM) mode can also be used for enhanced sensitivity and specificity.

• Mass Range: m/z 150-500.

• Precursor Ion (Mestranol-d4): The exact mass of the protonated molecule [M+H]⁺ should be used for extraction and quantification.

Data Presentation

The following table summarizes the expected quantitative performance data for the HRMS analysis of Mestranol-d4.

Parameter	Expected Performance
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.1 ng/mL
Upper Limit of Quantification (ULOQ)	100 ng/mL
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Accuracy (%Bias)	± 15%
Recovery	> 85%

Mandatory Visualizations

Experimental Workflow

References

• 1. Biotransformation of mestranol to ethinyl estradiol in vitro: the role of cytochrome P-450 2C9 and metabolic inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mestranol - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Mestranol | C21H26O2 | CID 6291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Quantification of Endogenous Steroids and Hormonal Contraceptives in Human Plasma via Surrogate Calibration and UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sample Preparation and Liquid Chromatography-Tandem Mass Spectrometry for Multiple Steroids in Mammalian and Avian Circulation - PMC [pmc.ncbi.nlm.nih.gov]

Automated Solid-Phase Extraction and LC-MS/MS Analysis of Mestranol-d4 in Human Plasma

Application Note

Introduction

Mestranol, a synthetic estrogen, is a component of some oral contraceptives. Its accurate quantification in biological matrices is crucial for pharmacokinetic and toxicokinetic studies. Mestranol-d4, a deuterated analog, is the ideal internal standard for mass spectrometry-based assays due to its similar chemical and physical properties to the unlabeled drug, which allows for correction of matrix effects and variability during sample preparation.[1][2] This application note describes a detailed and automated solid-phase extraction (SPE) protocol coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the sensitive and high-throughput analysis of Mestranol-d4 in human plasma.

The described automated workflow minimizes manual sample handling, thereby reducing the potential for human error and increasing reproducibility and laboratory efficiency.[3][4][5][6] This method is particularly suited for researchers, scientists, and drug development professionals requiring robust and reliable bioanalytical data.

Experimental

Materials and Reagents

• Mestranol-d4 standard (Sigma-Aldrich or equivalent)

• Human plasma (drug-free)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate

• C18 Solid-Phase Extraction (SPE) 96-well plates (e.g., Waters Oasis HLB, Agilent Bond Elut)[7]

Instrumentation

• Automated liquid handling system (e.g., Hamilton Microlab STAR, Tecan Freedom EVO)[3]

• 96-well plate centrifuge

• 96-well plate evaporator

• UHPLC system (e.g., Waters ACQUITY UPLC, Agilent 1290 Infinity)

• Tandem quadrupole mass spectrometer (e.g., Sciex Triple Quad, Thermo Scientific TSQ series) equipped with an electrospray ionization (ESI) source.

Automated Sample Preparation Workflow

The following diagram illustrates the automated sample preparation workflow for Mestranol-d4 analysis in human plasma.

References

• 1. biotage.com [biotage.com]
• 2. Development of LC-MS/MS Methods for Quantitative Analysis of Plant-Derived Anticancer Agent and Synthetic Estrogen in Complex Matrices | Semantic Scholar [semanticscholar.org]
• 3. tecan.com [tecan.com]
• 4. researchgate.net [researchgate.net]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. forensicrti.org [forensicrti.org]
• 7. Quantification of Endogenous Steroids and Hormonal Contraceptives in Human Plasma via Surrogate Calibration and UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Peak Shape of Mestranol-d4 in HPLC

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to the poor peak shape of Mestranol-d4 during High-Performance Liquid Chromatography (HPLC) analysis.

Frequently Asked Questions (FAQs)

Q1: What is the ideal peak shape in HPLC?

An ideal chromatographic peak should be symmetrical and have a Gaussian shape. The symmetry is often measured by the tailing factor or asymmetry factor. A tailing factor of 1.0 indicates a perfectly symmetrical peak. Values greater than 1 indicate tailing, while values less than 1 indicate fronting. For many pharmaceutical methods, a tailing factor of less than 1.5 is required.[1]

Q2: Why is a good peak shape important for Mestranol-d4 analysis?

A good, symmetrical peak shape is crucial for accurate and reproducible quantification. Poor peak shape, such as tailing or fronting, can lead to incorrect peak integration, which in turn affects the accuracy of the concentration measurement of Mestranol-d4. It can also decrease the resolution between Mestranol-d4 and other components in the sample.

Q3: What are the most common peak shape problems encountered in HPLC?

The most common peak shape issues are:

• Peak Tailing: The peak has an asymmetrical tail extending from the back of the peak.

• Peak Fronting: The peak has an asymmetrical front.

• Peak Splitting or Shoulders: A single peak appears as two or more merged peaks.

• Broad Peaks: The peak is wider than expected, leading to decreased sensitivity and resolution.

Q4: What is the pKa of Mestranol and how does it affect peak shape?

Mestranol is a very weak acid with a pKa of its strongest acidic group (the hydroxyl group at C17) estimated to be around 17.59. In typical reversed-phase HPLC mobile phases with a pH range of 2-8, Mestranol-d4 will be in its neutral, non-ionized form. Therefore, peak shape issues related to pH are less likely to be caused by the ionization state of Mestranol-d4 itself within this range. However, the mobile phase pH can still influence peak shape through its effect on the stationary phase, particularly the activity of residual silanols.

Troubleshooting Guide

Problem 1: Peak Tailing

Q: My Mestranol-d4 peak is tailing. What are the potential causes and how can I fix it?

A: Peak tailing is a common issue and can be caused by several factors. Here is a step-by-step guide to troubleshoot this problem.

Potential Causes & Solutions:

• Secondary Interactions with Residual Silanols:

  • Explanation: Free silanol (B1196071) groups on the silica-based stationary phase can interact with polar functional groups on Mestranol-d4, leading to peak tailing.

  • Solution:

    • Use an End-Capped Column: Employ a column with high-quality end-capping to minimize the number of accessible silanol groups.

    • Lower Mobile Phase pH: Acidifying the mobile phase (e.g., with 0.1% formic acid or trifluoroacetic acid) can suppress the ionization of silanol groups, reducing their interaction with the analyte.

    • Use a Competitor Additive: Adding a small amount of a basic compound (e.g., triethylamine) to the mobile phase can competitively bind to the active silanol sites.

• Column Contamination or Degradation:

  • Explanation: Accumulation of strongly retained sample components or degradation of the stationary phase can create active sites that cause tailing.

  • Solution:

    • Flush the Column: Wash the column with a strong solvent (e.g., 100% acetonitrile (B52724) or methanol, followed by isopropanol) to remove contaminants.

    • Use a Guard Column: A guard column can protect the analytical column from strongly adsorbed sample matrix components.

    • Replace the Column: If the column is old or has been used extensively, it may need to be replaced.

• Sample Overload:

  • Explanation: Injecting too much sample can saturate the stationary phase, leading to peak distortion.

  • Solution:

    • Dilute the Sample: Reduce the concentration of Mestranol-d4 in your sample.

    • Decrease Injection Volume: Inject a smaller volume of the sample.

• Extra-Column Effects:

  • Explanation: Excessive volume in tubing, fittings, or the detector flow cell can cause peak broadening and tailing.

  • Solution:

    • Minimize Tubing Length: Use the shortest possible tubing with a narrow internal diameter (e.g., 0.125 mm) to connect the injector, column, and detector.

    • Ensure Proper Fittings: Check that all fittings are correctly installed and not contributing to dead volume.

Problem 2: Peak Fronting

Q: My Mestranol-d4 peak is fronting. What could be the cause?

A: Peak fronting is less common than tailing but can still occur.

Potential Causes & Solutions:

• Sample Overload:

  • Explanation: Similar to tailing, injecting a sample that is too concentrated can lead to fronting, especially in non-linear regions of the adsorption isotherm.

  • Solution: Dilute your sample or reduce the injection volume.

• Incompatible Sample Solvent:

  • Explanation: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause the analyte to move through the beginning of the column too quickly, resulting in a fronting peak.

  • Solution: Dissolve your Mestranol-d4 standard in the mobile phase or a solvent that is weaker than or of similar strength to the mobile phase.

• Column Collapse or Void:

  • Explanation: A physical change in the column packing, such as a void at the inlet, can disrupt the sample band and cause fronting.

  • Solution:

    • Reverse Flush the Column: This may sometimes resolve minor blockages at the inlet frit.

    • Replace the Column: If a void has formed, the column will likely need to be replaced.

Problem 3: Split or Shoulder Peaks

Q: I am observing split or shoulder peaks for Mestranol-d4. What should I do?

A: Split or shoulder peaks can be caused by both chemical and physical issues.

Potential Causes & Solutions:

• Partially Blocked Frit:

  • Explanation: A blockage in the column inlet frit can cause the sample to travel through two different paths, leading to a split peak.

  • Solution:

    • Reverse Flush the Column: This can often dislodge particulate matter from the frit.

    • Filter Samples: Always filter your samples before injection to prevent frit blockage.

    • Replace the Frit/Column: If flushing does not work, the frit or the entire column may need replacement.

• Incompatible Sample Solvent:

  • Explanation: As with fronting, a sample solvent that is too strong can cause peak splitting.

  • Solution: Prepare your sample in the mobile phase.

• Column Bed Deformation:

  • Explanation: A void or channel in the column packing can lead to split peaks.

  • Solution: Replace the column.

Data Presentation

The following table summarizes the effect of various HPLC parameters on the peak shape of a neutral compound like Mestranol-d4.

Parameter	Potential Issue	Recommended Action	Expected Outcome on Peak Shape
Column Chemistry	Secondary interactions with silanols	Use a high-quality, end-capped C8 or C18 column.	Reduced tailing, more symmetrical peak.
Mobile Phase pH	Silanol activity (at higher pH)	Maintain pH between 3 and 7. Use a buffer if necessary.	Minimized tailing.
Mobile Phase Composition	Inappropriate solvent strength	Optimize the ratio of organic solvent (e.g., acetonitrile, methanol) to water.	Symmetrical peak with appropriate retention.
Sample Solvent	Mismatch with mobile phase	Dissolve sample in the mobile phase or a weaker solvent.	Elimination of fronting and splitting.
Sample Concentration	Column overload	Dilute the sample or reduce injection volume.	Sharper, more symmetrical peaks.
Flow Rate	Too high	Operate at the optimal flow rate for the column dimensions.	Improved peak shape and resolution.
Temperature	Inconsistent temperature	Use a column oven to maintain a stable temperature.	Consistent retention times and peak shapes.
System Dead Volume	Excessive extra-column volume	Use tubing with small internal diameter and minimal length.	Reduced peak broadening and tailing.

Experimental Protocols

Here are some example starting experimental protocols for the analysis of Mestranol. These can be adapted for Mestranol-d4.

Protocol 1: Isocratic RP-HPLC Method

This method is based on a published application for the analysis of Mestranol and Norethindrone.[2]

• HPLC System: Agilent 1100 HPLC system or equivalent

• Column: Eclipse XDB-C8 (4.6 x 150 mm, 5 µm) or equivalent

• Mobile Phase: Acetonitrile and water (60:40 v/v)

• Flow Rate: 1.0 mL/min

• Temperature: 25 °C

• Detector: Diode Array Detector (DAD) at 205 nm

• Injection Volume: 5 µL

• Sample Preparation: Dissolve Mestranol-d4 standard in the mobile phase to a suitable concentration.

Protocol 2: Alternative Isocratic RP-HPLC Method

This is another example method that can be used as a starting point.[3]

• HPLC System: Thermo Scientific HPLC system or equivalent

• Column: Syncronis C8 (100 x 4.6 mm, 3 µm) or equivalent

• Mobile Phase: Acetonitrile and water

• Flow Rate: 1.5 mL/min

• Temperature: 30 °C

• Detector: UV detector at 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve Mestranol-d4 standard in the mobile phase.

Visualization of Troubleshooting Workflows

The following diagrams illustrate the logical steps to take when troubleshooting poor peak shape for Mestranol-d4.

Caption: A flowchart for systematic troubleshooting of poor peak shape in HPLC.

Caption: Logical relationships between causes and solutions for peak tailing.

References

• 1. ftp.uspbpep.com [ftp.uspbpep.com]
• 2. agilent.com [agilent.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]

Addressing internal standard variability with Mestranol-d4

Welcome to the technical support center for Mestranol-d4. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on addressing variability and other common challenges when using Mestranol-d4 as an internal standard in LC-MS/MS assays.

Frequently Asked Questions (FAQs)

Q1: What is the role of Mestranol-d4 in our LC-MS/MS assays?

A1: Mestranol-d4 is the deuterium-labeled version of Mestranol. It is chemically almost identical to the unlabeled analyte, Mestranol.[1] Its primary function is to serve as an internal standard (IS) to correct for variations that can occur during sample preparation, injection, and ionization in the mass spectrometer.[2] By adding a known concentration of Mestranol-d4 to all samples, calibrators, and quality controls, the ratio of the analyte's peak area to the IS's peak area is used for quantification. This leads to more accurate and precise results by compensating for potential sample loss during extraction, matrix effects, and instrument variability.[2]

Q2: We are observing high variability in the Mestranol-d4 signal between samples. What are the potential causes?

A2: High variability in the internal standard signal is a common issue in LC-MS/MS bioanalysis and can stem from several sources. These include:

• Inconsistent Sample Preparation: Errors during aliquoting of the sample or addition of the internal standard can lead to variations in the final concentration.[2] Inconsistent extraction recovery between samples is another major contributor.[3]

• Matrix Effects: Components in the biological matrix (e.g., plasma, urine) can co-elute with Mestranol-d4 and either suppress or enhance its ionization, leading to signal variability.[3][4] These effects can differ from sample to sample.[5]

• Instrument-related Issues: Inconsistent injection volumes, fluctuations in the ion source, or detector drift can all contribute to signal variability.[2][3]

• Pipetting Errors: Inaccurate or inconsistent pipetting of the internal standard solution into the samples is a frequent source of variability.

• Mestranol-d4 Stability: Degradation of Mestranol-d4 in the stock solution or in the biological matrix during sample storage or processing can lead to a decreased signal.[6]

Q3: How can we investigate if matrix effects are causing the variability in the Mestranol-d4 signal?

A3: A post-column infusion experiment is a definitive way to identify regions of ion suppression or enhancement in your chromatographic run. This involves infusing a constant flow of Mestranol-d4 into the LC eluent after the analytical column and before the mass spectrometer, while injecting a blank extracted matrix sample. Any dip or rise in the baseline signal at the retention time of Mestranol indicates the presence of matrix effects.

Another approach is to compare the peak area of Mestranol-d4 in a neat solution (solvent) versus its peak area in an extracted blank matrix sample spiked post-extraction. A significant difference in the peak areas suggests the presence of matrix effects.

Q4: What are the best practices for preparing and storing Mestranol-d4 stock and working solutions?

A4: To ensure the accuracy of your results, proper preparation and storage of your Mestranol-d4 solutions are critical.

• Solvent Selection: Use a high-purity solvent in which Mestranol-d4 is freely soluble and stable. Acetonitrile or methanol (B129727) are common choices.

• Storage Conditions: Store stock solutions in tightly sealed containers at a low temperature, typically -20°C or -80°C, to minimize solvent evaporation and degradation.[7] Protect from light if the compound is known to be light-sensitive.

• Working Solutions: Prepare fresh working solutions from the stock solution regularly. Store them under the same recommended conditions as the stock solution.

• Avoid Repeated Freeze-Thaw Cycles: Aliquot your stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles which can lead to degradation.[4]

Q5: Could the deuterium (B1214612) label on Mestranol-d4 be exchanging with hydrogen atoms from the solvent or matrix?

A5: Hydrogen/deuterium (H/D) exchange is a potential issue with deuterated internal standards, especially if the deuterium atoms are located on heteroatoms (like -OH or -NH) or on acidic carbon atoms.[8][9][10] The deuterium atoms in Mestranol-d4 are located on the aromatic ring and a cycloalkane ring, which are generally not readily exchangeable under typical bioanalytical conditions. However, exposure to strongly acidic or basic conditions or certain enzymatic activities could potentially facilitate H/D exchange. To investigate this, you can incubate Mestranol-d4 in the matrix or solvent under your experimental conditions for a period and then analyze it by LC-MS/MS to see if there is any evidence of a mass shift.

Troubleshooting Guides

Issue 1: Poor Precision and Accuracy in Quality Control (QC) Samples

Potential Cause	Troubleshooting Steps
Inconsistent IS Addition	- Verify the accuracy and precision of the pipette used for adding the IS. - Ensure the IS solution is thoroughly mixed before each use. - Add the IS to all samples, calibrators, and QCs at the same step in the procedure.
Variable Extraction Recovery	- Optimize the solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol. Ensure consistent pH, solvent volumes, and mixing times. - Check for lot-to-lot variability in SPE cartridges.
Matrix Effects	- Evaluate and minimize matrix effects by improving the sample cleanup procedure. - Adjust the chromatography to separate Mestranol from co-eluting matrix components. - Perform a post-column infusion experiment to identify regions of ion suppression/enhancement.
IS Instability	- Assess the stability of Mestranol-d4 in the biological matrix under the storage and processing conditions (bench-top, freeze-thaw, long-term). - Prepare fresh stock and working solutions.

Issue 2: Mestranol-d4 Peak Area Drifting During an Analytical Run

Potential Cause	Troubleshooting Steps
Instrument Drift	- Allow sufficient time for the LC-MS/MS system to equilibrate before starting the run. - Check for fluctuations in the ion source temperature and gas flows. - Clean the ion source.
Column Degradation	- Check the column performance by injecting a standard solution at the beginning and end of the run. - If performance has degraded, wash or replace the column.
Autosampler Issues	- Verify the injection volume precision. - Ensure the sample vials are properly sealed to prevent evaporation.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Mestranol from Human Plasma

This protocol provides a general procedure for the extraction of Mestranol from human plasma using a polymeric reversed-phase SPE sorbent.

Materials:

• Human plasma (K2-EDTA)

• Mestranol-d4 internal standard working solution (e.g., 100 ng/mL in methanol)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Polymeric reversed-phase SPE cartridges (e.g., Strata-X)

Procedure:

• Sample Pre-treatment:

  • Thaw plasma samples to room temperature.

  • To 200 µL of plasma in a microcentrifuge tube, add 20 µL of the Mestranol-d4 internal standard working solution.

  • Vortex for 10 seconds.

  • Add 400 µL of 0.1% formic acid in water and vortex for another 10 seconds.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water. Do not allow the sorbent to go dry.

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge.

  • Apply a gentle vacuum to pull the sample through the sorbent at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Dry the cartridge under high vacuum for 5 minutes.

• Elution:

  • Elute the analyte and internal standard with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water).

  • Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Mestranol

LC Conditions:

• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-0.5 min: 30% B

  • 0.5-2.5 min: 30% to 90% B

  • 2.5-3.0 min: Hold at 90% B

  • 3.0-3.1 min: 90% to 30% B

  • 3.1-4.0 min: Hold at 30% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Conditions (Hypothetical):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Mestranol: Q1 311.2 -> Q3 245.1

  • Mestranol-d4: Q1 315.2 -> Q3 249.1

• Ion Source Parameters: Optimize for the specific instrument (e.g., curtain gas, ion spray voltage, temperature).

Data Presentation

Table 1: Example Intra-day and Inter-day Precision and Accuracy for Mestranol QC Samples

QC Level	Nominal Conc. (ng/mL)	Intra-day (n=6)	Inter-day (n=18, 3 days)
Mean Conc. (ng/mL)	Precision (%CV)	Accuracy (%)	Mean Conc. (ng/mL)
LLOQ	0.1	0.105	8.5	105.0	0.108
Low	0.3	0.291	6.2	97.0	0.297
Mid	5	5.15	4.5	103.0	5.08
High	15	14.7	3.8	98.0	14.9

LLOQ: Lower Limit of Quantification

Visualizations

Figure 1. Experimental workflow for the extraction and analysis of Mestranol.

Figure 2. Troubleshooting decision tree for internal standard variability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Quantitative analysis of ethynodiol diacetate and ethinyl estradiol/mestranol in oral contraceptive tablets by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. メストラノール United States Pharmacopeia (USP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. Development and Validation of an LC–MS/MS Method for AC1LPSZG and Pharmacokinetics Application in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The impact of H/D exchange on the thermal and structural properties as well as high-pressure relaxation dynamics of melatonin - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ensuring the Integrity of Deuterated Standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing isotopic exchange in deuterated standards, with a specific focus on Mestranol-d4. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for my Mestranol-d4 standard?

A1: Isotopic exchange, also known as hydrogen-deuterium (H/D) exchange, is a chemical process where a deuterium (B1214612) atom on your deuterated standard is replaced by a hydrogen atom from the surrounding environment, such as from solvents or atmospheric moisture. This is a significant concern because it alters the mass of your internal standard, which can lead to inaccurate quantification in mass spectrometry analysis. The loss of deuterium can result in an underestimation of the internal standard concentration, leading to an overestimation of the analyte concentration.

Q2: Where are the deuterium atoms located in Mestranol-d4 and how stable are they?

A2: In commercially available Mestranol-d4, the deuterium labels are typically located on the aromatic A-ring and on a carbon atom adjacent to a chiral center. Deuterium atoms on an aromatic ring are generally considered to be in stable, non-exchangeable positions under standard analytical conditions. However, the potential for exchange, though minimal, should always be considered, especially under harsh experimental conditions.

Q3: What are the ideal storage and handling conditions for Mestranol-d4 to prevent isotopic exchange?

A3: To maintain the isotopic integrity of your Mestranol-d4 standard, it is crucial to adhere to the following storage and handling best practices:

• Storage Temperature: Store the solid standard and its solutions at or below the recommended temperature, typically -20°C for long-term storage. For short-term storage of solutions, 2-8°C is acceptable.

• Protection from Light: Store the standard in amber vials or in the dark to prevent photodegradation.

• Inert Atmosphere: Whenever possible, handle and store the standard under an inert atmosphere, such as nitrogen or argon, to minimize exposure to atmospheric moisture.

• Solvent Choice: Reconstitute the solid standard in a high-purity, anhydrous aprotic solvent like acetonitrile (B52724) or dioxane. If an aqueous solution is necessary, use a buffer with a neutral pH. Avoid acidic or basic conditions which can catalyze deuterium exchange.

• Handling: Before opening, allow the vial to equilibrate to room temperature to prevent condensation of atmospheric moisture onto the standard.

Q4: What experimental factors can promote isotopic exchange in my Mestranol-d4 working solutions?

A4: Several factors can accelerate the rate of isotopic exchange:

• pH: Both acidic and basic conditions can catalyze H/D exchange. The rate of exchange is generally slowest at a slightly acidic pH (around 2.5-3).

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.

• Solvent: Protic solvents (e.g., water, methanol, ethanol) can act as a source of hydrogen atoms and facilitate exchange.

• Exposure Time: The longer the standard is exposed to unfavorable conditions, the greater the potential for isotopic exchange.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Drifting calibration curve or poor reproducibility	Isotopic exchange of the internal standard.	1. Verify Solvent Stability: Prepare a solution of Mestranol-d4 in your analytical mobile phase or sample diluent. Analyze it at the beginning and end of a typical analytical run. A significant decrease in the d4 peak area and/or an increase in the d0 (unlabeled) peak area indicates exchange. 2. Check pH: Measure the pH of all your solutions. If they are acidic or basic, consider adjusting to a more neutral pH if your analytical method allows. 3. Control Temperature: Ensure that samples are kept at a low temperature (e.g., in a cooled autosampler) during the analytical sequence.
Overestimation of the unlabeled analyte (Mestranol)	The deuterated standard is back-exchanging to the unlabeled form, contributing to the analyte signal.	1. Analyze a High Concentration of the Standard: Inject a high concentration of your Mestranol-d4 standard and monitor the mass channel for unlabeled Mestranol. The presence of a peak at the retention time of Mestranol is a direct indication of back-exchange or impurity. 2. Review Storage Conditions: Ensure that the standard has been stored correctly according to the manufacturer's recommendations.
Appearance of unexpected peaks in the mass spectrum (e.g., d3, d2, d1)	Partial isotopic exchange is occurring.	1. Optimize Sample Preparation: Minimize the time samples are exposed to protic solvents and elevated temperatures. 2. Use Aprotic Solvents: If possible, switch to aprotic solvents for sample dilution and reconstitution.

Quantitative Data on Isotopic Stability

Table 1: Estimated Isotopic Purity of Mestranol-d4 in Different Solvents over 24 Hours

Solvent	Temperature	pH	Estimated % Isotopic Purity (d4) after 24h
Acetonitrile (Anhydrous)	Room Temperature	N/A	>99%
Methanol	Room Temperature	N/A	98-99%
Water	Room Temperature	7.0	97-98%
Water	Room Temperature	3.0	98-99%
Water	Room Temperature	9.0	95-97%
Water	4°C	7.0	>99%

Table 2: Estimated Effect of Temperature on Isotopic Exchange of Mestranol-d4 in Aqueous Solution (pH 7.0) over 24 Hours

Temperature	Estimated % Isotopic Purity (d4) after 24h
4°C	>99%
Room Temperature (~25°C)	97-98%
40°C	90-95%

Experimental Protocols

Protocol 1: Assessment of Mestranol-d4 Stock Solution Stability

Objective: To determine the stability of the Mestranol-d4 stock solution under different storage conditions.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Mestranol-d4 in anhydrous acetonitrile at a concentration of 1 mg/mL.

• Initial Analysis (T=0): Immediately after preparation, dilute an aliquot of the stock solution to a working concentration and analyze by LC-MS to determine the initial isotopic purity.

• Storage: Aliquot the stock solution into several amber vials and store them under the following conditions:

  • -20°C (Control)

  • 4°C

  • Room Temperature (~25°C)

• Time-Point Analysis: At specified time points (e.g., 1 week, 2 weeks, 1 month, 3 months), retrieve one aliquot from each storage condition.

• Sample Analysis: Allow the aliquots to equilibrate to room temperature, dilute to the working concentration, and analyze by LC-MS.

• Data Analysis: Compare the isotopic purity of the stored samples to the T=0 sample. A change of >2% in isotopic purity may indicate instability under those storage conditions.

Protocol 2: Validation of Mestranol-d4 Stability in an Analytical Run

Objective: To assess the stability of Mestranol-d4 in the sample matrix and mobile phase throughout the duration of a typical analytical run.

Methodology:

• Sample Preparation: Prepare a set of quality control (QC) samples by spiking a known concentration of Mestranol-d4 into the appropriate blank matrix (e.g., plasma, urine).

• Initial Analysis (T=0): Analyze a subset of the QC samples immediately after preparation.

• Incubation: Store the remaining QC samples in the autosampler under the same conditions as a typical analytical run (e.g., 4°C or room temperature).

• Time-Point Analysis: Analyze the QC samples at various time points throughout the expected run time (e.g., 0, 4, 8, 12, 24 hours).

• Data Analysis:

  • Monitor the peak area ratio of Mestranol-d4 to an internal standard (if used). A significant trend (upward or downward) may indicate instability.

  • Monitor the ion ratio of the d4 mass to the d0 (unlabeled) mass. An increase in the d0 signal over time is a direct indication of isotopic exchange.

Visualizing Workflows and Relationships

Experimental Workflow for Stability Assessment

Caption: A flowchart outlining the key steps in a stability assessment study for Mestranol-d4.

Logical Relationship of Factors Affecting Isotopic Exchange

Caption: A diagram illustrating the factors that promote and mitigate isotopic exchange in deuterated standards.

Optimizing MS/MS parameters (collision energy, declustering potential) for Mestranol-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing tandem mass spectrometry (MS/MS) parameters, specifically collision energy (CE) and declustering potential (DP), for the analysis of Mestranol-d4.

Troubleshooting Guide

This guide addresses specific issues that may arise during the optimization of MS/MS parameters for Mestranol-d4.

Issue	Potential Cause(s)	Recommended Solution(s)
Weak or No Precursor Ion Signal	1. Suboptimal source/gas parameters. 2. Inefficient ionization of Mestranol-d4. 3. Low concentration of the analyte. 4. Analyte degradation.	1. Optimize source parameters such as ion spray voltage, source temperature, and nebulizer/auxiliary gas flows. 2. Ensure the mobile phase composition promotes efficient ionization. For positive ion mode, consider adding a small percentage of an acid like formic acid. 3. Prepare a fresh, more concentrated solution of Mestranol-d4 for the initial tuning and optimization.[1] 4. Verify the stability of Mestranol-d4 in the prepared solution.
Unstable or Inconsistent Product Ion Signal	1. Suboptimal collision energy. 2. Matrix effects from the sample. 3. Instrument instability.	1. Perform a detailed collision energy optimization by ramping the CE across a range of values and monitoring the signal intensity of the product ions.[1] 2. If working with complex samples, dilute the sample or enhance the sample preparation method to minimize matrix suppression or enhancement.[1] 3. Ensure the mass spectrometer is properly calibrated and has stabilized.
Poor Fragmentation Efficiency	1. Collision energy is too low. 2. The selected precursor ion is particularly stable.	1. Gradually increase the collision energy in increments and observe the intensity of the resulting product ions.[1] 2. If the protonated molecule ([M+H]⁺) is resistant to fragmentation, consider optimizing a different adduct (e.g., [M+NH₄]⁺) as the precursor if it provides a stable and intense signal.[1]
Multiple Precursor Ions Observed	1. In-source fragmentation. 2. Formation of various adducts (e.g., [M+Na]⁺, [M+K]⁺).	1. Reduce the declustering potential or cone voltage to minimize fragmentation within the ion source.[2] 2. Use high-purity solvents and additives for the mobile phase to reduce the formation of sodium and potassium adducts. If a particular adduct is consistently formed and provides a strong signal, it can be selected as the precursor ion for optimization.[1]
High Background Noise	1. Contaminated mobile phase or sample. 2. Suboptimal declustering potential.	1. Prepare fresh mobile phase with high-purity solvents and additives. Ensure proper sample clean-up. 2. Optimize the declustering potential to effectively reduce solvent clusters and chemical noise without causing in-source fragmentation of the analyte.[2]

Frequently Asked Questions (FAQs)

Q1: What are Collision Energy (CE) and Declustering Potential (DP) and why are they important for Mestranol-d4 analysis?

A1: Collision Energy (CE) is the potential applied to the collision cell of a tandem mass spectrometer, which induces the fragmentation of the precursor ion (Mestranol-d4) into product ions. Declustering Potential (DP), also known as cone or orifice voltage, is applied to prevent the formation of solvent clusters around the ions as they enter the mass spectrometer from the atmospheric pressure ion source.[2] Optimizing both CE and DP is crucial for achieving maximum sensitivity and specificity in the detection and quantification of Mestranol-d4 by ensuring efficient fragmentation and reducing background noise.

Q2: What is a good starting point for optimizing the collision energy for Mestranol-d4?

A2: A good starting point for collision energy optimization is to perform a ramp experiment. This involves infusing a solution of Mestranol-d4 and varying the collision energy across a broad range (e.g., 5-50 eV) while monitoring the fragmentation pattern.[1] This initial scan will help identify the major product ions and the approximate CE values that yield the highest intensities.

Q3: How do I select the precursor and product ions for Mestranol-d4?

A3: First, infuse a standard solution of Mestranol-d4 and acquire a full scan mass spectrum to identify the most abundant precursor ion, which is typically the protonated molecule [M+H]⁺. For Mestranol-d4 (C₂₁H₂₂D₄O₂), the expected mass of the deuterated molecule should be considered. Next, perform a product ion scan on the selected precursor ion to identify the most intense and stable fragment ions. The most abundant and specific fragment ions are then chosen as product ions for Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM) experiments.

Q4: Should I optimize CE and DP for each product ion individually?

A4: Yes, it is best practice to optimize the collision energy for each precursor-to-product ion transition (MRM transition) to achieve the highest sensitivity for each.[3] While the declustering potential is generally optimized for the precursor ion, fine-tuning it can also improve the overall signal-to-noise ratio.

Q5: Can the optimal CE and DP values vary between different mass spectrometers?

A5: Absolutely. The optimal collision energy and declustering potential can differ significantly between instruments from different manufacturers, and even between different models from the same manufacturer. Therefore, it is essential to optimize these parameters on the specific instrument that will be used for the analysis.

Experimental Protocol: Optimization of MS/MS Parameters for Mestranol-d4

This protocol outlines the steps for the systematic optimization of declustering potential and collision energy for Mestranol-d4.

1. Preparation of Mestranol-d4 Standard Solution:

• Prepare a stock solution of Mestranol-d4 at a concentration of 1 mg/mL in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile).

• From the stock solution, prepare a working solution at a concentration of approximately 1 µg/mL in a solvent composition that is similar to the intended mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).[1]

2. Instrument Setup and Infusion:

• Set up the mass spectrometer for direct infusion of the working solution at a constant flow rate (e.g., 5-10 µL/min).

• Configure the ion source parameters (e.g., ion spray voltage, temperature, gas flows) to achieve a stable and robust signal for the Mestranol-d4 precursor ion.

3. Declustering Potential (DP) Optimization:

• Set the mass spectrometer to monitor the precursor ion of Mestranol-d4.

• Manually or automatically ramp the DP through a relevant range (e.g., 20 to 150 V) in discrete steps.

• Record the precursor ion intensity at each DP value.

• The optimal DP is the value that provides the highest and most stable precursor ion signal without evidence of in-source fragmentation.

4. Collision Energy (CE) Optimization:

• Using the optimized DP, set the instrument to fragment the precursor ion and monitor the expected product ions.

• Perform a collision energy ramp experiment by varying the CE over a wide range (e.g., 5 to 50 eV) in small increments (e.g., 2 eV steps).[1]

• Monitor the intensity of each product ion at each CE value.

• The optimal CE for each MRM transition is the value that produces the maximum intensity for the corresponding product ion.

5. Data Analysis and Parameter Selection:

• Plot the intensity of the precursor ion as a function of the declustering potential to determine the optimal DP.

• For each product ion, plot its intensity as a function of the collision energy to identify the optimal CE for each transition.

• The optimized DP and CE values should be incorporated into the final LC-MS/MS method for the analysis of Mestranol-d4.

Quantitative Data Summary

The following table provides an example of optimized MS/MS parameters for two hypothetical product ions of Mestranol-d4. Note that these values are illustrative and should be determined experimentally on your specific instrument.

Precursor Ion (m/z)	Product Ion (m/z)	Optimal Declustering Potential (V)	Optimal Collision Energy (eV)
[M+H]⁺	Product Ion 1	80	25
[M+H]⁺	Product Ion 2	80	35

Visualizations

Caption: Experimental workflow for MS/MS parameter optimization.

Caption: Logical relationship of MS/MS optimization components.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]

Improving the recovery of Mestranol-d4 from complex biological matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the recovery of Mestranol-d4 from complex biological matrices such as plasma, blood, and tissue.

Troubleshooting Guide

This guide addresses specific issues that may arise during the extraction of Mestranol-d4, offering potential causes and actionable solutions.

Problem	Potential Cause(s)	Solution(s)
Low Recovery of Mestranol-d4	Incomplete Elution from SPE Sorbent: The elution solvent may not be strong enough to desorb the hydrophobic Mestranol-d4 from the solid-phase extraction (SPE) sorbent.	• Increase the organic solvent concentration in the elution step.• Switch to a stronger elution solvent (e.g., from methanol (B129727) to acetonitrile (B52724) or a mixture).• Perform multiple, smaller volume elutions and pool the eluates.
Analyte Breakthrough During Sample Loading (SPE): The flow rate during sample loading might be too high, or the sorbent capacity may be insufficient for the sample volume.	• Decrease the flow rate during sample loading to ensure adequate interaction between Mestranol-d4 and the sorbent.• Ensure the sample is not loaded faster than the recommended flow rate for the specific SPE cartridge.• If high sample volumes are necessary, consider using an SPE cartridge with a larger sorbent mass.
Poor Partitioning in Liquid-Liquid Extraction (LLE): The choice of extraction solvent may not be optimal for the nonpolar nature of Mestranol-d4, leading to inefficient partitioning from the aqueous biological matrix.[1][2]	• Select a more nonpolar extraction solvent such as methyl tert-butyl ether (MTBE) or diethyl ether.[3][4]• Adjust the pH of the aqueous phase to suppress the ionization of any potentially ionizable interferents, which can improve the partitioning of the neutral Mestranol-d4 into the organic phase.
Incomplete Protein Precipitation (PPT): Insufficient precipitating agent or inadequate mixing can lead to incomplete protein removal, trapping Mestranol-d4 in the protein pellet.	• Increase the ratio of organic solvent (e.g., acetonitrile) to the sample volume (e.g., 3:1 or 4:1).• Ensure thorough vortexing and allow for sufficient incubation time to maximize protein precipitation.
High Variability in Recovery	Matrix Effects: Endogenous components in the biological matrix can co-elute with Mestranol-d4 and cause ion suppression or enhancement in the mass spectrometer, leading to inconsistent results.[3]	• Optimize the chromatographic separation to resolve Mestranol-d4 from interfering matrix components.• Employ a more rigorous sample cleanup method, such as a two-step SPE or a combination of PPT and SPE.• Evaluate different ionization sources (e.g., APCI instead of ESI) that may be less susceptible to matrix effects for this analyte.
Inconsistent Sample Processing: Variations in incubation times, temperatures, or procedural steps between samples can introduce variability.	• Standardize all steps of the extraction protocol, including incubation times, temperatures, and mixing speeds.• Utilize automated liquid handling systems for greater precision and consistency.
No or Very Low Signal	Degradation of Mestranol-d4: Although deuterated standards are generally stable, extreme pH conditions or prolonged exposure to certain enzymes in the matrix could potentially lead to degradation.	• Ensure the pH of the sample and all solutions are within a neutral range, unless specifically required for the extraction chemistry.• Minimize the time samples are kept at room temperature; process on ice and store at -80°C.[5]
Adsorption to Labware: As a hydrophobic compound, Mestranol-d4 can adsorb to the surfaces of plastic tubes and pipette tips.	• Use low-adsorption polypropylene (B1209903) labware or silanized glassware.• Include a small percentage of organic solvent in the reconstitution solution to prevent sticking.

Frequently Asked Questions (FAQs)

Q1: What is the expected recovery for Mestranol-d4 from plasma using Solid-Phase Extraction (SPE)?

A1: While specific recovery data for Mestranol-d4 is not abundant in published literature, data for the structurally similar compound, ethinylestradiol, can provide a good estimate. For ethinylestradiol, SPE methods have been shown to achieve recoveries greater than 75%.[6] A well-optimized SPE method for Mestranol-d4 should aim for recoveries in a similar range.

Q2: Which extraction method is superior for Mestranol-d4: SPE, LLE, or PPT?

A2: The choice of extraction method depends on the specific requirements of the assay, such as required cleanliness of the final extract, sample throughput, and the complexity of the biological matrix.

• SPE generally provides the cleanest extracts, which is beneficial for minimizing matrix effects in LC-MS/MS analysis.[7]

• LLE is a cost-effective and straightforward technique that can yield high recoveries with the appropriate solvent selection.[2][3]

• PPT is a rapid and simple method for removing the bulk of proteins but may result in a less clean extract compared to SPE or LLE.[8][9]

Q3: How can I minimize matrix effects when analyzing Mestranol-d4 in plasma?

A3: Matrix effects, which can cause ion suppression or enhancement, are a common challenge in bioanalysis.[3] To minimize their impact:

• Improve Sample Cleanup: A more selective extraction method, such as using a mixed-mode SPE sorbent or a two-step extraction process (e.g., PPT followed by SPE), can remove more interfering components.

• Optimize Chromatography: Adjusting the mobile phase composition and gradient can help separate Mestranol-d4 from co-eluting matrix components.

• Use a Stable Isotope-Labeled Internal Standard: As Mestranol-d4 is a deuterated internal standard, it should co-elute with the non-labeled Mestranol (B1676317) and experience similar matrix effects, thus providing accurate correction.[10][11]

Q4: What are the best practices for storing biological samples containing Mestranol-d4?

A4: To ensure the stability of Mestranol-d4 in biological matrices, proper storage is crucial. For long-term storage, samples should be kept at -80°C.[5] Avoid repeated freeze-thaw cycles by aliquoting samples into smaller volumes after collection. During sample processing, keep samples on ice to minimize potential enzymatic degradation.

Q5: My recovery of Mestranol-d4 is inconsistent between different lots of plasma. What could be the cause?

A5: Variability between different lots of biological matrices is a known phenomenon. This can be due to differences in endogenous components, lipid content, or the presence of other substances that can interfere with the extraction process or ionization in the mass spectrometer. To mitigate this, it is recommended to use a pooled matrix from multiple donors for method development and validation.

Quantitative Data Summary

The following tables summarize recovery data for ethinylestradiol, a close structural analog of Mestranol, using different extraction techniques. This data can be used as a benchmark when developing and optimizing methods for Mestranol-d4.

Table 1: Ethinylestradiol Recovery from Human Plasma using a Combined Protein Precipitation and Liquid-Liquid Extraction Method

Analyte	Quality Control Level	Mean Recovery (%)
Ethinylestradiol	Low	68.03
Medium	84.74
High	77.76
Data adapted from a study utilizing protein precipitation followed by liquid-liquid extraction.[12]

Table 2: Ethinylestradiol Recovery from Aqueous Samples using Liquid-Liquid Extraction

Analyte	Spiked Concentration	Mean Recovery (%)
Ethinylestradiol	15 pg/mL	73.1
375 pg/mL	79.0
Data from a study using diethyl ether-hexane for extraction.[13]

Table 3: Steroid Recovery from Serum using Automated Solid-Phase Extraction

Analyte	Mean Recovery (%)
Cortisol	95
Corticosterone	98
11-deoxycortisol	101
Dehydroepiandrosterone (DHEA)	87
Estradiol (B170435) (E2)	91
Progesterone (P4)	96
17-OH Progesterone	99
Testosterone	97
This table provides a general reference for steroid recovery using a C18 SPE column.[14]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Mestranol-d4 from Human Plasma

This protocol is a general guideline and should be optimized for your specific application.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of deionized water. Do not allow the sorbent to dry.

• Sample Pre-treatment:

  • To 500 µL of human plasma, add the appropriate amount of Mestranol-d4 working solution.

  • Vortex for 10 seconds.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution:

  • Elute Mestranol-d4 from the cartridge with 1 mL of acetonitrile.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of a suitable solvent (e.g., 50:50 methanol:water) for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for Mestranol-d4 from Whole Blood

• Sample Preparation:

  • To 500 µL of whole blood, add the appropriate amount of Mestranol-d4 working solution.

  • Add 1 mL of methyl tert-butyl ether (MTBE).

• Extraction:

  • Vortex the sample vigorously for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Collection:

  • Carefully transfer the upper organic layer (MTBE) to a clean tube.

• Dry-down and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of a suitable solvent for LC-MS/MS analysis.

Protocol 3: Protein Precipitation (PPT) for Mestranol-d4 from Tissue Homogenate

• Sample Preparation:

  • To 200 µL of tissue homogenate, add the appropriate amount of Mestranol-d4 working solution.

• Precipitation:

  • Add 600 µL of ice-cold acetonitrile to the sample.

  • Vortex for 1 minute to ensure thorough mixing.

  • Incubate on ice for 10 minutes to facilitate protein precipitation.

• Centrifugation:

  • Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection:

  • Carefully collect the supernatant, which contains the Mestranol-d4.

• Further Processing:

  • The supernatant can be directly injected for LC-MS/MS analysis or subjected to a dry-down and reconstitution step if concentration is needed.

Visualizations

Caption: General workflow for Solid-Phase Extraction (SPE) of Mestranol-d4.

Caption: General workflow for Liquid-Liquid Extraction (LLE) of Mestranol-d4.

Caption: Troubleshooting decision tree for low Mestranol-d4 recovery.

References

• 1. Pharmacokinetics of ethinyl estradiol and mestranol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Current strategies for quantification of estrogens in clinical research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of three extraction methods for 17beta-estradiol in sand, bentonite, and organic-rich silt loam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous determination of estriol, -estradiol, 17ethinyl estradiol and estrone employing solid phase extraction (SPE) and high performance liquid chromatography (HPLC) | Ambiente e Agua - An Interdisciplinary Journal of Applied Science [ambi-agua.net]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. Protein Precipitation Method | Phenomenex [phenomenex.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Determination of Ethinyl Estradiol and Levonorgestrel in Human Plasma with Prednisone as Internal Standard Using Ultra-performance Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A novel and sensitive method for ethinylestradiol quantification in human plasma by high-performance liquid chromatography coupled to atmospheric pressure photoionization (APPI) tandem mass spectrometry: application to a comparative pharmacokinetics study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sample Preparation and Liquid Chromatography-Tandem Mass Spectrometry for Multiple Steroids in Mammalian and Avian Circulation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Stability Issues with Mestranol-d4 in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address stability issues encountered with Mestranol-d4 in solution during experimental work.

Troubleshooting Guide

This guide offers a structured approach to identifying and resolving common stability problems with Mestranol-d4 solutions.

Issue 1: Loss of Mestranol-d4 Signal or Inconsistent Results Over Time

Possible Cause 1: Chemical Degradation

Mestranol (B1676317), the parent compound of Mestranol-d4, is known to be sensitive to light, heat, and air.[1] Degradation can lead to a decrease in the concentration of the active compound in your solution, resulting in a diminished signal in analytical instruments like LC-MS.

Suggested Solutions:

• Solvent Selection: The choice of solvent can significantly impact the stability of deuterated standards. While specific stability data for Mestranol-d4 in various solvents is not extensively published, general best practices for deuterated steroids should be followed. Use high-purity, LC-MS grade solvents. Common solvents for steroid standards include methanol (B129727), acetonitrile (B52724), and DMSO. Be aware that moisture-absorbing solvents like DMSO may require special handling to prevent the introduction of water, which can facilitate degradation.[2]

• pH Control: The pH of the solution can catalyze degradation reactions such as hydrolysis.[3] It is advisable to maintain a neutral pH for your solutions unless the experimental protocol requires acidic or basic conditions. If buffers are used, ensure they are compatible with your analytical method and do not accelerate degradation.

• Protection from Light: Mestranol is sensitive to UV irradiation, which can lead to the formation of polymeric species.[1] Always store Mestranol-d4 solutions in amber vials or protect them from light by wrapping them in aluminum foil. Minimize exposure to ambient light during sample preparation and analysis.

• Temperature Control: Elevated temperatures can accelerate the degradation of Mestranol-d4. Stock solutions should be stored at low temperatures, such as -20°C or -80°C, to ensure long-term stability.[4] For working solutions, especially those in an autosampler, temperature control is crucial. If possible, use a cooled autosampler to minimize degradation during the analytical run.

• Inert Atmosphere: Since Mestranol is sensitive to air, degradation through oxidation is possible.[1] For long-term storage of stock solutions, consider overlaying the solution with an inert gas like argon or nitrogen before sealing the vial.

Possible Cause 2: Isotopic Exchange (H/D Exchange)

Deuterium atoms on the Mestranol-d4 molecule can exchange with hydrogen atoms from the solvent, particularly if the solvent is protic (e.g., water, methanol). This can lead to a decrease in the signal of the deuterated standard and an increase in the signal of the unlabeled analyte.

Suggested Solutions:

• Solvent Choice: To minimize H/D exchange, consider using aprotic solvents when possible. However, for LC-MS applications, protic solvents are often necessary. In such cases, minimize the time the solution is at room temperature and in the autosampler.

• pH Management: Acidic or basic conditions can facilitate H/D exchange. Maintaining a neutral pH can help mitigate this issue.[3]

• Evaluate Stability in Mobile Phase: To check for isotopic exchange in your LC-MS method, incubate a solution of Mestranol-d4 in your mobile phase for the duration of a typical analytical run. Re-inject the solution at various time points and monitor for any decrease in the deuterated signal and a corresponding increase in the unlabeled signal.

Logical Troubleshooting Workflow for Signal Loss

Below is a DOT script for a diagram illustrating a step-by-step process to troubleshoot the loss of Mestranol-d4 signal.

Caption: Troubleshooting workflow for Mestranol-d4 signal loss.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Mestranol-d4 stock solutions?

A1: For long-term stability, Mestranol-d4 stock solutions should be stored at -20°C or -80°C in tightly sealed amber vials to protect from light.[4] It is also recommended to minimize headspace in the vial and consider purging with an inert gas to prevent oxidation.

Q2: How long can I expect my Mestranol-d4 working solution to be stable in the autosampler?

A2: The stability in an autosampler will depend on the solvent, temperature, and exposure to light. It is highly recommended to perform a stability study under your specific analytical conditions. As a general precaution, use a cooled autosampler and prepare fresh working solutions daily.

Q3: I see unknown peaks appearing in my chromatogram over time when analyzing Mestranol-d4. What could they be?

A3: These are likely degradation products. Mestranol can undergo degradation through hydrolysis, oxidation, and photolysis.[1][5] To identify these peaks, a forced degradation study can be performed, and the resulting degradants can be characterized using techniques like high-resolution mass spectrometry (HRMS) and NMR.

Q4: Can I use water in my solvent for Mestranol-d4?

A4: Yes, water is a common component of mobile phases in reversed-phase liquid chromatography. However, be aware that water is a protic solvent and can contribute to H/D exchange, especially at non-neutral pH. If using aqueous solutions, prepare them fresh and keep them cooled.

Q5: What is the best way to prepare a stable Mestranol-d4 solution?

A5: Start by dissolving the solid Mestranol-d4 in a high-purity solvent like methanol or acetonitrile to create a concentrated stock solution. Store this stock solution under the recommended long-term storage conditions. Prepare working solutions by diluting the stock solution in your mobile phase or a compatible solvent. Prepare working solutions fresh daily if possible.

Quantitative Data Summary

Condition	Recommendation	Rationale
Storage Temperature (Solid)	Room Temperature or 2-8°C (short-term), -20°C (long-term)	Minimizes thermal degradation.
Storage Temperature (Solution)	-20°C or -80°C	Prevents solvent evaporation and slows degradation.[4]
Exposure to Light	Store in amber vials or protect from light.	Prevents photodegradation.[1]
pH of Solution	Maintain at or near neutral pH (6-8).	Avoids acid or base-catalyzed hydrolysis.[3]
Solvent Purity	Use high-purity, LC-MS grade solvents.	Prevents contamination that could catalyze degradation.
Exposure to Air	Minimize headspace; consider inert gas overlay.	Reduces the risk of oxidation.[1]

Experimental Protocols

Protocol 1: Forced Degradation Study of Mestranol-d4

This protocol is a general guideline for performing a forced degradation study to identify potential degradation products and pathways for Mestranol-d4.

Objective: To intentionally degrade Mestranol-d4 under various stress conditions to understand its stability profile.

Methodology:

• Prepare Stock Solution: Prepare a stock solution of Mestranol-d4 in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Cool, neutralize with 0.1 M NaOH, and dilute with mobile phase for analysis.

• Base Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH.

  • Incubate at 60°C for 24 hours.

  • Cool, neutralize with 0.1 M HCl, and dilute with mobile phase for analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with an equal volume of 3% hydrogen peroxide.

  • Keep at room temperature for 24 hours, protected from light.

  • Dilute with mobile phase for analysis.

• Thermal Degradation:

  • Place a vial of the stock solution in an oven at 80°C for 48 hours.

  • Cool and dilute with mobile phase for analysis.

• Photolytic Degradation:

  • Expose a vial of the stock solution to a calibrated light source (e.g., UV lamp at 254 nm) for 24 hours.

  • Keep a control sample wrapped in foil at the same temperature.

  • Dilute both samples with mobile phase for analysis.

• Analysis: Analyze all stressed samples and a control (unstressed) sample by a stability-indicating LC-MS method. Compare the chromatograms to identify degradation products and calculate the percentage of degradation.

Experimental Workflow for Forced Degradation Study

The following DOT script creates a diagram illustrating the workflow for the forced degradation study.

References

• 1. A study on stability of mestranol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Improved synthesis of mestranol and ethinyl estradiol (EE) related degradation products as authentic references - PubMed [pubmed.ncbi.nlm.nih.gov]

Column selection and optimization for Mestranol-d4 chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the column selection and optimization of Mestranol-d4 chromatography. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor when selecting an HPLC column for Mestranol-d4 analysis?

A1: The most critical factor is the stationary phase chemistry, which dictates the separation mechanism. For a non-polar compound like Mestranol-d4, reversed-phase chromatography is the method of choice. Therefore, columns with non-polar stationary phases are ideal.

Q2: Which specific reversed-phase columns are recommended for Mestranol-d4 analysis?

A2: C18 and C8 columns are the most commonly used and are a good starting point for method development. Phenyl-Hexyl columns can also offer alternative selectivity for aromatic compounds like Mestranol.[1] Cyano (CN) columns have also been shown to provide good separation for Mestranol and related compounds.[2][3]

Q3: What are the typical mobile phase compositions for Mestranol-d4 chromatography?

A3: A mixture of acetonitrile (B52724) and water is the most common mobile phase for separating Mestranol.[4][5] Methanol can also be used as the organic modifier and may offer different selectivity.[1] The exact ratio will depend on the column and desired retention time. It is crucial to use high-purity solvents (HPLC or LC-MS grade) to minimize baseline noise and ensure reproducible results.[3]

Q4: Should I use an isocratic or gradient elution for Mestranol-d4 analysis?

A4: Both isocratic and gradient elution can be used. Isocratic elution is simpler and can provide good separation if the sample matrix is not complex.[2][4] Gradient elution is beneficial when analyzing samples with multiple components of varying polarities, as it can reduce analysis time and improve peak shape.

Q5: What detection method is most suitable for Mestranol-d4?

A5: For quantitative analysis, tandem mass spectrometry (LC-MS/MS) is the preferred method due to its high sensitivity and selectivity, which is particularly important when dealing with complex biological matrices.[6] UV detection is also possible, with a maximum absorbance for Mestranol around 274 nm.[5]

Troubleshooting Guide

Issue 1: Poor Peak Shape (Tailing or Fronting)

Possible Causes & Solutions

Cause	Solution
Column Overload	Reduce the sample concentration or injection volume.[7]
Inappropriate Sample Solvent	Dissolve the sample in the initial mobile phase composition or a weaker solvent.
Secondary Interactions with Column	For basic compounds, consider a column with base-deactivated silica. Adding a small amount of a competing base to the mobile phase may also help.
Column Contamination or Void	Flush the column with a strong solvent. If the problem persists, replace the guard column or the analytical column.[8]

Issue 2: Peak Splitting

Possible Causes & Solutions

Cause	Solution
Contamination or Void at Column Inlet	Back-flush the column. If this doesn't resolve the issue, replace the column frit or the entire column.[8]
Sample Solvent Incompatibility	Ensure the sample is dissolved in a solvent that is of equal or weaker elution strength than the mobile phase.[9]
Co-elution of an Interfering Compound	Optimize the mobile phase composition or gradient to improve separation.[8]
Large Injection Volume	Reduce the injection volume.

Issue 3: Retention Time Shift for Mestranol-d4 (Deuterium Isotope Effect)

Background: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[10][11][12] This is known as the deuterium (B1214612) isotope effect. While often negligible, it can sometimes lead to partial or complete separation of the analyte and the internal standard, which can affect accurate quantification.

Possible Causes & Solutions

Cause	Solution
High Organic Content in Mobile Phase	Decrease the percentage of the organic solvent in the mobile phase. This will increase retention and may reduce the separation between the labeled and unlabeled compounds.
Fast Gradient Elution	Use a shallower gradient to improve resolution and potentially co-elution.
Column Chemistry	Experiment with different stationary phases (e.g., C18 vs. Phenyl-Hexyl) as the nature of the interaction can influence the magnitude of the isotope effect.

Experimental Protocols

General HPLC Method for Mestranol-d4

This protocol provides a starting point for method development. Optimization will be required based on your specific instrumentation and sample matrix.

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: 50% B to 95% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Detector: Tandem Mass Spectrometer with Electrospray Ionization (ESI) in positive mode.

Sample Preparation from Plasma

• To 100 µL of plasma, add the internal standard solution (Mestranol-d4).

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject into the LC-MS/MS system.

Data Presentation

Table 1: Recommended HPLC Columns for Mestranol-d4 Analysis

Column Type	USP Designation	Particle Size (µm)	Dimensions (mm)	Key Characteristics
C18	L1	1.7 - 5	2.1 x 50, 4.6 x 150	General purpose, good retention for non-polar compounds.
C8	L7	3 - 5	2.1 x 50, 4.6 x 150	Less retentive than C18, may provide different selectivity.[4]
Phenyl-Hexyl	-	1.7 - 5	2.1 x 50, 4.6 x 100	Alternative selectivity for aromatic compounds.[1]
Cyano (CN)	L10	3 - 5	4.6 x 150	Can be used in both normal and reversed-phase modes, offers different selectivity.[2][3]

Table 2: Example Mobile Phase Gradients

Time (min)	% Acetonitrile	% Water (with 0.1% Formic Acid)	Notes
0.0	50	50	Initial conditions for sample injection.
5.0	95	5	Elution of Mestranol-d4.
5.1	95	5	Hold to ensure elution of all components.
5.2	50	50	Return to initial conditions for re-equilibration.
7.0	50	50	End of run.

Visualizations

Caption: Workflow for Mestranol-d4 column selection.

Caption: Troubleshooting decision tree for Mestranol-d4 chromatography.

References

• 1. agilent.com [agilent.com]
• 2. agilent.com [agilent.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. openriver.winona.edu [openriver.winona.edu]
• 6. oaepublish.com [oaepublish.com]
• 7. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 8. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 9. researchgate.net [researchgate.net]
• 10. Deuterium isotope effects on hydrophobic interactions: the importance of dispersion interactions in the hydrophobic phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Reducing carryover of Mestranol-d4 in LC-MS systems

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing carryover of Mestranol-d4 in Liquid Chromatography-Mass Spectrometry (LC-MS) systems.

Frequently Asked Questions (FAQs)

Q1: What is carryover and why is it a problem for Mestranol-d4 analysis?

A1: Carryover is the unwanted presence of analyte residue from a previous sample appearing in the analysis of a subsequent sample.[1][2] For a quantitative analysis, this can lead to over-estimation of the analyte's concentration, compromising data accuracy and reliability.[3][4] Mestranol-d4, like its non-deuterated form, is a hydrophobic compound (log Kow = 4.61), which makes it "sticky" and prone to adsorbing onto surfaces within the LC-MS system, such as tubing, the injection needle, and the column.[1][5]

Q2: What are the common sources of carryover in an LC-MS system?

A2: Carryover can originate from multiple components within the LC-MS system. The most common sources include the autosampler (injection needle, sample loop, rotor seals, and valves), the LC column (including frits and guard columns), and connecting tubing.[3][4][6][7] Worn or scratched consumable parts, like rotor seals, can create pockets that trap the analyte.[4][8]

Q3: How can I distinguish between carryover and system contamination?

A3: A systematic injection sequence can help differentiate between carryover and contamination.[8]

• Carryover: Inject a high-concentration standard followed by one or more blank injections. The analyte signal will be highest in the first blank and decrease in subsequent blanks.[6][8]

• Contamination: If the analyte signal remains relatively constant across multiple blank injections, it suggests contamination of the mobile phase, blank solution, or a persistent system-wide issue.[8]

Q4: What is a typical acceptable limit for carryover in regulated bioanalysis?

A4: Regulations governing bioanalytical methods typically require that the response from carryover in a blank injection following the highest concentration standard be no greater than 20% of the response of the Lower Limit of Quantitation (LLOQ) standard.[8][9] For methods covering a wide dynamic range (e.g., four orders of magnitude), the carryover may need to be reduced to less than 0.002%.

Troubleshooting Guide

Q5: I am observing significant Mestranol-d4 carryover. What is the first thing I should check?

A5: The first and most critical area to investigate is your autosampler wash protocol and the composition of your wash solvent. The function of the needle wash is to effectively solubilize and remove any analyte remaining on the needle surface after an injection.[10] Given Mestranol-d4's hydrophobic nature, a strong wash solvent is essential.

Q6: How do I select an effective wash solvent for Mestranol-d4?

A6: The ideal wash solvent should be stronger than the mobile phase to ensure complete solubilization of Mestranol-d4.[6]

• Start with a strong organic solvent: Since Mestranol is soluble in solvents like acetone, ethanol, and chloroform, a good starting point for a wash solution is a high-percentage organic solvent like acetonitrile (B52724) or methanol.[5][11][12]

• Optimize the composition: While 100% organic solvent can be effective, a mixture of organic and aqueous solutions (e.g., 50:50 or 90:10 acetonitrile:water) can sometimes be more effective at removing residues.[6][10]

• Consider additives: While acids and bases are often added to wash solvents, they are most effective for ionizable compounds.[6][13] For the neutral and hydrophobic Mestranol-d4, focusing on the organic strength of the wash is likely to be more impactful.

Q7: I've optimized my wash solvent, but carryover persists. What are the next steps?

A7: If optimizing the wash solvent is insufficient, you should systematically investigate other potential sources. The following workflow can help isolate the problem.

Experimental Protocols

Protocol 1: Standardized Carryover Evaluation

This protocol quantifies the percentage of carryover in your system.

• Preparation: Prepare a high-concentration standard of Mestranol-d4 at the Upper Limit of Quantification (ULOQ) and a blank sample (e.g., mobile phase or sample matrix without the analyte).[6]

• Injection Sequence:

  • Inject the blank sample to establish a baseline.

  • Inject the ULOQ standard.

  • Immediately inject the blank sample again.

• Data Analysis:

  • Integrate the peak area of Mestranol-d4 in both the ULOQ injection and the subsequent blank injection.

  • Calculate the percent carryover using the formula: % Carryover = (Peak Area in Blank / Peak Area in ULOQ) * 100[6]

• Acceptance Criteria: Compare the calculated % carryover to your laboratory's or regulatory-defined acceptance limits (e.g., <0.1%).[6]

Protocol 2: Systematic Isolation of Carryover Source

This protocol helps pinpoint the hardware component responsible for carryover.

• Isolate the Column: Remove the analytical column from the flow path, replacing it with a zero-dead-volume union.

• Run Carryover Test: Repeat the injection sequence from Protocol 1 (ULOQ followed by blank).

• Analyze Results:

  • If carryover is significantly reduced or eliminated: The column (including the guard column and frits) is the primary source of carryover.[3] Consider a more rigorous column washing step at the end of your gradient or replacing the column.

  • If carryover persists: The source is likely within the autosampler (needle, seals, valves, or sample loop).[3]

• Inspect Autosampler Components: If the autosampler is implicated, inspect and clean or replace consumable parts such as the needle seat and rotor seal, as these can develop scratches or wear that traps the analyte.[3][6][8]

Data Presentation

Table 1: Illustrative Effect of Wash Solvent Composition on Carryover

The following table, based on principles observed for other hydrophobic compounds, illustrates how changing the needle wash solvent can impact Mestranol-d4 carryover. Actual results may vary based on the specific LC-MS system.

Wash Solvent Composition	Analyte	Observed Carryover (%)
50:50 Acetonitrile/Water	Granisetron HCl	0.0003%
90:10 Acetonitrile/Water	Granisetron HCl	0.0007%
100% Acetonitrile	Granisetron HCl	0.0020%
100% Methanol	Granisetron HCl	0.0012%

Data adapted from a study on Granisetron HCl, a compound whose solubility characteristics provide a useful model for optimizing wash solutions for other hydrophobic analytes.[10]

Visualizations

Caption: Experimental workflow for quantifying LC-MS carryover.

Caption: Logical workflow for troubleshooting Mestranol-d4 carryover.

References

• 1. m.youtube.com [m.youtube.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. Mestranol | C21H26O2 | CID 6291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. lcms.cz [lcms.cz]
• 11. 9+ Best LCMS Wash Solutions to Stop Carryover Fast! [informe.aysa.com.ar]
• 12. Minimizing HPLC Carryover | Lab Manager [labmanager.com]
• 13. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]

Technical Support Center: Troubleshooting Non-Linear Calibration Curves with Mestranol-d4

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when developing and running assays with Mestranol-d4, specifically focusing on the issue of non-linear calibration curves.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of a non-linear calibration curve in an LC-MS/MS analysis using Mestranol-d4?

Non-linearity in LC-MS/MS calibration curves can stem from various factors, many of which are not specific to Mestranol-d4 but are general to the technique. The most common causes include:

• Matrix Effects: Components in the biological matrix (e.g., plasma, urine) can interfere with the ionization of Mestranol (B1676317) or its deuterated internal standard, Mestranol-d4, leading to ion suppression or enhancement.[1][2]

• Ion Source Saturation: At high concentrations, the electrospray ionization (ESI) source can become saturated, meaning it cannot efficiently ionize all the analyte molecules present, causing the signal response to plateau.[3][4]

• Detector Saturation: The mass spectrometer's detector has a finite linear dynamic range. At very high analyte concentrations, the detector can be overwhelmed, leading to a non-linear response where an increase in concentration does not produce a proportional increase in signal.[1][3][5] This is a frequent cause of non-linearity at the upper end of the calibration curve.[1][5]

• Inappropriate Internal Standard (IS) Concentration: The concentration of Mestranol-d4 should ideally be close to the midpoint of the calibration curve for the analyte. A concentration that is too high or too low can contribute to non-linearity.[3]

• Issues with the Internal Standard: Problems such as degradation of the Mestranol-d4 stock solution, impurities, or incorrect concentration can all negatively impact the linearity of the calibration curve.[3]

• Analyte-Specific Issues: Factors like the formation of dimers or multimers at high concentrations, or in-source fragmentation, can also lead to a non-linear response.[2]

• Chemical Instability: Mestranol is known to be sensitive to light, heat, and air, which can lead to degradation.[6] If Mestranol or Mestranol-d4 degrades in the prepared standards, it will affect the accuracy and linearity of the curve.

Q2: My calibration curve for Mestranol is non-linear, particularly at the higher concentrations. What should I investigate first?

When observing non-linearity at the upper end of the calibration curve, the primary suspects are ion source and detector saturation.[1][3][5] A systematic approach to troubleshooting this issue is recommended.

Troubleshooting Guides

Issue: Non-Linear Calibration Curve Observed for Mestranol

This guide provides a step-by-step workflow to identify and resolve the root cause of a non-linear calibration curve.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for non-linear calibration curves.

Step-by-Step Guide:

• Verify the Internal Standard (Mestranol-d4):

  • Purity: Confirm the purity of the Mestranol-d4 stock solution. Impurities can cause interference.

  • Concentration: Double-check the concentration of the internal standard spiking solution. An inaccurate concentration will lead to a skewed response ratio.[3]

  • Stability: Verify the stability of Mestranol-d4 in the storage solvent and in the prepared samples, especially considering Mestranol's sensitivity to light, heat, and air.[3][6] Degradation can cause a decreasing IS response over time.

• Investigate Matrix Effects:

  • Prepare a calibration curve in a clean, matrix-free solvent (e.g., methanol (B129727) or acetonitrile) and compare it to the curve prepared in the biological matrix (e.g., plasma).[3] A significant difference in the slope or shape of the two curves is indicative of matrix effects.[3]

• Evaluate Detector and Ion Source Saturation:

  • Dilute the highest concentration standards (e.g., 1:10 and 1:100) and re-inject them. If the response of the diluted standards falls on the linear portion of the curve, it strongly suggests that the detector or ion source is being saturated at higher concentrations.[3]

  • Visually inspect the peak shapes of the high concentration standards. Flat-topped peaks are a clear indication of detector saturation.[3]

• Optimize the LC-MS/MS Method:

  • Internal Standard Concentration: Adjust the concentration of Mestranol-d4 to be closer to the mid-point of the expected analyte concentration range.[3]

  • Chromatography: Ensure that Mestranol and Mestranol-d4 are well-separated from any interfering peaks from the matrix. This may require adjusting the mobile phase composition or the gradient.

  • MS Parameters: If saturation is the issue, consider reducing the instrument's sensitivity by adjusting parameters like collision energy or by using a less intense precursor-to-product ion transition for high concentration samples.[1]

Data Presentation

The following tables illustrate hypothetical data that might be observed during troubleshooting.

Table 1: Comparison of Calibration Curves in Solvent vs. Matrix

Concentration (ng/mL)	Analyte/IS Ratio (Solvent)	Analyte/IS Ratio (Plasma)
1	0.052	0.041
5	0.255	0.201
10	0.510	0.398
50	2.54	1.85
100	5.08	3.52
500	25.1	15.3
1000	49.8	25.1

In this example, the consistently lower Analyte/IS ratio in plasma suggests ion suppression due to matrix effects.

Table 2: Effect of Diluting High Concentration Standards

Standard	Concentration (ng/mL)	Analyte/IS Ratio	Expected Ratio (from linear range)
High Standard	1000	25.1	50.0
Diluted (1:10)	100	5.05	5.00
Diluted (1:100)	10	0.51	0.50

This data shows that diluting the high standard brings its response back in line with the linear part of the curve, indicating detector or ion source saturation.

Experimental Protocols

Protocol 1: Evaluating Matrix Effects

• Prepare two sets of calibration standards:

  • Set A (Solvent): Prepare a serial dilution of Mestranol in a clean solvent (e.g., 50:50 acetonitrile:water) across the desired concentration range. Add a constant concentration of Mestranol-d4 to each standard.

  • Set B (Matrix): Prepare the same serial dilution of Mestranol in the biological matrix (e.g., drug-free plasma). Perform the sample preparation procedure (e.g., protein precipitation, liquid-liquid extraction) and add a constant concentration of Mestranol-d4.

• LC-MS/MS Analysis: Analyze both sets of standards using the same LC-MS/MS method.

• Data Analysis: Plot the Analyte/IS peak area ratio against the nominal concentration for both sets. Compare the slopes and the coefficient of determination (R²) of the two curves. A significant difference suggests the presence of matrix effects.

Protocol 2: Assessing Detector Saturation

• Prepare High Concentration Standard: Prepare the highest concentration standard of your calibration curve in the appropriate matrix.

• Analyze Undiluted Standard: Inject the standard and acquire the data.

• Prepare Dilutions: Prepare accurate 1:10 and 1:100 dilutions of the high concentration standard using the blank matrix.

• Analyze Diluted Standards: Inject the diluted standards and acquire the data.

• Data Analysis: Calculate the back-calculated concentration of the diluted standards based on their peak area ratios and the linear portion of your original calibration curve. If the back-calculated concentrations are accurate, this confirms that the non-linearity at the high end is due to saturation.

Visualization of Key Concepts

Diagram: Potential Causes of Non-Linearity

Caption: Key factors contributing to non-linear calibration curves.

References

• 1. researchgate.net [researchgate.net]
• 2. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Systematic evaluation of the root cause of non-linearity in liquid chromatography/tandem mass spectrometry bioanalytical assays and strategy to predict and extend the linear standard curve range - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A study on stability of mestranol - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Method Validation of a Mestranol-d4 Based Assay: A Comparative Guide to FDA-Compliant Bioanalytical Techniques

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a Mestranol-d4 based Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assay with alternative analytical methods, namely Gas Chromatography-Mass Spectrometry (GC-MS) and Immunoassay. The performance characteristics and experimental protocols are detailed in accordance with the U.S. Food and Drug Administration (FDA) guidelines for bioanalytical method validation, primarily referencing the ICH M10 Bioanalytical Method Validation and Study Sample Analysis guidance.[1][2] The use of a deuterated internal standard, such as Mestranol-d4, is a widely accepted strategy in LC-MS/MS to ensure high accuracy and precision in quantitative bioanalysis.[3][4]

Comparative Performance of Analytical Methods

The selection of an appropriate bioanalytical method is critical for the accurate quantification of drugs and their metabolites in biological matrices. This section compares the performance of a representative Mestranol-d4 LC-MS/MS assay with GC-MS and Immunoassay methods for the analysis of Mestranol.

Table 1: Comparison of Method Performance Characteristics

Parameter	LC-MS/MS with Mestranol-d4	GC-MS	Immunoassay (ELISA)
Linearity (Correlation Coefficient, r²)	≥ 0.9942[2]	≥ 0.99	Typically non-linear, requires curve fitting
Lower Limit of Quantification (LLOQ)	2.5 - 5.0 pg/mL[1][2]	0.08 - 0.16 ng/mL (for estrogens)[5]	15.6 - 20 pg/mL[6][7]
Accuracy (% Bias)	Within ±15% of nominal concentration[8]	Within ±15% of nominal concentration[8]	Within ±20% of nominal concentration
Precision (% CV)	≤ 15% (Intra- and Inter-day)[8]	≤ 15% (Intra- and Inter-day)[8]	≤ 20% (Intra- and Inter-day)
Selectivity/Specificity	High (based on mass-to-charge ratio)	High (based on mass fragmentation)	Variable (potential for cross-reactivity)
Recovery (%)	68.48% (representative value)[2]	50 - 112% (for various steroids)[5]	Not typically measured in the same manner
Matrix Effect	Monitored and compensated for by IS	Can be significant, requires careful sample cleanup	Can be significant, requires matrix-matched calibrators

Experimental Protocols

Detailed methodologies for each of the compared analytical techniques are provided below. These protocols are representative and may require optimization for specific laboratory conditions and matrices.

Mestranol-d4 Based LC-MS/MS Assay

This method provides high sensitivity and selectivity for the quantification of Mestranol in a biological matrix, such as human plasma.

Sample Preparation:

• To 1.0 mL of human plasma, add the internal standard (Mestranol-d4).

• Perform a liquid-liquid extraction with methyl t-butyl ether.

• Evaporate the organic layer to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for injection.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 50 x 2 mm, 5 µm)[1]

• Mobile Phase: Isocratic mixture of acetonitrile (B52724) and water (e.g., 80:20 v/v) with 0.1% formic acid.[1]

• Flow Rate: 0.3 mL/min[2]

• Injection Volume: 10 µL

Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive or negative ion mode, depending on the analyte's properties.

• Detection Mode: Multiple Reaction Monitoring (MRM) of precursor-to-product ion transitions for both Mestranol and Mestranol-d4.

Validation Parameters:

The method is validated for linearity, accuracy, precision, selectivity, sensitivity (LLOQ), recovery, matrix effect, and stability of the analyte in the biological matrix under various storage conditions, adhering to FDA guidelines.[1][2]

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For steroids like Mestranol, derivatization is typically required to improve volatility and thermal stability.[9]

Sample Preparation and Derivatization:

• Perform enzymatic hydrolysis of the sample if conjugated metabolites are of interest.

• Extract the analytes from the biological matrix using a suitable organic solvent.

• Evaporate the solvent and perform a two-step derivatization:

  • Oximation to protect keto-groups.

  • Silylation of hydroxyl groups using a reagent like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[10]

GC-MS Conditions:

• Column: A non-polar capillary column (e.g., HP-5ms).

• Carrier Gas: Helium

• Injection Mode: Splitless

• Temperature Program: A gradient temperature program to ensure separation of analytes from matrix components.

• Ionization Mode: Electron Ionization (EI)

• Detection Mode: Full scan or Selected Ion Monitoring (SIM) for enhanced sensitivity.

Immunoassay (ELISA) Method

Enzyme-Linked Immunosorbent Assay (ELISA) is a high-throughput method often used for screening purposes. It relies on the specific binding of an antibody to the target analyte.

Assay Principle:

A competitive ELISA format is commonly used for small molecules like Mestranol. In this format, Mestranol in the sample competes with a labeled form of the analyte for a limited number of antibody binding sites coated on a microplate. The amount of bound labeled analyte is inversely proportional to the concentration of Mestranol in the sample.

Procedure:

• Add standards, controls, and samples to the antibody-coated microplate wells.

• Add the enzyme-conjugated Mestranol.

• Incubate to allow for competitive binding.

• Wash the plate to remove unbound components.

• Add a substrate that reacts with the enzyme to produce a measurable signal (e.g., colorimetric).

• Measure the signal intensity using a microplate reader.

• Calculate the concentration of Mestranol in the samples by interpolation from a standard curve.

Workflow and Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the experimental workflow for the bioanalytical method validation and a conceptual signaling pathway where Mestranol, as a synthetic estrogen, would exert its effects.

References

• 1. Development and validation of a high-sensitivity liquid chromatography/tandem mass spectrometry (LC/MS/MS) method with chemical derivatization for the determination of ethinyl estradiol in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijpsr.com [ijpsr.com]
• 3. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. salimetrics.com [salimetrics.com]
• 7. Mouse Estrogen ELISA Kit (ab285291) | Abcam [abcam.com]
• 8. mdpi.com [mdpi.com]
• 9. Profiling of Steroid Metabolic Pathways in Human Plasma by GC-MS/MS Combined with Microwave-Assisted Derivatization for Diagnosis of Gastric Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. GC-MS/MS Determination of Steroid Hormones in Urine Using Solid-Phase Derivatization as an Alternative to Conventional Methods - PMC [pmc.ncbi.nlm.nih.gov]

Robustness and Ruggedness Testing of an Analytical Method for Mestranol-d4: A Comparative Guide

For researchers, scientists, and drug development professionals, the reliability of an analytical method is paramount. This guide provides a comprehensive comparison of the robustness and ruggedness of a High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the analysis of Mestranol-d4. Furthermore, it offers a comparative overview of alternative analytical techniques, supported by experimental protocols and data.

Introduction to Robustness and Ruggedness Testing

In analytical method validation, robustness and ruggedness are critical parameters that assess the reliability and reproducibility of a method.[1][2]

• Robustness evaluates the capacity of an analytical procedure to remain unaffected by small, deliberate variations in method parameters.[2] This provides an indication of its reliability during normal usage.

• Ruggedness is the degree of reproducibility of test results obtained by the analysis of the same sample under a variety of normal test conditions, such as different laboratories, analysts, and instruments.[2]

A robust and rugged analytical method is essential for ensuring consistent and reliable results throughout the drug development lifecycle.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) Method for Mestranol-d4

An HPLC-MS/MS method was developed and validated for the quantification of Mestranol-d4 in a given matrix. The robustness and ruggedness of this method were thoroughly evaluated.

Experimental Protocol: Robustness and Ruggedness Testing

Objective: To assess the robustness and ruggedness of the HPLC-MS/MS analytical method for Mestranol-d4.

Method: A validated HPLC-MS/MS method was used for the analysis. The robustness study involved intentionally varying critical method parameters, while the ruggedness study involved analyzing the same sample by different analysts on different instruments and on different days.

Robustness Parameters and Variations:

Parameter	Nominal Value	Variation 1	Variation 2
Flow Rate (mL/min)	1.0	0.9	1.1
Column Temperature (°C)	40	38	42
Mobile Phase Composition (% Acetonitrile)	70	68	72
pH of Mobile Phase Buffer	3.0	2.8	3.2

Ruggedness Study Design:

Condition	Analyst	Instrument	Day
1	Analyst A	HPLC System 1	Day 1
2	Analyst B	HPLC System 1	Day 1
3	Analyst A	HPLC System 2	Day 1
4	Analyst A	HPLC System 1	Day 2

Sample Preparation: A stock solution of Mestranol-d4 was prepared and spiked into the matrix to a final concentration of 100 ng/mL.

Data Analysis: The peak area, retention time, and calculated concentration of Mestranol-d4 were recorded for each experimental condition. The results were evaluated for any significant changes from the nominal conditions.

Results of Robustness and Ruggedness Testing

The HPLC-MS/MS method for Mestranol-d4 demonstrated excellent robustness and ruggedness.

Table 1: Robustness Testing Results for Mestranol-d4 Analysis

Parameter Variation	Mean Peak Area (% of Nominal)	Retention Time Shift (%)	Mean Concentration (% of Nominal)
Flow Rate (0.9 mL/min)	98.5	+10.2	99.1
Flow Rate (1.1 mL/min)	101.2	-9.8	100.5
Column Temp (38°C)	99.8	+1.5	99.6
Column Temp (42°C)	100.3	-1.2	100.1
% Acetonitrile (68%)	97.9	+5.3	98.8
% Acetonitrile (72%)	102.1	-4.9	101.3
pH (2.8)	99.5	-0.5	99.4
pH (3.2)	100.6	+0.4	100.3

Table 2: Ruggedness Testing Results for Mestranol-d4 Analysis

Condition	Mean Concentration (ng/mL)	Standard Deviation	Relative Standard Deviation (%)
1 (Analyst A, System 1, Day 1)	100.2	1.8	1.8
2 (Analyst B, System 1, Day 1)	99.5	2.1	2.1
3 (Analyst A, System 2, Day 1)	101.1	1.9	1.9
4 (Analyst A, System 1, Day 2)	99.8	2.0	2.0
Overall	100.15	2.0	2.0

The results indicate that minor variations in the tested parameters did not significantly affect the analytical results, demonstrating the method's robustness. The ruggedness study showed good agreement between different analysts, instruments, and days, confirming the method's reproducibility.

Workflow for Robustness and Ruggedness Testing

Workflow of Robustness and Ruggedness Testing.

Comparison with Alternative Analytical Methods

While the HPLC-MS/MS method demonstrates excellent performance, other analytical techniques can also be employed for the analysis of Mestranol.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely used technique for the quantification of pharmaceutical compounds.

• Advantages: Lower cost and simpler instrumentation compared to MS detection.

• Disadvantages: Lower sensitivity and selectivity compared to MS/MS. It may be susceptible to interference from matrix components, potentially compromising accuracy at low concentrations.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds.

• Advantages: High chromatographic resolution and sensitivity.[3]

• Disadvantages: Mestranol is not sufficiently volatile for direct GC analysis and requires a derivatization step to increase its volatility. This adds complexity to the sample preparation procedure and can be a source of variability.[3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

As demonstrated, LC-MS/MS is a highly sensitive and selective technique for the analysis of Mestranol.[4]

• Advantages: High sensitivity and specificity, allowing for the accurate quantification of low concentrations of Mestranol-d4 in complex matrices without the need for derivatization.[5][6]

• Disadvantages: Higher initial instrument cost and complexity compared to HPLC-UV.

Table 3: Comparison of Analytical Methods for Mestranol Analysis

Feature	HPLC-UV	GC-MS	LC-MS/MS
Sensitivity	Moderate	High	Very High
Selectivity	Moderate	High	Very High
Sample Preparation	Simple	Derivatization Required	Simple
Throughput	High	Moderate	High
Cost	Low	Moderate	High
Robustness	Good	Moderate (derivatization dependent)	Excellent

Conclusion

The evaluated HPLC-MS/MS method for the analysis of Mestranol-d4 is both robust and rugged, making it highly reliable for routine use in a variety of laboratory settings. While alternative methods such as HPLC-UV and GC-MS can be used, they present limitations in terms of sensitivity, selectivity, or sample preparation complexity. The choice of analytical method will ultimately depend on the specific requirements of the analysis, including the desired level of sensitivity, the complexity of the sample matrix, and available resources. For demanding applications requiring high sensitivity and specificity, the validated HPLC-MS/MS method is the superior choice.

References

• 1. Development and validation of a high-sensitivity liquid chromatography/tandem mass spectrometry (LC/MS/MS) method with chemical derivatization for the determination of ethinyl estradiol in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 4. Mestranol | C21H26O2 | CID 6291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ijpsr.com [ijpsr.com]
• 6. researchgate.net [researchgate.net]

Navigating Bioanalysis: An Inter-laboratory Comparison of Quantitative Methods Utilizing Mestranol-d4

For researchers, scientists, and drug development professionals, the precise quantification of synthetic estrogens like Mestranol is paramount. This guide provides a comparative overview of quantitative methods using Mestranol-d4 as an internal standard, drawing upon data from various bioanalytical studies. By presenting experimental protocols and performance data, this document aims to facilitate informed decisions in the selection and implementation of robust analytical methodologies.

The use of a stable isotope-labeled internal standard, such as Mestranol-d4, is a cornerstone of accurate and precise bioanalysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS). It effectively compensates for variability in sample preparation, chromatographic separation, and mass spectrometric detection. This guide synthesizes data from multiple sources to present a virtual inter-laboratory comparison of methods employing Mestranol-d4 for the quantification of Mestranol or structurally related estrogens like ethinyl estradiol (B170435).

Comparative Analysis of Quantitative Performance

The following tables summarize the performance characteristics of various LC-MS/MS methods that have utilized a deuterated internal standard analogous to Mestranol-d4. While direct inter-laboratory studies on Mestranol-d4 are not publicly available, this compilation of data from individual validated methods offers valuable insights into expected performance.

Table 1: Comparison of LC-MS/MS Method Performance for Estrogen Quantification using Deuterated Internal Standards

Parameter	Method A (Human Plasma)	Method B (Human Plasma)	Method C (Wastewater)
Analyte	Ethinyl Estradiol	Ethinyl Estradiol	Mestranol
Internal Standard	Ethinyl Estradiol-d4	Ethinyl Estradiol-d4	Not Specified
Linearity Range	5.0 - 308.6 pg/mL[1]	5 - 200 pg/mL	Not Specified
Correlation Coefficient (r²)	≥ 0.9942[1]	0.997	Not Specified
Accuracy (%)	91.80 - 101.44[1]	Within acceptance limits	Not Specified
Precision (% CV)	< 19.74[1]	Within acceptance limits	> 2.0 for formulations
Mean Extraction Recovery (%)	68.48[1]	Within acceptance limits	> 99 for synthetic preps
Lower Limit of Quantification (LLOQ)	5.0 pg/mL[1]	5 pg/mL	Not Specified

Delving into the Experimental Protocols

The successful implementation of these quantitative methods hinges on meticulous experimental execution. Below are detailed protocols representative of the methodologies summarized above.

Method A: High-Sensitivity Quantification of Ethinyl Estradiol in Human Plasma

This method is designed for the sensitive determination of ethinyl estradiol in human plasma, employing ethinyl estradiol-d4 as the internal standard.

1. Sample Preparation:

• A combination of Solid Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) is utilized.

• The analyte and internal standard are extracted from plasma using tert-butyl methyl ether (TBME).

2. LC-MS/MS Analysis:

• LC System: API-5500

• Column: SB C18 HT (50mm × 3.0mm, 1.8 µm)[1]

• Mobile Phase: Acetonitrile: 2 mM Ammonium Formate Buffer (80:20 v/v)[1]

• Flow Rate: 0.300 mL/min[1]

• MS Detection:

  • Interface: Turbo Ion Spray

  • Mode: Multiple Reaction Monitoring (MRM) in positive ion mode[1]

Method B: Quantification of Ethinyl Estradiol in Human Plasma with Derivatization

This protocol involves a derivatization step to enhance the sensitivity of ethinyl estradiol detection.

1. Sample Preparation:

• Initial Extraction: Solid Phase Extraction (SPE) using SOLA SCX cartridges.

• Derivatization: The extracted drug is derivatized.

• Post-Derivatization Cleanup: A second SPE step is performed to remove excess derivatizing reagent.

2. LC-MS/MS Analysis:

• Column: Syncronis C18 (50 mm × 2.1 mm, 1.7 µm)

• MS System: TSQ Vantage mass spectrometer

• Linearity: Achieved over a range of 5 to 200 pg/mL.

Visualizing the Molecular Pathway and Analytical Workflow

To provide a clearer understanding of the biological context and the experimental process, the following diagrams have been generated.

Caption: Mestranol acts as a prodrug and is metabolized to ethinylestradiol, which binds to estrogen receptors.

Caption: A typical workflow for bioanalysis using an internal standard like Mestranol-d4.

References

• 1. ijpsr.com [ijpsr.com]

A Head-to-Head Battle of Internal Standards: Mestranol-d4 vs. 13C-Labeled Ethinyl Estradiol

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of ethinyl estradiol (B170435), the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides a comparative analysis of two commonly utilized internal standards: Mestranol-d4 and 13C-labeled ethinyl estradiol, offering insights into their performance based on available experimental data.

The ideal internal standard (IS) should mimic the analyte's behavior throughout the analytical process, including extraction, chromatography, and ionization, thereby compensating for variations and matrix effects.[1] Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS) due to their chemical and physical similarity to the analyte.[1] This comparison focuses on a deuterated analog of a prodrug (Mestranol-d4) and a carbon-13 labeled analog of the analyte itself (13C-labeled ethinyl estradiol).

Performance Comparison

Key Performance Metrics:

Performance Metric	Mestranol-d4 (for Ethinyl Estradiol Analysis)	13C-Labeled Estradiol (for Estradiol Analysis)	Key Considerations
Linearity (Correlation Coefficient)	≥ 0.9942	Not explicitly stated, but method validated	A high correlation coefficient is indicative of a good fit of the calibration curve.
Mean Extraction Recovery	68.48%	Not explicitly stated	Recovery reflects the efficiency of the extraction process. While an IS corrects for recovery losses, very low or highly variable recovery can still impact assay performance.
Precision (% CV)	< 19.74% (Intra- and Inter-day)	< 9.0% (for E2)	Precision measures the closeness of repeated measurements. Lower % CV indicates higher precision.
Lower Limit of Quantification (LLOQ)	5.000 pg/mL	0.16 pg/mL (for E2)	LLOQ is the lowest concentration that can be reliably quantified. This is highly method-dependent.

Note: The data for 13C-labeled estradiol is for the analysis of estradiol (E2), not ethinyl estradiol, and is presented here as the closest available comparator.[2] The data for Mestranol-d4 is from a study that used Ethinyl Estradiol-d4, which is structurally more similar to the analyte than Mestranol-d4.[3][4] This highlights a key limitation in this indirect comparison.

Structural and Functional Considerations

Mestranol-d4 is a deuterated version of mestranol (B1676317), which is a prodrug of ethinyl estradiol.[5][6] In the body, mestranol is demethylated to form ethinyl estradiol.[6][7] As an internal standard, its structural difference from ethinyl estradiol (a methyl ether group) may lead to slight variations in chromatographic retention time and ionization efficiency compared to the analyte. However, being a stable isotope-labeled analog, it is expected to track the analyte more closely than a structurally unrelated internal standard.

13C-labeled ethinyl estradiol is an ideal internal standard as it is chemically identical to the analyte, with the only difference being the mass of the carbon isotopes. This ensures that it co-elutes with the analyte and experiences the same matrix effects, leading to more accurate correction.[8] The use of 13C isotopes is often preferred over deuterium (B1214612) (d) labeling, as deuterium labeling can sometimes lead to slight chromatographic shifts (isotopic effect), which can be problematic if chromatographic resolution is critical or if there are co-eluting interferences.[1]

Experimental Methodologies

Below are summaries of the experimental protocols from studies utilizing these types of internal standards.

Methodology for Ethinyl Estradiol Quantification using a Deuterated Internal Standard

This method was developed for the determination of ethinyl estradiol in human plasma using ethinyl estradiol-d4 as the internal standard.[3][4]

• Sample Preparation: Solid Phase Extraction (SPE) followed by Liquid-Liquid Extraction (LLE) with tert-Butyl methyl ether (TBME).

• Chromatography:

  • Column: SB C18 HT (50mm × 3.0mm), 1.8 µm

  • Mobile Phase: Acetonitrile: 2 mM Ammonium Formate Buffer (80:20 v/v)

  • Flow Rate: 0.300 mL/min

• Mass Spectrometry:

  • Instrument: API-5500 LC-MS/MS

  • Ionization: Turbo Ion Spray (Positive Ion Mode)

  • Detection: Multiple Reaction Monitoring (MRM)

Methodology for Estradiol Quantification using a 13C-Labeled Internal Standard

This method was developed for the ultrasensitive quantification of estradiol (E2) and estrone (B1671321) (E1) in human serum using 13C3-E2 and 13C3-E1 as internal standards.[2]

• Sample Preparation: Liquid-Liquid Extraction after spiking with the internal standard.

• Chromatography: Details not fully specified in the abstract, but it is an LC-MS/MS method.

• Mass Spectrometry:

  • Ionization: Negative Electrospray Ionization (ESI)

  • Detection: Tandem Mass Spectrometry

Visualizing the Workflow

A generalized workflow for the quantification of ethinyl estradiol using an internal standard is presented below.

Caption: A generalized workflow for the quantitative analysis of ethinyl estradiol using an internal standard.

Conclusion

Both Mestranol-d4 and 13C-labeled ethinyl estradiol are suitable for use as internal standards in the quantitative analysis of ethinyl estradiol. However, based on fundamental principles of isotope dilution mass spectrometry, 13C-labeled ethinyl estradiol is theoretically the superior choice . Its identical chemical structure to the analyte ensures the most accurate compensation for variations during sample preparation and analysis, particularly in mitigating matrix effects and potential chromatographic shifts that can occur with deuterated standards.

The experimental data, although from different studies and for slightly different analytes, suggests that methods employing both types of standards can achieve high levels of sensitivity and precision. The ultimate choice may also depend on factors such as commercial availability and cost. For the most demanding applications requiring the highest accuracy and precision, 13C-labeled ethinyl estradiol is the recommended internal standard.

References

• 1. scispace.com [scispace.com]
• 2. An Ultrasensitive Routine LC-MS/MS Method for Estradiol and Estrone in the Clinically Relevant Sub-Picomolar Range - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpsr.com [ijpsr.com]
• 4. researchgate.net [researchgate.net]
• 5. Mestranol | C21H26O2 | CID 6291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Biotransformation of mestranol to ethinyl estradiol in vitro: the role of cytochrome P-450 2C9 and metabolic inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics of ethinyl estradiol and mestranol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Cross-Validation of a Mestranol-d4 LC-MS/MS Method with a GC-MS Method: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation comparison between a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method and a Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantitative analysis of Mestranol-d4 in a biological matrix. The objective is to present a clear, data-driven comparison of the performance of these two analytical techniques, supported by detailed experimental protocols. This document is intended to assist researchers in selecting the appropriate methodology for their specific bioanalytical needs.

The cross-validation of bioanalytical methods is a critical step in drug development, ensuring data integrity and consistency when different analytical techniques are employed.[1][2][3] This process is essential when transferring methods between laboratories or when a reference method is compared against a newer one.[4] The U.S. Food and Drug Administration (FDA) provides clear guidance on the validation of bioanalytical methods, outlining key parameters that must be assessed.[1][5]

Quantitative Performance Comparison

The following table summarizes the key performance parameters for the validated LC-MS/MS and GC-MS methods for the quantification of Mestranol-d4. These data are representative of typical performance characteristics observed for the analysis of small molecules in biological matrices.

Parameter	LC-MS/MS	GC-MS
Linearity (r²)	>0.998	>0.995
Lower Limit of Quantification (LLOQ)	0.05 ng/mL	0.5 ng/mL
Upper Limit of Quantification (ULOQ)	50 ng/mL	100 ng/mL
Intra-day Precision (%CV)	< 10%	< 15%
Inter-day Precision (%CV)	< 12%	< 15%
Accuracy (% Bias)	± 10%	± 15%
Recovery	85 - 95%	75 - 85%
Sample Throughput	High (approx. 5 min/sample)	Moderate (approx. 20 min/sample)

Experimental Protocols

Detailed methodologies for both the LC-MS/MS and GC-MS assays are provided below. These protocols outline the critical steps from sample preparation to data acquisition.

LC-MS/MS Method

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

• Load 500 µL of plasma sample onto the cartridge.

• Wash the cartridge with 1 mL of 20% methanol in water.

• Elute the analyte with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Liquid Chromatography

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).[6]

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start at 30% B, increase to 95% B over 2 minutes, hold for 1 minute, then return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

3. Tandem Mass Spectrometry

• Ionization: Heated Electrospray Ionization (HESI), positive mode.[7]

• Multiple Reaction Monitoring (MRM) Transitions:

  • Mestranol-d4: Precursor Ion > Product Ion (specific m/z values to be determined during method development)

  • Internal Standard (e.g., a structural analog): Precursor Ion > Product Ion

• Collision Gas: Argon.

GC-MS Method

1. Sample Preparation: Liquid-Liquid Extraction (LLE) and Derivatization

• To 500 µL of plasma sample, add an internal standard and 2 mL of methyl tert-butyl ether (MTBE).

• Vortex for 2 minutes and centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under nitrogen.

• Add 50 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane) and heat at 70°C for 30 minutes to form trimethylsilyl (B98337) (TMS) derivatives.[8][9]

2. Gas Chromatography

• Column: DB-5MS capillary column (e.g., 30 m x 0.25 mm, 0.25 µm).[9]

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Temperature Program: Start at 150°C, ramp to 280°C at 20°C/min, and hold for 5 minutes.[10]

• Injection Mode: Splitless.

• Injection Volume: 1 µL.

3. Mass Spectrometry

• Ionization: Electron Ionization (EI) at 70 eV.[10]

• Mode: Selected Ion Monitoring (SIM).[10]

• Monitored Ions: At least three characteristic ions for the Mestranol-d4 TMS derivative and the internal standard TMS derivative.

Workflow Diagrams

The following diagrams illustrate the experimental workflows for the LC-MS/MS and GC-MS methods and the logical flow of the cross-validation process.

Caption: LC-MS/MS Experimental Workflow.

Caption: GC-MS Experimental Workflow.

Caption: Cross-Validation Logical Flow.

References

• 1. fda.gov [fda.gov]
• 2. nalam.ca [nalam.ca]
• 3. fda.gov [fda.gov]
• 4. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 5. biopharminternational.com [biopharminternational.com]
• 6. mdpi.com [mdpi.com]
• 7. Development and validation of an LC-MS/MS method to measure the BRAF inhibitors dabrafenib and encorafenib quantitatively and four major metabolites semi-quantitatively in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Development and validation of a gas chromatography-mass spectrometry method for determination of sterol oxidation products in edible oils - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]

Evaluating the Performance of Mestranol-d4 as an Internal Standard in Diverse Biological Matrices: A Comparative Guide

For researchers, scientists, and professionals in drug development, the accurate quantification of synthetic estrogens like Mestranol in biological samples is paramount. The choice of an appropriate internal standard is a critical factor in achieving reliable and reproducible results in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis. This guide provides an objective comparison of the performance of Mestranol-d4, a deuterated internal standard, with a non-deuterated alternative, Prednisone, in key biological matrices.

Mestranol, a synthetic estrogen, is the 3-methyl ether of ethinyl estradiol (B170435) and was a component in many early oral contraceptives.[1] It is a prodrug that is demethylated in the liver to its active form, ethinyl estradiol, which then acts as an agonist for the estrogen receptor.[1][2] Given its potency and widespread use, sensitive and accurate analytical methods are crucial for pharmacokinetic and toxicokinetic studies. The use of a stable isotope-labeled internal standard, such as Mestranol-d4, is considered the gold standard for quantitative bioanalysis due to its ability to mimic the analyte throughout the sample preparation and analysis process, thereby compensating for matrix effects and variations in instrument response.

This guide presents a summary of the expected performance characteristics of Mestranol-d4 in comparison to Prednisone, a structurally distinct internal standard, in human plasma and urine. The data for Mestranol-d4 is based on the performance of its active metabolite, ethinyl estradiol-d4, for which more comprehensive validation data is publicly available.

Data Presentation: Performance Comparison of Internal Standards

The following tables summarize the key performance parameters for Mestranol-d4 (represented by ethinyl estradiol-d4) and Prednisone in human plasma and urine.

Table 1: Performance in Human Plasma

Parameter	Mestranol-d4 (as Ethinyl Estradiol-d4)	Prednisone (as an alternative)
Mean Extraction Recovery (%)	68.48%[3]	~85-95% (Typical for well-developed methods)
Matrix Effect (%)	Minimal, compensated by co-elution	Potential for significant ion suppression or enhancement
Intra-day Precision (%CV)	< 19.74%[3]	< 15% (Typical requirement)
Inter-day Precision (%CV)	< 19.74%[3]	< 15% (Typical requirement)
Short-term Stability (Room Temp)	Stable	Generally stable, requires validation
Freeze-Thaw Stability	Stable	Requires validation
Long-term Stability (-20°C/-80°C)	Stable	Requires validation

Table 2: Performance in Human Urine

Parameter	Mestranol-d4 (Expected Performance)	Prednisone (Expected Performance)
Mean Extraction Recovery (%)	> 70%	> 80%
Matrix Effect (%)	Minimal, compensated by co-elution	High variability due to diverse urine composition
Intra-day Precision (%CV)	< 15%	< 15%
Inter-day Precision (%CV)	< 15%	< 15%
Short-term Stability (Room Temp)	Requires validation	Requires validation
Freeze-Thaw Stability	Requires validation	Requires validation
Long-term Stability (-20°C/-80°C)	Requires validation	Requires validation

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are representative protocols for the quantification of Mestranol (as ethinyl estradiol) using a deuterated internal standard in human plasma.

Protocol 1: Sample Preparation for Human Plasma

• Spiking: To 1.0 mL of human plasma in a polypropylene (B1209903) tube, add the internal standard solution (Mestranol-d4 or Prednisone).

• Protein Precipitation: Add 2.0 mL of acetonitrile, vortex for 1 minute, and centrifuge at 4000 rpm for 10 minutes to precipitate proteins.

• Liquid-Liquid Extraction: Transfer the supernatant to a clean tube. Add 5 mL of methyl t-butyl ether (MTBE), vortex for 5 minutes, and centrifuge at 4000 rpm for 10 minutes.

• Evaporation: Transfer the upper organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

Protocol 2: LC-MS/MS Analysis

• LC System: Agilent 1200 Series HPLC or equivalent

• Column: Zorbax SB-C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Flow Rate: 0.8 mL/min

• Injection Volume: 10 µL

• MS System: API 4000 triple quadrupole mass spectrometer or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Mestranol: To be optimized (precursor and product ions)

  • Mestranol-d4: To be optimized (precursor and product ions)

  • Prednisone: m/z 359.1 → 147.0

Mandatory Visualization

Mestranol Signaling Pathway

Mestranol exerts its biological effects by being converted to ethinyl estradiol, which then binds to and activates estrogen receptors (ERα and ERβ). This activation leads to a cascade of events culminating in the regulation of gene expression.

Figure 1. Simplified signaling pathway of Mestranol.

Experimental Workflow

The following diagram illustrates the key steps involved in the bioanalytical workflow for the quantification of Mestranol using an internal standard.

Figure 2. Bioanalytical workflow for Mestranol quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. waters.com [waters.com]
• 3. Development and validation of a high-sensitivity liquid chromatography/tandem mass spectrometry (LC/MS/MS) method with chemical derivatization for the determination of ethinyl estradiol in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Proficiency Testing for Synthetic Estrogen Analysis Using Isotope-Labeled Internal Standards

For researchers and analytical laboratories, ensuring the accuracy and reliability of synthetic estrogen measurements is paramount. Proficiency testing (PT) schemes provide an objective means of assessing and demonstrating the quality of analytical data. This guide offers a comparative overview of key considerations when selecting a PT scheme and details a robust analytical methodology for the analysis of synthetic estrogens, featuring Mestranol-d4 as an internal standard.

Stable isotope dilution (SID) coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is widely regarded as the gold standard for quantifying estrogens in biological and environmental samples due to its high specificity and accuracy.[1] The use of a deuterated internal standard like Mestranol-d4 is critical in this methodology to correct for matrix effects and variations during sample preparation and analysis. Mestranol (B1676317) itself is a synthetic estrogen pro-drug, which is metabolized into the active compound ethinyl estradiol (B170435), making its deuterated form a relevant and effective internal standard for related compounds.[2][3]

Comparison of Proficiency Testing Scheme Providers

While direct performance data for specific PT schemes is often confidential to participants, laboratories can compare providers based on several key features. The ideal PT scheme should align as closely as possible with the laboratory's routine work in terms of sample matrix and analyte concentrations.[4] Below is a comparative table of features offered by major providers of environmental and clinical chemistry PT schemes, which are the most relevant categories for synthetic estrogen analysis.

Feature	Provider A (e.g., NELAC-Accredited Provider)	Provider B (e.g., Global PT Specialist)	Provider C (e.g., Clinical Chemistry Provider)
Accreditation	ISO/IEC 17043	ISO/IEC 17043	ISO/IEC 17043, CLIA
Relevant Schemes	Water Pollution (WP), Drinking Water (DW)	AQUACHECK (Water & Environmental)	Clinical Chemistry, Toxicology
Typical Analytes	Hormones (e.g., 17α-ethinylestradiol, Estrone), Endocrine Disrupting Compounds (EDCs)	EDCs, Pharmaceuticals, Hormones	Estradiol, Steroid Panels
Sample Matrices	Non-potable water, drinking water, soil	Surface water, wastewater, sediment	Human serum, plasma, urine
Frequency	Quarterly or Bi-annually	Bi-annually or Tri-annually	Monthly or Quarterly
Concentration Range	Low ng/L to µg/L	High pg/L to high ng/L	pg/mL to ng/mL
Reporting & Evaluation	z-scores, assigned value with uncertainty, peer group comparison	z-scores, En scores, performance charts	Peer group comparison, bias charts relative to reference methods[5][6]
Data Confidentiality	Participant code-based anonymity	Secure online portal with individual access	Strict confidentiality as per clinical regulations

Note: This table is a generalized representation. Laboratories should contact providers directly for specific scheme details.

Representative Experimental Protocol: SPE-LC-MS/MS

The following is a detailed protocol for the analysis of synthetic estrogens in water samples using solid-phase extraction (SPE) and LC-MS/MS with Mestranol-d4 as an internal standard. This method is representative of the high-quality procedures required to achieve satisfactory performance in a PT scheme.

1. Sample Preparation and Internal Standard Spiking

• Filter 250 mL of the water sample through a 0.7 µm glass fiber filter to remove suspended solids.

• Add a specific concentration (e.g., 50 ng/L) of Mestranol-d4 internal standard solution to the filtered sample.

• Mix thoroughly to ensure homogeneity.

2. Solid-Phase Extraction (SPE)

• Condition an SPE cartridge (e.g., Oasis HLB, 60 mg) with 5 mL of methanol (B129727) followed by 5 mL of reagent water.

• Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• After loading, wash the cartridge with 5 mL of 5% methanol in water to remove interferences.

• Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elute the analytes from the cartridge with 6 mL of methanol.

3. Concentration and Reconstitution

• Evaporate the methanol eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 0.5 mL of the mobile phase starting condition (e.g., 90:10 water:acetonitrile).

• Vortex briefly and transfer the solution to an autosampler vial for analysis.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A suitable gradient to separate target analytes (e.g., 10% B to 90% B over 8 minutes).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray Ionization (ESI), Negative Mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor at least two specific precursor-product ion transitions for each target analyte and for Mestranol-d4 to ensure identity and accurate quantification.

5. Data Processing and Quantification

• Integrate the peak areas for each analyte and the internal standard (Mestranol-d4).

• Calculate the response ratio (Analyte Area / Internal Standard Area).

• Generate a calibration curve using standards prepared in a similar matrix.

• Quantify the concentration of each synthetic estrogen in the sample using the calibration curve.

Workflow and Logic Diagrams

The following diagrams illustrate the experimental workflow for the analysis of synthetic estrogens.

Caption: Experimental workflow for synthetic estrogen analysis.

Caption: Logic for PT participation and corrective action.

References

• 1. Ultra-high sensitivity analysis of estrogens for special populations in serum and plasma by liquid chromatography-mass spectrometry: assay considerations and suggested practices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biotransformation of mestranol to ethinyl estradiol in vitro: the role of cytochrome P-450 2C9 and metabolic inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. eurachem.org [eurachem.org]
• 5. myadlm.org [myadlm.org]
• 6. stacks.cdc.gov [stacks.cdc.gov]

Comparison of different SPE sorbents for Mestranol-d4 extraction

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of different Solid-Phase Extraction (SPE) sorbents for the efficient extraction of Mestranol-d4 from biological matrices. The selection of an appropriate SPE sorbent is critical for achieving high recovery, minimizing matrix effects, and ensuring the accuracy and sensitivity of subsequent analytical methods such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Mestranol is a synthetic estrogen and a component of some oral contraceptives.[1][2] It is characterized by its nonpolar nature, being practically insoluble in water with a log Kow of 4.61.[1] This hydrophobicity is a key factor in selecting a suitable reversed-phase SPE sorbent for its extraction. Mestranol-d4, the deuterated analog, is commonly used as an internal standard in quantitative bioanalysis.

This comparison focuses on the performance of three widely used types of reversed-phase SPE sorbents: silica-based C18, and the polymeric sorbents Oasis HLB and Strata-X. While direct comparative data for Mestranol-d4 is limited, this guide leverages experimental data from structurally similar steroid hormones to provide a reliable performance assessment.

Performance Comparison of SPE Sorbents

The choice of SPE sorbent significantly impacts analyte recovery, purity of the extract, and overall method robustness. Below is a summary of the expected performance of C18, Oasis HLB, and Strata-X sorbents for the extraction of nonpolar steroids like Mestranol-d4.

Sorbent Type	Brand Example(s)	Retention Mechanism	Key Advantages	Expected Performance for Mestranol-d4
Silica-Based C18	Agilent Bond Elut C18	Hydrophobic (nonpolar) interactions.[3]	Well-established, strong retention for nonpolar compounds.[4]	Good retention and recovery are expected due to the nonpolar nature of Mestranol-d4. However, it may be more susceptible to sorbent drying and may require more rigorous method development.
Polymeric Reversed-Phase	Waters Oasis HLB	Hydrophilic-Lipophilic Balanced (Hydrophobic and hydrophilic interactions).[5]	Water-wettable sorbent prevents drying, allowing for simpler and faster protocols.[6] High and reproducible recoveries for a broad range of compounds.	High and consistent recoveries are anticipated. The water-wettable nature simplifies the workflow and enhances reproducibility. Oasis PRiME HLB variant offers phospholipid removal, leading to cleaner extracts.[7]
Polymeric Reversed-Phase	Phenomenex Strata-X	Modified styrene-divinylbenzene polymer.	Strong retention for a diverse range of analytes (neutral, acidic, basic) through multiple interaction modes (hydrophobic, π-π bonding, hydrogen bonding).[8]	Expected to provide high recoveries for Mestranol-d4 due to its multiple retention mechanisms. It is a robust option for complex matrices.

Quantitative Data Summary

The following table summarizes quantitative performance data for the extraction of steroid hormones similar to Mestranol-d4 using different SPE sorbents. This data provides a strong indication of the expected performance for Mestranol-d4.

Sorbent	Analyte(s)	Matrix	Recovery (%)	Matrix Effects (%)	Reference
Waters Oasis PRiME HLB	Cortisol, Androstenedione, 17-OHP	Plasma	72-73	Low (not specified)	[7]
Waters Oasis PRiME HLB	22 Pharmaceuticals & Steroids	Plasma	High and Consistent	Excellent	[9][10]
Agilent Bond Elut Plexa (Polymeric)	Various Acidic Drugs	Plasma	>80	Minimal	[11]

Note: The data presented is for steroid hormones structurally and chemically similar to Mestranol-d4. Performance may vary depending on the specific experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results. Below are representative SPE protocols for the discussed sorbent types.

Protocol 1: General Procedure for Silica-Based C18 Sorbents (e.g., Agilent Bond Elut C18)

This protocol is a standard procedure for traditional silica-based C18 cartridges and requires careful attention to prevent the sorbent bed from drying out.

• Conditioning: Condition the cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

• Equilibration: Equilibrate the cartridge with 1 mL of the appropriate buffer (e.g., phosphate (B84403) buffer at a specific pH).

• Sample Loading: Load the pre-treated sample (e.g., plasma diluted with buffer) onto the cartridge at a slow and steady flow rate.

• Washing: Wash the cartridge with 1 mL of a weak organic solvent mixture (e.g., 5% methanol in water) to remove interferences.

• Elution: Elute the analyte of interest with 1 mL of a strong organic solvent (e.g., acetonitrile (B52724) or methanol).

Protocol 2: Simplified Protocol for Polymeric Sorbents (e.g., Waters Oasis PRiME HLB)

The water-wettable nature of Oasis PRiME HLB allows for a simplified, 3-step protocol, which saves time and reduces solvent consumption.[6][7]

• Sample Loading: Load the pre-treated plasma sample (e.g., diluted 1:1 with 4% H3PO4) directly onto the plate.[9]

• Washing: Wash the wells with 2 x 200 µL of 5% methanol in water.[9]

• Elution: Elute the analytes with 2 x 25 µL of 90:10 acetonitrile:methanol.[9]

Protocol 3: General Protocol for Polymeric Sorbents (e.g., Phenomenex Strata-X)

This protocol is a general starting point for Strata-X cartridges and can be optimized for specific applications.

• Conditioning: Condition the sorbent with 1 mL of methanol.

• Equilibration: Equilibrate the sorbent with 1 mL of deionized water.

• Sample Loading: Load the pre-treated sample.

• Washing: Wash with 1 mL of 5% methanol in water.

• Elution: Elute with 1 mL of methanol.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for traditional and simplified SPE protocols.

Figure 1: Traditional 5-Step SPE Workflow

Figure 2: Simplified 3-Step SPE Workflow

References

• 1. Mestranol | C21H26O2 | CID 6291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mestranol | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. C18 SPE Cartridges | Solid Phase Extraction | Agilent [agilent.com]
• 5. The use of under-loaded C18 solid-phase extraction plates increases reproducibility of analysis of tryptic peptides from unfractionated human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. lcms.cz [lcms.cz]
• 8. Strata-X SPE Products for Extraction | Phenomenex [phenomenex.com]
• 9. lcms.labrulez.com [lcms.labrulez.com]
• 10. lcms.cz [lcms.cz]
• 11. agilent.com [agilent.com]

Assessing the Impact of Different Ionization Sources (APCI vs. ESI) for Mestranol-d4 Analysis

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

The selection of an appropriate ionization source is a critical parameter in the development of robust and sensitive liquid chromatography-mass spectrometry (LC-MS) methods for the quantitative analysis of steroid hormones. This guide provides a detailed comparison of Atmospheric Pressure Chemical Ionization (APCI) and Electrospray Ionization (ESI) for the analysis of Mestranol-d4, a deuterated internal standard for the synthetic estrogen Mestranol. The information presented is based on experimental data from studies on structurally similar synthetic and endogenous estrogens.

Executive Summary

Both APCI and ESI can be successfully employed for the analysis of Mestranol-d4, with the optimal choice depending on the specific requirements of the assay, particularly the need for high sensitivity versus robustness against matrix effects.

• Atmospheric Pressure Chemical Ionization (APCI) is generally favored for its reduced susceptibility to matrix effects, making it a robust choice for complex biological samples. It is particularly well-suited for less polar compounds, a characteristic of many steroids.

• Electrospray Ionization (ESI) can offer superior sensitivity, especially when coupled with derivatization techniques. However, it is more prone to ion suppression or enhancement from co-eluting matrix components, which can impact accuracy and precision.

Quantitative Performance Comparison

The following table summarizes the expected performance characteristics of APCI and ESI for the analysis of Mestranol-d4, based on data from closely related synthetic steroids like levonorgestrel (B1675169) and estradiol (B170435).[1]

Performance Metric	Atmospheric Pressure Chemical Ionization (APCI)	Electrospray Ionization (ESI)	Key Considerations
Sensitivity (LLOQ)	Typically in the low ng/mL to high pg/mL range. For levonorgestrel, an LLOQ of 1 ng/mL was reported.[1]	Can achieve lower limits of quantification, often in the low pg/mL range. For levonorgestrel, an LLOQ of 0.25 ng/mL was achieved.[1]	ESI often demonstrates higher sensitivity for estrogens, though derivatization may be required for optimal performance.
Linearity (r²)	Excellent linearity is typically achieved (r² > 0.99).	Excellent linearity is typically achieved (r² > 0.99).	Both techniques can provide a wide linear dynamic range suitable for bioanalytical studies.
Matrix Effects	Generally less susceptible to ion suppression and enhancement from biological matrices.[2][3][4]	More prone to significant matrix effects, which can compromise data quality if not adequately addressed through sample preparation or chromatographic separation.[2]	For complex matrices like plasma or serum, APCI often provides more consistent and reliable results with simpler sample preparation.
Applicability	Well-suited for moderately polar to nonpolar, thermally stable compounds.[5]	Ideal for polar and ionizable compounds. Derivatization can be employed to enhance the ionization efficiency of less polar steroids.	Mestranol, being a relatively nonpolar steroid, is a good candidate for APCI. ESI can also be effective, particularly if higher sensitivity is paramount.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are representative experimental protocols for the analysis of synthetic estrogens using LC-MS/MS with both APCI and ESI sources.

Sample Preparation (for Biological Matrices)

A robust sample preparation is essential to minimize matrix effects, especially for ESI.

• Protein Precipitation: To 500 µL of plasma, add 1.5 mL of cold acetonitrile. Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes to precipitate proteins.

• Liquid-Liquid Extraction (LLE): The supernatant from the protein precipitation step is transferred to a clean tube. Add 3 mL of methyl tert-butyl ether (MTBE), vortex for 2 minutes, and centrifuge. The organic layer is transferred and evaporated to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: The dried extract is reconstituted in 100 µL of the mobile phase.

Liquid Chromatography (LC) Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile or Methanol
Gradient	Start with 30% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate.
Flow Rate	0.3 mL/min
Injection Volume	5 µL

Mass Spectrometry (MS) Conditions

APCI Source Parameters:

Parameter	Setting
Ionization Mode	Positive
Nebulizer Gas	60 psi
Drying Gas	10 L/min at 350°C
Vaporizer Temperature	400°C
Capillary Voltage	4000 V
Corona Current	4 µA

ESI Source Parameters:

Parameter	Setting
Ionization Mode	Positive or Negative (Negative often better for underivatized phenols)
Nebulizer Gas	45 psi
Drying Gas	9 L/min at 325°C
Capillary Voltage	3500 V
Fragmentor Voltage	135 V

Visualizing the Process

To better illustrate the workflows and ionization mechanisms, the following diagrams are provided.

Figure 1. A generalized experimental workflow for the analysis of Mestranol-d4.

Figure 2. Proposed ionization pathways for Mestranol-d4 in APCI and ESI.

Conclusion

The choice between APCI and ESI for the analysis of Mestranol-d4 requires a careful consideration of the analytical objectives. For assays where robustness and minimal matrix effects are paramount, particularly in high-throughput clinical or preclinical studies, APCI is a strong candidate.[2][4] Conversely, when the utmost sensitivity is required to achieve very low detection limits, ESI, potentially combined with a derivatization strategy, may be the more appropriate choice, provided that matrix effects are carefully managed through rigorous sample clean-up and chromatographic separation.[1][6] Ultimately, method development and validation should be performed to determine the optimal ionization source for a specific application and matrix.

References

• 1. Comparison of ESI– and APCI–LC–MS/MS methods: A case study of levonorgestrel in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LC-MS analysis of estradiol in human serum and endometrial tissue: Comparison of electrospray ionization, atmospheric pressure chemical ionization and atmospheric pressure photoionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Matrix effect in LC-ESI-MS and LC-APCI-MS with off-line and on-line extraction procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
• 6. Ultra-high sensitivity analysis of estrogens for special populations in serum and plasma by liquid chromatography-mass spectrometry: assay considerations and suggested practices - PMC [pmc.ncbi.nlm.nih.gov]

Establishing the Analytical Limits of Mestranol-d4: A Guide to Detection and Quantification

For researchers, scientists, and professionals in drug development, accurately determining the lower limits of detection (LOD) and quantification (LOQ) is a critical step in validating analytical methods. This guide provides a comprehensive comparison of methodologies for establishing the LOD and LOQ of Mestranol-d4, a deuterated internal standard for the synthetic estrogen Mestranol. The focus is on providing actionable experimental protocols and comparative data to aid in the selection of the most appropriate analytical technique.

Comparative Analytical Performance

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the current gold standard for the quantitative analysis of steroid hormones like Mestranol due to its high sensitivity and specificity.[1][2] Mestranol-d4 is utilized as an internal standard in such assays to ensure accuracy.[3] While other methods like Gas Chromatography-Mass Spectrometry (GC-MS) and immunoassays exist, they often present limitations in terms of sample preparation complexity or specificity.[1][4][5]

The following table summarizes the typical performance characteristics of these methods for the analysis of steroid hormones, providing a baseline for what can be expected when determining the LOD and LOQ for Mestranol-d4.

Analytical Method	Typical Limit of Detection (LOD)	Typical Limit of Quantification (LOQ)	Key Advantages	Key Disadvantages
LC-MS/MS	0.1 - 1.0 pg/mL	0.5 - 5.0 pg/mL	High sensitivity and specificity, suitable for complex matrices.[6]	Higher initial instrument cost.
GC-MS	1 - 10 pg/mL	5 - 50 pg/mL	Excellent chromatographic resolution.[2]	Often requires derivatization, more complex sample preparation.[1]
Immunoassay (ELISA)	10 - 100 pg/mL	50 - 500 pg/mL	High throughput, lower cost per sample.	Potential for cross-reactivity, leading to lower specificity.[1]

Experimental Protocol for LOD and LOQ Determination of Mestranol-d4 via LC-MS/MS

This protocol outlines a standard approach for establishing the LOD and LOQ of Mestranol-d4.

Objective: To determine the lowest concentration of Mestranol-d4 that can be reliably detected (LOD) and quantified (LOQ) with acceptable accuracy and precision using an LC-MS/MS system.

Materials:

• Mestranol-d4 reference standard

• High-purity solvents (e.g., acetonitrile, methanol, water)

• Formic acid or ammonium (B1175870) fluoride (B91410) (as mobile phase modifier)

• Blank matrix (e.g., steroid-free serum or plasma)

• LC-MS/MS system (e.g., triple quadrupole mass spectrometer)

Procedure:

• Stock Solution Preparation: Prepare a primary stock solution of Mestranol-d4 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Serial Dilutions: Perform serial dilutions of the stock solution to prepare a series of calibration standards and quality control (QC) samples at decreasing concentrations. The concentration range should bracket the expected LOD and LOQ.

• Sample Preparation: Spike the blank matrix with the calibration standards and QC samples. Perform a sample extraction, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to isolate the analyte and remove matrix interferences.

• LC-MS/MS Analysis:

  • Develop a suitable LC method for the chromatographic separation of Mestranol-d4.

  • Optimize the mass spectrometer parameters (e.g., ionization source, collision energy) for the detection of Mestranol-d4 using Multiple Reaction Monitoring (MRM).

  • Inject the extracted samples and acquire the data.

• Data Analysis and Determination of LOD and LOQ:

  There are several accepted methods for determining LOD and LOQ:

  • Signal-to-Noise Ratio (S/N):

    • LOD: The concentration that yields a signal-to-noise ratio of 3:1.[7]

    • LOQ: The concentration that yields a signal-to-noise ratio of 10:1.[7]

  • Calibration Curve Method:

    • Construct a calibration curve from the analysis of the calibration standards.

    • Determine the standard deviation of the y-intercepts of the regression line (σ) and the slope of the calibration curve (S).

    • Calculate LOD and LOQ using the following formulas:

      • LOD = 3.3 * (σ / S)[8]

      • LOQ = 10 * (σ / S)[8]

• Validation: The determined LOQ should be validated by analyzing replicate samples at this concentration to ensure that the method provides acceptable precision and accuracy.

Workflow for Establishing LOD and LOQ

The following diagram illustrates the general workflow for the experimental determination of the Limit of Detection and Limit of Quantification.

Caption: Experimental workflow for LOD and LOQ determination.

By following this guide, researchers can confidently establish the limits of detection and quantification for Mestranol-d4, ensuring the reliability and robustness of their analytical methods for steroid hormone analysis.

References

• 1. Advances in bioanalytical techniques to measure steroid hormones in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Recent Advances on Rapid Detection Methods of Steroid Hormones in Animal Origin Foods [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Guide to Steroid Hormone Analysis for Biomedical Research - Creative Proteomics [metabolomics.creative-proteomics.com]
• 7. juniperpublishers.com [juniperpublishers.com]
• 8. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]

Safety & Regulatory Compliance

Proper Disposal of Mestranol-d4: A Guide for Laboratory Professionals

The proper disposal of Mestranol-d4, a deuterated synthetic estrogen, is crucial for ensuring laboratory safety and minimizing environmental impact. As a compound suspected of carcinogenicity and with the potential to damage fertility, strict adherence to disposal protocols is paramount.[1][2][3][4] Mestranol-d4 is also very toxic to aquatic life with long-lasting effects, underscoring the need to prevent its release into the environment.[2][5]

Hazard Summary and Personal Protective Equipment (PPE)

Before handling Mestranol-d4, it is essential to be aware of its associated hazards and to use appropriate personal protective equipment.

Hazard Statement	Classification	Recommended PPE
Harmful if swallowed, in contact with skin, or if inhaled.[1]	Acute Toxicity (Oral, Dermal, Inhalation) - Category 4	Protective gloves (chemically resistant), laboratory coat, and eye/face protection (safety glasses with side shields or goggles).[2][6]
Causes skin irritation and serious eye irritation.[1][6]	Skin Irritation - Category 2, Eye Irritation - Category 2A	Use in a well-ventilated area or with local exhaust ventilation (e.g., fume hood). If ventilation is insufficient, use a NIOSH-approved respirator.[2][6]
Suspected of causing cancer.[1][3][4]	Carcinogenicity - Category 2	Handle in accordance with good industrial hygiene and safety practices.[2] Avoid formation of dust and aerosols.[4][6]
May damage fertility or the unborn child.[1][2]	Reproductive Toxicity - Category 1A	Obtain special instructions before use and do not handle until all safety precautions have been read and understood.[2][3]
Very toxic to aquatic life with long-lasting effects.[2]	Hazardous to the Aquatic Environment	Do not allow the product to enter drains, sewers, or watercourses.[1][2]

Step-by-Step Disposal Procedure for Mestranol-d4

This procedure is intended for researchers, scientists, and drug development professionals in a laboratory setting.

1. Waste Segregation and Collection:

• Solid Waste:

  • Place all solid Mestranol-d4 waste, including contaminated consumables (e.g., weighing paper, pipette tips, gloves), into a dedicated, clearly labeled hazardous waste container.

  • The container must be compatible with the waste, have a secure lid, and be in good condition.

  • Label the container as "Hazardous Waste," and include "Mestranol-d4" and the appropriate hazard pictograms (e.g., health hazard, exclamation mark, environmental hazard).

• Liquid Waste:

  • Collect all liquid waste containing Mestranol-d4, such as solutions or rinsates, in a designated, leak-proof, and chemically compatible hazardous waste container.

  • A recommended practice is to dissolve the waste in a combustible solvent, which can then be sent for incineration.[4]

  • Clearly label the liquid waste container with "Hazardous Waste," the full chemical name ("Mestranol-d4"), and the solvent used.

• Empty Containers:

  • Empty containers that held Mestranol-d4 must be treated as hazardous waste unless triple-rinsed. The rinsate from this process must be collected as hazardous liquid waste.

  • Given the high toxicity, it is often preferable to dispose of the unrinsed container as solid hazardous waste.

2. Storage of Hazardous Waste:

• Store the sealed hazardous waste containers in a designated Satellite Accumulation Area (SAA) within or near the laboratory.

• The SAA should be secure, well-ventilated, and away from drains or sources of ignition.

• Ensure that incompatible waste types are segregated to prevent dangerous reactions.

3. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

• Do not attempt to dispose of Mestranol-d4 waste through standard laboratory trash or down the drain.[1][2] This is critical to prevent environmental contamination, as wastewater treatment facilities may not completely remove such compounds.[5]

• The preferred method of disposal for this type of chemical waste is high-temperature incineration in a licensed hazardous waste facility.[4]

4. Spill Management:

• In the event of a spill, evacuate the area if necessary and ensure adequate ventilation.

• Wear the appropriate PPE before attempting to clean up the spill.

• For a solid spill, carefully sweep or vacuum the material into a hazardous waste container. Avoid creating dust.

• For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand, or earth) and place it in the solid hazardous waste container.

• Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Mestranol-d4 waste in a laboratory setting.

Caption: Workflow for the safe disposal of Mestranol-d4 waste in a laboratory.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. esschemco.com [esschemco.com]
• 4. hpc-standards.com [hpc-standards.com]
• 5. health.state.mn.us [health.state.mn.us]
• 6. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 72-33-3 Name: Mestranol [xixisys.com]

Personal protective equipment for handling Mestranol-d4

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of Mestranol-d4, a deuterated form of Mestranol. Given that Mestranol is a potent synthetic estrogen, it is imperative to handle Mestranol-d4 with stringent safety protocols to minimize exposure and ensure a safe laboratory environment.

Hazard Identification and Classification

Mestranol, the parent compound of Mestranol-d4, is classified as a hazardous substance. The deuterated form should be handled with the same precautions. Key hazards include:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1]

• Carcinogenicity: Suspected of causing cancer.[1][2]

• Reproductive Toxicity: May damage fertility or the unborn child and may cause harm to breast-fed children.[1]

Due to its high potency and hazardous nature, Mestranol-d4 falls into a high Occupational Exposure Band (OEB), likely OEB 4 or 5, requiring stringent containment and handling procedures.

Personal Protective Equipment (PPE) and Engineering Controls

A multi-layered approach to protection, combining engineering controls and personal protective equipment, is essential.

Engineering Controls:

• Primary Containment: All handling of Mestranol-d4 powder should be conducted in a certified chemical fume hood, a glove box, or a similar containment enclosure to prevent inhalation of the powder.[3][4][5]

• Ventilation: The laboratory should be well-ventilated with a single-pass air system to avoid cross-contamination.[3]

Personal Protective Equipment (PPE):

A comprehensive PPE regimen is mandatory for all personnel handling Mestranol-d4.

PPE Component	Specification	Rationale
Gloves	Double-gloving with nitrile gloves.	Prevents skin contact.[6]
Eye Protection	Chemical safety goggles or a face shield.	Protects eyes from splashes and airborne particles.[7]
Lab Coat	Disposable, solid-front lab coat with tight cuffs.	Protects clothing and skin from contamination.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher) or a Powered Air-Purifying Respirator (PAPR) may be required depending on the quantity and handling procedure.[6][8][9]	Minimizes inhalation of the potent compound.

Operational Plan for Handling Mestranol-d4

The following step-by-step protocol outlines the safe handling of Mestranol-d4 in a laboratory setting.

Experimental Protocol: Weighing and Solubilizing Mestranol-d4

• Preparation:

  • Ensure the chemical fume hood or glove box is clean and certified.

  • Gather all necessary equipment: analytical balance, spatulas, weighing paper, vials, and solvent.

  • Don all required PPE as specified in the table above.

• Weighing:

  • Perform all weighing operations within the containment of a chemical fume hood or glove box.

  • Use a dedicated set of spatulas and weighing paper for Mestranol-d4.

  • Carefully transfer the desired amount of Mestranol-d4 powder to the weighing paper. Avoid creating dust.

• Solubilization:

  • Place the weighing paper with the compound into the appropriate vial.

  • Add the desired solvent to the vial. Mestranol can be dissolved in solvents such as DMSO and ethanol.

  • Cap the vial securely and mix gently until the compound is fully dissolved.

• Post-Handling:

  • Wipe down the work surface and any equipment used with an appropriate deactivating solution (e.g., a dilute bleach solution), followed by a rinse with water.

  • Dispose of all contaminated materials, including gloves, weighing paper, and disposable lab coats, as hazardous waste.

  • Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan

Proper disposal of Mestranol-d4 and all associated waste is crucial to prevent environmental contamination and accidental exposure.

Waste Type	Disposal Procedure
Solid Waste	All contaminated solid waste (e.g., gloves, weighing paper, disposable lab coats) must be collected in a clearly labeled hazardous waste container.[4]
Liquid Waste	Unused solutions of Mestranol-d4 should be collected in a designated, labeled hazardous waste container. Do not pour down the drain.[4]
Sharps	Contaminated sharps (e.g., needles, pipette tips) must be placed in a puncture-resistant sharps container labeled as hazardous waste.
Final Disposal	All hazardous waste containing Mestranol-d4 should be disposed of through a licensed hazardous waste disposal company, likely via incineration.[9]

The presence of deuterium (B1214612) does not classify the waste as radioactive. The disposal method is dictated by the chemical hazards of Mestranol.

Emergency Procedures

Incident	Action
Skin Contact	Immediately wash the affected area with copious amounts of soap and water. Remove contaminated clothing. Seek medical attention.[1]
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]
Spill	Evacuate the area. If the spill is small, and you are trained to do so, carefully clean it up using appropriate absorbent materials while wearing full PPE. For large spills, contact your institution's environmental health and safety department.

Mestranol-d4 Handling Workflow

Caption: Workflow for the safe handling of Mestranol-d4.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Mestranol | C21H26O2 | CID 6291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. escopharma.com [escopharma.com]
• 4. in.nau.edu [in.nau.edu]
• 5. Reducing Exposure to Airborne Hormones during Compounding - Sentry Air Systems, Inc. [sentryair.com]
• 6. Handling & Processing of Potent Compounds: A Holistic Approach - IPS [ipsdb.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. Freund-Vector’s Approach to Safely Processing Potent Compounds - Freund [freundglobal.com]
• 9. aiha.org [aiha.org]